Cabotegravir-d3 (sodium)

Core Science & Biosynthesis

Cabotegravir-d3 sodium salt chemical structure and properties

An In-Depth Technical Guide to Cabotegravir-d3 Sodium Salt

Abstract

This technical guide provides a comprehensive overview of Cabotegravir-d3 sodium salt, the deuterated analog of the potent antiretroviral agent Cabotegravir. Designed for researchers, medicinal chemists, and drug metabolism scientists, this document details the chemical structure, physicochemical properties, and critical applications of this isotopically labeled compound. Emphasis is placed on its role as a high-fidelity internal standard for pharmacokinetic and bioanalytical studies using mass spectrometry. The guide includes a discussion of its parent compound's mechanism of action, a plausible synthetic approach, and a detailed, exemplary protocol for its use in a quantitative bioanalytical workflow.

Introduction: The Role of Cabotegravir and Isotopic Labeling

Cabotegravir is a highly potent HIV-1 integrase strand transfer inhibitor (INSTI) used for the treatment and prevention of HIV/AIDS.[1][2] It is a structural analogue of dolutegravir and functions by binding to the active site of the HIV integrase enzyme, preventing the integration of the viral DNA into the host cell's genome—a critical step in the viral replication cycle.[1][2][3] Cabotegravir is formulated as both a daily oral tablet (as the sodium salt) and a long-acting injectable nanosuspension (as the free acid), the latter of which has transformed HIV pre-exposure prophylaxis (PrEP) by offering a less frequent dosing schedule.[1][4]

The development and regulatory approval of any pharmaceutical agent rely on accurate quantification in biological matrices. This is where stable isotope-labeled internal standards, such as Cabotegravir-d3 sodium salt, become indispensable. In quantitative bioanalysis, particularly with liquid chromatography-mass spectrometry (LC-MS), deuterated standards are considered the "gold standard".[5] They are chemically identical to the analyte but have a higher mass, allowing them to be distinguished by the mass spectrometer.[6] By adding a known quantity of the deuterated standard to a sample, it can be used to correct for variations during sample preparation, chromatography, and ionization, thereby ensuring highly accurate and precise quantification of the parent drug.[5][6][7]

This guide focuses on the technical details of Cabotegravir-d3 sodium salt, providing the foundational knowledge required for its effective use in a research and development setting.

Chemical Structure and Physicochemical Properties

The defining feature of Cabotegravir-d3 sodium salt is the incorporation of three deuterium atoms. While the exact position of deuteration can vary between manufacturers, it is typically placed on a metabolically stable part of the molecule to prevent back-exchange of deuterium for hydrogen. Based on the molecular formula provided by suppliers (C19H14D3F2N3O5), a common and chemically stable location for labeling would be the methyl group, which is less susceptible to enzymatic or chemical exchange.

Figure 1: Chemical Structure of Cabotegravir-d3 Sodium Salt (Assumed deuteration on the methyl group for stability)

Caption: Chemical structure of Cabotegravir-d3 Sodium Salt.

Physicochemical Data Comparison

The table below summarizes and compares the key physicochemical properties of Cabotegravir and its d3-labeled sodium salt form. The substitution of protium with deuterium results in a slight increase in molecular weight but is not expected to significantly alter properties like pKa or logP.

Property	Cabotegravir (Free Acid)	Cabotegravir Sodium Salt	Cabotegravir-d3 Sodium Salt
CAS Number	1051375-10-0[1][8]	1051375-13-3[1][9][10]	Not available
Molecular Formula	C₁₉H₁₇F₂N₃O₅[1]	C₁₉H₁₆F₂N₃NaO₅[9][10]	C₁₉H₁₄D₃F₂N₃NaO₅
Molecular Weight	405.35 g/mol [1]	427.33 g/mol	408.37 g/mol (free acid form) / ~430.35 g/mol (sodium salt)
Appearance	White to off-white solid	White to off-white solid	White to off-white solid
Solubility	Insoluble in water[11][12]	Soluble in DMSO (~2 mg/mL)[11]	Soluble in DMSO
Protein Binding	>99%[1]	>99%	>99% (Expected)

Mechanism of Action: HIV Integrase Inhibition

Cabotegravir-d3 exerts its therapeutic effect via the same mechanism as its non-deuterated counterpart: inhibition of the HIV-1 integrase enzyme. This process is crucial for preventing the virus from establishing a permanent infection in the host cell.

The key steps are:

• Viral Entry & Reverse Transcription: After HIV enters a CD4+ T-cell, its RNA is reverse-transcribed into double-stranded DNA.[2]

• Intasome Formation: The viral DNA, along with the integrase enzyme, forms a stable nucleoprotein complex called the intasome.[13]

• 3'-Processing: The integrase enzyme cleaves two nucleotides from each 3' end of the viral DNA.

• Strand Transfer (Integration): The intasome enters the host cell nucleus, where the integrase enzyme catalyzes the insertion of the processed viral DNA into the host cell's chromosome.[2][13]

Cabotegravir potently blocks the strand transfer step. It chelates essential magnesium ions in the active site of the integrase, effectively disabling the enzyme and preventing the covalent linkage of viral and host DNA.[13] This halts the replication cycle.[1][3]

Caption: Cabotegravir's mechanism of action via inhibition of HIV integrase.

Synthesis and Characterization

The synthesis of Cabotegravir-d3 sodium salt would follow a similar pathway to the established synthesis of Cabotegravir, but with the introduction of a deuterated reagent at a key step.[14][15][16] A plausible route involves the late-stage introduction of a deuterated methyl group.

A potential synthetic outline is as follows:

• Construction of the Tricyclic Core: Synthesis of the complex pyridone core structure through a series of cyclization and condensation reactions.[15][16]

• Amide Coupling: Coupling of the tricyclic carboxylic acid intermediate with 2,4-difluorobenzylamine to form the final amide bond.

• Introduction of Deuterium: The methyl group on the oxazolo ring is a prime candidate for deuteration. This could be achieved by using a deuterated starting material, such as a deuterated amino alcohol, during the formation of the ring system. For example, using (R)-3-amino-1-butanol-d3 would incorporate the deuterated methyl group.

• Salt Formation: Treatment of the final deuterated free acid with a sodium source, such as sodium hydroxide, would yield Cabotegravir-d3 sodium salt.

Characterization of the final product would rely on:

• Mass Spectrometry (MS): To confirm the molecular weight and the incorporation of three deuterium atoms (a mass shift of +3 Da compared to the non-deuterated analog).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR would show the absence of a signal for the methyl protons, while ²H NMR would confirm the presence of deuterium at that position.

• High-Performance Liquid Chromatography (HPLC): To determine chemical purity.[17]

Application in a Bioanalytical Workflow

The primary application of Cabotegravir-d3 sodium salt is as an internal standard (IS) for the accurate quantification of Cabotegravir in biological samples like plasma, serum, or tissue homogenates.[18]

Why a Deuterated Internal Standard is Critical

During sample processing (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) and analysis, analyte loss can occur. Furthermore, complex biological matrices can cause "matrix effects," where other molecules interfere with the ionization of the analyte in the mass spectrometer's source, leading to signal suppression or enhancement.[5][19]

Because the deuterated IS is chemically almost identical to the analyte, it experiences nearly the same extraction recovery and matrix effects.[5][7] By calculating the ratio of the analyte's MS signal to the IS's MS signal, these variations are normalized, leading to a highly precise and accurate measurement.[6]

Caption: Workflow for bioanalytical quantification using an internal standard.

Exemplary Experimental Protocol: LC-MS/MS Quantification

This section provides a step-by-step protocol for the quantification of Cabotegravir in human plasma using Cabotegravir-d3 sodium salt as an internal standard. This method is adapted from established procedures for antiretroviral drug analysis.[17][20][21]

Materials and Reagents

• Cabotegravir analytical standard

• Cabotegravir-d3 sodium salt (Internal Standard)

• Human plasma (K₂EDTA)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of Cabotegravir and Cabotegravir-d3 in DMSO or methanol.

• Working Solutions: Prepare serial dilutions of the Cabotegravir stock solution in 50:50 acetonitrile:water to create calibration standards (e.g., 1 to 5000 ng/mL).

• Internal Standard Spiking Solution (50 ng/mL): Prepare a working solution of Cabotegravir-d3 in 50:50 acetonitrile:water.

Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma samples (calibration standards, quality controls, or unknown samples) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the Internal Standard Spiking Solution (50 ng/mL Cabotegravir-d3) to each tube and vortex briefly.

• Add 150 µL of cold acetonitrile to each tube to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the clear supernatant to an HPLC vial for analysis.

LC-MS/MS Conditions

• LC System: UHPLC system (e.g., Waters Acquity, Shimadzu Nexera).[19]

• Column: C18 reverse-phase column (e.g., Kinetex C18, 2.1 x 50 mm, 1.7 µm).[17]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 95% B over 3 minutes, hold for 1 minute, return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI), Positive Mode.

• MRM Transitions:

  • Cabotegravir: Q1: 406.1 m/z → Q3: 259.1 m/z

  • Cabotegravir-d3: Q1: 409.1 m/z → Q3: 262.1 m/z

Data Analysis

Construct a calibration curve by plotting the peak area ratio (Cabotegravir / Cabotegravir-d3) against the nominal concentration of the calibration standards. Apply a linear regression with 1/x² weighting. Use the resulting regression equation to determine the concentration of Cabotegravir in the unknown samples.

Stability and Storage

Like most isotopically labeled standards, Cabotegravir-d3 sodium salt should be handled and stored carefully to maintain its integrity.

• Solid Form: Store at -20°C, protected from light and moisture.

• In Solution: Stock solutions in organic solvents like DMSO or methanol should be stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles. Assess solution stability for the specific storage conditions used.

Conclusion

Cabotegravir-d3 sodium salt is a vital tool for the accurate and precise bioanalysis of Cabotegravir. Its chemical and physical properties closely mimic the parent drug, making it an ideal internal standard for correcting analytical variability in LC-MS/MS-based assays. Understanding its structure, properties, and proper implementation in a validated workflow is essential for generating high-quality data in pharmacokinetic, toxicokinetic, and clinical monitoring studies, ultimately supporting the safe and effective use of Cabotegravir in HIV treatment and prevention.

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• Multitasking Pharmacophores Support Cabotegravir-Based Long-Acting HIV Pre-Exposure Prophylaxis (PrEP). National Institutes of Health (NIH). Available at: [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. International Journal of Research and Analytical Reviews (IJRAR). Available at: [Link]

• Six-Step Gram Scale Synthesis of the HIV Integrase Inhibitor Dolutegravir Sodium. ChemRxiv. Available at: [Link]

• Cabotegravir Sodium. PubChem, National Institutes of Health (NIH). Available at: [Link]

• Long-Acting Cabotegravir for HIV/AIDS Prophylaxis. ACS Publications. Available at: [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Available at: [Link]

• Practical and Scalable Synthetic Method for Preparation of Dolutegravir Sodium. ResearchGate. Available at: [Link]

• A Review on Analytical Methodologies for the Estimation of Anti-Retroviral Drugs Cabotegravir and Rilpivirine. Mathews Open Access Journals. Available at: [Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Shimadzu. Available at: [Link]

• Six-Step Gram-Scale Synthesis of the Human Immunodeficiency Virus Integrase Inhibitor Dolutegravir Sodium. ACS Publications. Available at: [Link]

• Cabotegravir FDA Label. Clinicalinfo, National Institutes of Health (NIH). Available at: [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR THE SIMULTANEOUS ESTIMATION OF CABOTEGRAVIR & RILPIVIRINE BY RP HPLC METHOD. ResearchGate. Available at: [Link]

• Design and synthesis of cabotegravir derivatives bearing 1,2,3-triazole and evaluation of anti-liver cancer activity. Frontiers. Available at: [Link]

• How Integrase Inhibitors Work. International Association of Providers of AIDS Care (IAPAC). Available at: [Link]

• A REVIEW ON ANALYTICAL PROFILE OF CABOTEGRAVIR AND RILPIVIRINE IN PHARMACEUTICAL FORMULATIONS AND BIOLOGICAL MATRICES. International Journal of Creative Research Thoughts (IJCRT). Available at: [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR THE SIMULTANEOUS ESTIMATION OF CABOTEGRAVIR & RILPIVIRINE BY RP HPLC METHOD. Google APIs. Available at: [Link]

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Optimizing Bioanalytical Accuracy: Isotopic Purity Specifications for Cabotegravir-d3 Sodium Reference Standards

Executive Summary

In the landscape of antiretroviral therapeutic drug monitoring (TDM) and pharmacokinetic (PK) profiling, the precise quantification of the HIV-1 integrase inhibitor cabotegravir is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) serves as the gold standard for this bioanalysis. However, the reliability of LC-MS/MS is fundamentally tethered to the quality of its internal standard.

As a Senior Application Scientist, I approach bioanalytical method validation not as a checklist, but as a system of mechanistic causality. The selection of Cabotegravir-d3 sodium as a stable isotope-labeled internal standard (SIL-IS) is a deliberate engineering choice designed to normalize matrix effects, correct for extraction losses, and ensure regulatory compliance under the harmonized ICH M10, FDA, and EMA guidelines[1],[2]. This whitepaper dissects the isotopic purity specifications, mechanistic rationale, and self-validating protocols required to deploy cabotegravir-d3 sodium effectively.

Mechanistic Causality in SIL-IS Selection

The design of a reference standard dictates its behavior in the mass spectrometer. Choosing cabotegravir-d3 sodium over a structural analog or a different isotopic variant involves three critical mechanistic pillars:

Salt Form Selection: The Sodium Advantage

Cabotegravir is frequently administered clinically as a sodium salt (e.g., oral Vocabria) or a free acid (long-acting injectable). For bioanalytical sample preparation, utilizing the sodium salt of the d3-labeled standard enhances aqueous solubility during the preparation of stock and working solutions[3]. This ensures homogeneous integration into biological matrices (plasma, serum, or dried blood spots), allowing the SIL-IS to perfectly mimic the dissolution and protein-binding kinetics of the endogenous analyte[4].

Mass Shift (+3 Da) and the Isotopic Envelope

A fundamental rule of mass spectrometry is that the SIL-IS must have a sufficient mass difference from the target analyte to prevent overlap with the analyte's natural isotopic envelope[5]. Cabotegravir ( C19​H17​F2​N3​O5​ ) has a monoisotopic mass yielding an [M+H]+ precursor of m/z 406.1. Due to its 19 carbon atoms, it possesses a natural M+1 ( 13C ) and M+2 contribution.

By incorporating three deuterium atoms, cabotegravir-d3 sodium shifts the precursor to m/z 409.1. This Δm/z of +3 Da is the minimum required threshold to safely bypass the target's M+1 and M+2 peaks, ensuring that the natural isotopes of the highly concentrated analyte do not artificially inflate the internal standard signal[6].

Deuterium Placement and H/D Exchange

While 13C or 15N labels are sometimes preferred for absolute chemical stability, deuterium ( 2H ) is highly cost-effective[5]. To prevent hydrogen-deuterium (H/D) exchange in acidic mobile phases (e.g., 0.1% formic acid), the deuterium atoms in cabotegravir-d3 must be synthetically positioned on stable carbon backbones rather than exchangeable heteroatoms (N, O)[6].

Mechanisms of isotopic cross-talk and mass interference in MS/MS.

Regulatory Specifications for Isotopic Purity

Regulatory bodies (FDA, EMA, ICH) do not explicitly mandate a universal isotopic purity percentage, but they enforce strict functional limits on isotopic cross-talk [1],[2].

If the cabotegravir-d3 sodium reference standard contains residual unlabeled cabotegravir ( D0​ ), spiking the IS into a blank matrix will generate a false signal in the analyte's MRM transition (m/z 406.1 → 263.1)[4]. To maintain assay integrity, the isotopic purity must be high enough that the D0​ contribution is negligible.

Table 1: Isotopic Purity and Chemical Specifications

Parameter	Specification Limit	Mechanistic Rationale
Chemical Purity (HPLC)	>98.0%	Ensures accurate gravimetric preparation of stock solutions.
Isotopic Enrichment	>99.0%d3​	Guarantees the bulk of the standard exhibits the +3 Da mass shift.
Residual D0​ (Unlabeled)	<0.1%	Prevents false-positive peaks at the Lower Limit of Quantification (LLOQ).
Mass Transitions (MRM)	409.1→263.1	Specific precursor-to-product ion fragmentation for the d3 variant.

Self-Validating Experimental Protocol

A robust bioanalytical method must be a self-validating system. The following step-by-step methodology for cabotegravir quantification integrates internal feedback loops to automatically flag isotopic impurity or matrix failures before data is finalized.

Step 1: Preparation of Working Solutions

• Action: Dissolve cabotegravir-d3 sodium in 50:50 Methanol:Water to a stock concentration of 1.0 mg/mL. Dilute to a working IS solution of 50 ng/mL.

• Causality: The 50% organic fraction prevents non-specific binding of the highly lipophilic drug to the walls of glass volumetric flasks, ensuring the spiked concentration remains absolute.

Step 2: Matrix Spiking & Zero-Cross-Talk Verification (Self-Validation Node A)

• Action: Aliquot 50 μ L of human plasma. Add 10 μ L of the working IS solution.

• Validation Loop: Prepare a "Blank + IS" sample (Zero Sample). Analyze this sample first. The peak area in the unlabeled cabotegravir channel (m/z 406.1) must be ≤5% of the LLOQ peak area . If it exceeds 5%, the isotopic purity of the d3 standard is insufficient, and the batch is automatically rejected[2].

Step 3: Protein Precipitation (PPT)

• Action: Add 200 μ L of cold Acetonitrile (containing 0.1% Formic Acid) to the spiked plasma. Vortex for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes.

• Causality: The acidic organic solvent rapidly denatures plasma proteins while disrupting drug-protein binding, releasing cabotegravir into the supernatant. Because the SIL-IS was added prior to this step, any physical loss of the analyte in the precipitate is proportionally mirrored by the IS, perfectly preserving the Analyte/IS ratio[5].

Step 4: UHPLC-ESI-MS/MS Acquisition

• Action: Inject 2 μ L of the supernatant onto a sub-2 μ m C18 column. Elute using a gradient of 0.1% Formic acid in water and Acetonitrile.

• Causality: Chromatographic focusing ensures that cabotegravir and cabotegravir-d3 co-elute at the exact same retention time. They enter the Electrospray Ionization (ESI) source simultaneously, subjecting them to identical ion suppression from co-eluting matrix phospholipids[6].

Step 5: Matrix Factor & Recovery Calculation (Self-Validation Node B)

• Action: Calculate the IS-normalized Matrix Factor (MF).

• Validation Loop: The coefficient of variation (CV) of the IS-normalized MF across 6 different lots of plasma must be ≤15% [2]. If the CV is >15% , it indicates that the d3 label is exhibiting an "isotope effect" (differing retention time from the analyte), compromising its ability to correct for matrix effects.

Self-validating LC-MS/MS workflow using Cabotegravir-d3 sodium.

Quantitative Validation Acceptance Criteria

To ensure the trustworthiness of the bioanalytical data generated using the cabotegravir-d3 sodium standard, the assay must meet the following harmonized criteria summarized from ICH M10 guidelines[2]:

Table 2: Bioanalytical Validation Acceptance Criteria

Parameter	ICH M10 / FDA Limit	Self-Validation Strategy
Accuracy (Inter/Intra-day)	±15% of nominal ( ±20% at LLOQ)	Run Quality Control (QC) samples at Low, Mid, and High concentrations in every batch.
Precision (%CV)	≤15% ( ≤20% at LLOQ)	Replicate analysis of QCs ( n=6 ) to ensure the SIL-IS is correcting for injection variability.
Analyte to IS Cross-Talk	≤5% of IS response	Inject an Upper Limit of Quantification (ULOQ) sample without IS to check for M+3 interference.
IS to Analyte Cross-Talk	≤5% of LLOQ response	Inject a Blank sample spiked only with IS to verify isotopic purity ( <0.1%D0​ ).

Conclusion

The deployment of cabotegravir-d3 sodium is not merely the addition of a reagent; it is the integration of a chemical control system. By strictly enforcing isotopic purity specifications ( >99% enrichment, <0.1% D0​ ) and understanding the causality behind mass shifts and matrix matching, bioanalytical scientists can build self-validating LC-MS/MS assays that withstand the highest levels of regulatory scrutiny.

References

• Stable Isotope-Labeled Internal Standard(SIL-IS) 최적화 전략 (Optimization Strategy) Info-Pharma URL:[Link][6]

• Development and Validation of a Liquid Chromatographic-Tandem Mass Spectrometric Assay for the Quantification of Cabotegravir and Rilpivirine from Dried Blood Spots National Institutes of Health (PMC) URL: [Link][4]

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Mechanism of action of cabotegravir in viral integrase inhibition assays

Deciphering the Mechanism of Action of Cabotegravir: A Technical Guide to Viral Integrase Inhibition Assays

Introduction: The Intasome Architecture and Cabotegravir's Target

To accurately design and interpret viral integrase inhibition assays, one must first understand the precise molecular target of the inhibitor. HIV-1 integrase (IN) does not act as a solitary enzyme; it functions within a higher-order nucleoprotein complex known as the intasome. The integration process involves two distinct, sequential catalytic steps:

• 3'-Processing (3P): Integrase cleaves a conserved GT dinucleotide from the 3' ends of the reverse-transcribed viral DNA in the host cytoplasm.

• Strand Transfer (ST): The intasome translocates to the nucleus, where integrase catalyzes a nucleophilic attack by the exposed 3'-OH viral DNA ends into the host genome.

Cabotegravir (CAB) is a second-generation Integrase Strand Transfer Inhibitor (INSTI)[1]. Unlike non-specific inhibitors, CAB is an interfacial poison. It does not bind the apo-enzyme; rather, it selectively binds to the active site of the intasome only after 3'-processing has occurred. CAB coordinates with two crucial Mg²⁺ ions in the catalytic core, displacing the reactive 3'-OH end of the viral DNA and effectively deactivating the intasome[1].

HIV-1 Integration Pathway & Cabotegravir Intervention

Quantitative Binding Kinetics: The IC50 vs. EC50 Discrepancy

When evaluating CAB in the laboratory, researchers frequently observe a massive discrepancy between biochemical IC50 values (measured in cell-free assays) and EC50 values (measured in cell-culture infection models).

The Causality of the Shift: In in vitro strand transfer assays, recombinant integrase must be supplied at high concentrations (often high nanomolar to low micromolar) to generate a detectable fluorescent or luminescent signal. In contrast, a physiological infection involves only a few intasomes per cell. Because INSTIs bind stoichiometrically to the intasome, the artificially high enzyme concentration in biochemical assays inflates the apparent IC50. For example, the IC50/EC50 ratio for CAB against HTLV-1 is approximately 139[2].

Table 1: Cabotegravir Inhibition Metrics Across Viral Targets

Viral Target	Assay Type	Metric	Value	Reference
HIV-1 (Subtype B)	In Vitro Strand Transfer	IC50	3.0 – 13.0 nM	3[3]
HIV-1 (Ba-L)	Cell Culture (PBMC)	EC50	0.22 nM	3[3]
HIV-2 (Group A/B)	Single-Cycle Infection	EC50	0.14 – 1.0 nM	4[4]
HTLV-1	In Vitro Strand Transfer	IC50	77.8 ± 22.4 nM	2[2]
HTLV-1	Cell Culture Transmission	EC50	0.56 ± 0.26 nM	2[2]

Self-Validating Experimental Protocol: In Vitro Strand Transfer Assay

To accurately measure the IC50 of CAB, the assay must decouple 3'-processing from strand transfer. This is achieved by supplying pre-processed viral donor DNA (mimicking the post-3P state) and strictly controlling the order of reagent addition.

Assay Principle: A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or ELISA-based system. Biotinylated viral donor DNA is integrated into FITC-labeled host target DNA. Successful integration brings the tags into proximity.

Step-by-Step Methodology

• Intasome Assembly (Pre-incubation):

  • Action: Combine recombinant HIV-1 Integrase (400 nM) with biotinylated, pre-processed viral donor DNA (20 nM) in an assay buffer lacking Mg²⁺ (e.g., 20 mM HEPES pH 7.5, 1 mM DTT, 0.1% CHAPS).

  • Causality: CAB does not bind free integrase. The enzyme must first complex with the viral DNA to form the specific structural pocket required for CAB binding. CHAPS prevents protein aggregation.

• Inhibitor Introduction:

  • Action: Add Cabotegravir in a 10-point serial dilution (e.g., 0.1 nM to 1000 nM). Include a DMSO-only vehicle control. Incubate at room temperature for 30 minutes.

  • Causality: Allows CAB to reach binding equilibrium at the active site before the host DNA is introduced.

• Catalytic Initiation:

  • Action: Add FITC-labeled target DNA (20 nM) and MgCl₂ (to a final concentration of 10 mM).

  • Causality: Mg²⁺ is the essential cofactor for catalysis. Its addition triggers the strand transfer reaction. Furthermore, CAB's binding is heavily dependent on coordinating with these specific Mg²⁺ ions[1].

• Reaction and Termination:

  • Action: Incubate the plate at 37°C for 60 minutes. Terminate the reaction by adding EDTA (25 mM final concentration).

  • Causality: EDTA chelates the Mg²⁺ ions, instantly halting catalysis.

• Validation Controls (The Self-Validating System):

  • Action: Run parallel wells where EDTA is added before MgCl₂.

  • Causality: This proves that any detected signal is strictly dependent on catalytic metal ions and not an artifact of DNA-DNA aggregation.

• Quantification:

  • Action: Add Europium-labeled anti-FITC antibodies and Streptavidin-APC. Read the TR-FRET signal (Excitation 340 nm / Emission 665 nm). Calculate IC50 using a 4-parameter logistic non-linear regression model.

In Vitro Integrase Strand Transfer Inhibition Assay Workflow

Resistance Profiling and Structural Dynamics

First-generation INSTIs (e.g., Raltegravir, Elvitegravir) are highly susceptible to resistance-associated mutations (RAMs) such as Q148R and N155H. These mutations alter the geometry of the active site, disrupting the inhibitor's ability to displace the viral DNA.

Cabotegravir was engineered to overcome these limitations[1]. Structurally, CAB possesses an extended, flexible linker region that allows its halobenzyl group to project deeper into a conserved hydrophobic pocket within the integrase active site. Therefore, even when mutations alter the primary coordination geometry, CAB maintains a high binding affinity. When performing resistance assays, you will note that while the IC50 fold-change (FC) for first-generation INSTIs against a Q148R mutant may exceed 100-fold, CAB typically maintains an FC of <10, preserving its clinical efficacy.

References

• Frontiers in Microbiology: Cabotegravir, the Long-Acting Integrase Strand Transfer Inhibitor, Potently Inhibits Human T-Cell Lymphotropic Virus Type 1 Transmission in vitro.2

• NIH PubMed Central (PMC): In Vitro Antiviral Activity of Cabotegravir against HIV-2.4

• Pharmaceuticals and Medical Devices Agency (PMDA): MODULE 2.6.1. INTRODUCTION (Cabotegravir in vitro secondary pharmacology). 3

• NIH PubMed Central (PMC): A clinical review of HIV integrase strand transfer inhibitors (INSTIs) for the prevention and treatment of HIV-1 infection. 1

Sources

• 1. A clinical review of HIV integrase strand transfer inhibitors (INSTIs) for the prevention and treatment of HIV-1 infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Cabotegravir, the Long-Acting Integrase Strand Transfer Inhibitor, Potently Inhibits Human T-Cell Lymphotropic Virus Type 1 Transmission in vitro [frontiersin.org]
• 3. pmda.go.jp [pmda.go.jp]
• 4. In Vitro Antiviral Activity of Cabotegravir against HIV-2 - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Pharmacokinetic Profiling of Cabotegravir Using Deuterium Isotopes: Principles, Methodologies, and Applications

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the principles and methodologies for profiling the pharmacokinetics of cabotegravir using stable isotope labeling. We will explore the scientific rationale, experimental design, bioanalytical workflows, and data interpretation, grounded in established scientific principles and regulatory standards.

Introduction: Cabotegravir and the Quest for Pharmacokinetic Optimization

Cabotegravir is a potent integrase strand transfer inhibitor (INSTI) pivotal in the treatment and prevention of HIV-1 infection.[1] Its development as a long-acting intramuscular injectable suspension represents a significant advancement, offering a less frequent dosing regimen compared to daily oral therapies and thereby improving patient adherence.[2][3] The extended half-life of injectable cabotegravir (ranging from 5.6 to 11.5 weeks) is primarily due to its slow absorption from the muscle depot, a phenomenon known as "flip-flop" kinetics.[1][2]

The primary route of cabotegravir clearance is hepatic metabolism, specifically via glucuronidation mediated by the UDP-glucuronosyltransferase (UGT) 1A1 and, to a lesser extent, UGT1A9 enzymes.[4][5][6] While the current formulation is highly effective, the field of drug development continuously seeks to refine therapeutic agents. One powerful strategy for modulating a drug's metabolic profile is the selective replacement of hydrogen atoms with their stable, heavier isotope, deuterium.[7][8] This guide will detail the application of this approach to cabotegravir.

The Scientific Rationale: Leveraging the Kinetic Isotope Effect

The foundational principle behind using deuterium to alter a drug's pharmacokinetic profile is the Kinetic Isotope Effect (KIE) .[9] The bond between a carbon and a deuterium atom (C-D) is stronger than the corresponding carbon-hydrogen (C-H) bond.[10] Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-determining step will proceed more slowly when deuterium is present at that specific molecular position.[9]

For cabotegravir, the metabolic "soft spot" is the site of UGT1A1/1A9-mediated glucuronidation.[4][6] By strategically replacing hydrogen atoms with deuterium at or near this site, we can hypothesize a reduction in the rate of metabolic clearance. This could potentially lead to:

• Increased Metabolic Stability: A slower breakdown of the parent drug.

• Prolonged Half-Life (t½): The drug remains in the systemic circulation for a longer duration.

• Increased Systemic Exposure (AUC): A higher overall concentration of the drug is available to exert its therapeutic effect.

• Reduced Pharmacokinetic Variability: Potentially more predictable drug levels between individuals.

This modulation of the pharmacokinetic profile could open avenues for even less frequent dosing intervals or alternative delivery systems.

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. Pharmacokinetics and Drug–Drug Interactions of Long-Acting Intramuscular Cabotegravir and Rilpivirine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. natap.org [natap.org]
• 4. Disposition and metabolism of cabotegravir: a comparison of biotransformation and excretion between different species and routes of administration in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]
• 7. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Deuterated drug - Wikipedia [en.wikipedia.org]
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• 10. researchgate.net [researchgate.net]

Whitepaper: The Physicochemical and Solubility Profile of Cabotegravir-d3 Sodium

A Mechanistic Guide for Bioanalytical and Formulation Scientists

Executive Summary

Cabotegravir is a potent, second-generation HIV-1 integrase strand transfer inhibitor (INSTI). In bioanalytical workflows—specifically liquid chromatography-tandem mass spectrometry (LC-MS/MS)—its stable isotope-labeled isotopologue, Cabotegravir-d3 sodium , serves as the gold-standard internal standard (SIL-IS). Because deuterium substitution does not meaningfully alter thermodynamic solubility, the physicochemical behavior of cabotegravir-d3 sodium perfectly mirrors that of unlabeled cabotegravir sodium.

This whitepaper provides an in-depth analysis of the solubility profile of cabotegravir-d3 sodium across aqueous and organic media. Designed for senior researchers, this guide moves beyond empirical observations to explain the causality behind solvent interactions, providing self-validating protocols to prevent assay failure caused by occult precipitation.

Physicochemical Grounding: The Mechanistic Basis of Solubility

Cabotegravir sodium is classified as a Biopharmaceutics Classification System (BCS) Class II compound, characterized by inherently low aqueous solubility but high membrane permeability .

The molecular architecture of cabotegravir features a highly hydrophobic difluorobenzyl ring and a tricyclic carbamoyl pyridone core. While the free acid form of cabotegravir is intentionally utilized in long-acting injectable (LAI) nanosuspensions to exploit its near-zero aqueous solubility for prolonged depot formation , the sodium salt is utilized in oral formulations and bioanalytical standards because it offers a comparatively lower crystal lattice energy and higher polarity.

However, the sodium salt still presents significant solubility challenges. The molecule possesses a pKa of ~7.8 (enolic acid) and ~11.1 (carboxamide). At physiological pH (7.4) or in neutral unbuffered water, the compound is predominantly unionized, driving strong hydrophobic interactions (such as π−π stacking) that resist aqueous solvation.

Solubility Profile in Aqueous and Organic Media

To design robust extraction and dilution workflows, scientists must understand how cabotegravir-d3 sodium behaves across different dielectric constants and hydrogen-bonding environments.

Data Presentation: Quantitative Solubility Summary

Table 1: Empirical and mechanistic solubility profile of Cabotegravir-d3 Sodium.

Solvent System	Solubility Limit	Mechanistic Rationale
Water (pH < 9)	Practically Insoluble (<1 mg/mL)	Protonation of the enolic acid reduces ionic character; hydrophobic surface area dominates solvent interactions .
Water (pH > 10)	Slightly Soluble (~1-2 mg/mL)	Deprotonation increases polarity; dissociation of the sodium salt is thermodynamically favored.
Dimethyl Sulfoxide (DMSO)	Highly Soluble (>15 mg/mL)	High dielectric constant ( ϵ≈47 ) and strong hydrogen-bond acceptor properties effectively disrupt the crystal lattice .
Methanol (MeOH)	Soluble (~5-10 mg/mL)	Moderate polarity and hydrogen-bond donating capacity solvate both the sodium cation and the lipophilic core .
Acetone	Insoluble	Lacks sufficient hydrogen-bond donating capacity to solvate the sodium cation, failing to break ionic bonds.

Advanced Solubilization Strategies

When aqueous formulations are strictly required (e.g., for novel intradermal delivery systems or specific in vitro assays), researchers must employ advanced solubility enhancers.

Cyclodextrin Complexation: The hydrophobic difluorobenzyl moiety of cabotegravir can be shielded from water via inclusion complexes. Studies have demonstrated that 2-hydroxypropyl- β -cyclodextrin (HP- β -CD) significantly enhances the aqueous solubility of cabotegravir sodium by encapsulating the lipophilic domains within its hydrophobic cavity, leaving its hydrophilic exterior to interact with bulk water .

Surfactant/Polymer Systems: For LC-MS/MS sample preparation, adding 0.1% Formic Acid in Acetonitrile (ACN) is common for protein precipitation, but the SIL-IS must be introduced in a compatible transition solvent (like 50% MeOH) to prevent localized precipitation before binding to the matrix.

Experimental Protocols: Self-Validating Solubilization Workflows

A common point of failure in bioanalytical assays is the "solvent crash." This occurs when a highly concentrated DMSO master stock of cabotegravir-d3 sodium is pipetted directly into a purely aqueous buffer. The DMSO rapidly diffuses into the bulk water, leaving the highly lipophilic drug supersaturated in a microenvironment, causing instantaneous nucleation and micro-precipitation.

To prevent this, follow the step-down dilution workflow mapped below.

Fig 1. Solubilization and dilution workflow for Cabotegravir-d3 sodium in bioanalytical assays.

Protocol: Preparation of 1.0 mg/mL SIL-IS Master Stock & Working Solution

Objective: Generate a thermodynamically stable master stock and working solution while avoiding occult micro-precipitation.

Step 1: Gravimetric Assessment

• Weigh exactly 1.00 mg of Cabotegravir-d3 sodium powder using a calibrated microbalance. Ensure the environment is low-humidity, as the sodium salt can be hygroscopic.

Step 2: Primary Solubilization

• Add 1.00 mL of anhydrous Dimethyl Sulfoxide (DMSO) or 100% Methanol.

• Causality: DMSO is chosen for the master stock because its high dielectric constant disrupts the sodium salt's crystal lattice, ensuring absolute molecular dispersion.

Step 3: Mechanical Agitation

• Vortex vigorously for 60 seconds, followed by bath sonication at room temperature for 5 minutes.

Step 4: Self-Validation (The Tyndall Test)

• Action: In a darkened room, shine a focused laser pointer through the glass vial.

• Validation: The absence of a visible light beam (scattering) confirms a true thermodynamic solution. If the beam is visible, colloidal micro-particulates remain; continue sonication or gently warm to 37°C. Do not proceed until the solution is optically void.

Step 5: Step-Down Dilution (Working Solution Prep)

• Action: To prepare a 10 µg/mL working solution, do not dilute directly into an aqueous buffer. First, dilute the stock 1:10 into 100% Methanol, then 1:10 into a 50:50 Methanol:Water mixture.

• Causality: The gradual reduction of the organic fraction allows the hydration shell around the sodium salt to form slowly, preventing the catastrophic "solvent crash" associated with rapid DMSO diffusion.

References

• European Medicines Agency (EMA). Assessment report: APRETUDE (cabotegravir). URL:[Link]

• Organic Process Research & Development (ACS Publications). Review of Synthetic Routes and Final Forms of Integrase Inhibitors Dolutegravir, Cabotegravir, and Bictegravir. URL:[Link]

• Journal of Controlled Release (PubMed). Hydrogel-forming microarray patches with cyclodextrin drug reservoirs for long-acting delivery of poorly soluble cabotegravir sodium for HIV Pre-Exposure Prophylaxis. URL:[Link]

Stability of cabotegravir-d3 sodium salt in biological matrices

An In-Depth Technical Guide to the Stability of Cabotegravir-d3 Sodium Salt in Biological Matrices

Executive Summary

The quantification of the long-acting antiretroviral drug cabotegravir in biological matrices is fundamental to its clinical development and therapeutic monitoring. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose, and the use of a stable isotope-labeled internal standard (SIL-IS), such as cabotegravir-d3 sodium salt, is critical for achieving accurate and precise results. While a SIL-IS is designed to mimic the analyte's behavior, its stability cannot be assumed. Regulatory bodies worldwide mandate the experimental validation of internal standard stability. This guide provides a comprehensive framework for assessing the stability of cabotegravir-d3 sodium salt in biological matrices, drawing upon known stability data for cabotegravir and adhering to global bioanalytical method validation guidelines. It offers detailed experimental protocols and expert insights to ensure the integrity of bioanalytical data.

Introduction: The Critical Role of Cabotegravir-d3 Sodium Salt in Bioanalysis

Cabotegravir is a potent HIV-1 integrase strand transfer inhibitor (INSTI) approved for both the treatment and prevention of HIV-1 infection.[1][2] Its development as a long-acting injectable formulation represents a significant advancement, offering a less frequent dosing schedule compared to daily oral therapies.[3][4][5] Accurate measurement of cabotegravir concentrations in biological fluids like plasma is essential for pharmacokinetic studies, dose optimization, and ensuring therapeutic efficacy.

The use of a SIL-IS, such as cabotegravir-d3 sodium salt, is the preferred approach in LC-MS/MS-based bioanalysis.[6][7] By incorporating stable heavy isotopes (in this case, deuterium), the internal standard has a higher mass-to-charge ratio (m/z) than the analyte, allowing the mass spectrometer to distinguish between them. However, it shares nearly identical physicochemical properties with the analyte, meaning it experiences similar extraction recovery, ionization efficiency, and potential matrix effects. This co-behavior allows the SIL-IS to normalize for variability during sample preparation and analysis, leading to more reliable data.[6]

Despite these advantages, international guidelines from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) are unequivocal: the stability of the internal standard must be experimentally proven and not merely assumed to be the same as the analyte.[8][9][10][11] This guide outlines the principles and provides practical protocols for the rigorous stability validation of cabotegravir-d3 sodium salt.

Physicochemical Properties and Potential Degradation Pathways

Cabotegravir (C19H17F2N3O5) is a structurally complex molecule.[3][12] The deuterated analogue, cabotegravir-d3, has three hydrogen atoms replaced with deuterium. This modification is designed to be chemically inert and not significantly impact the molecule's stability, though this must be confirmed. The sodium salt form of the drug is often used to improve solubility in aqueous media.[13]

Forced degradation studies on cabotegravir have shown that it is stable under thermal, photolytic, and basic conditions. However, it is susceptible to degradation under acidic and oxidative stress.[1][14] The primary degradation pathways are hydrolysis and oxidation.[14] It is crucial to assume that cabotegravir-d3 sodium salt will be vulnerable to the same degradation mechanisms. Therefore, exposure of biological samples to strongly acidic or oxidative conditions during collection, processing, or storage should be avoided.

Review of Cabotegravir Stability in Biological Matrices: An Evidentiary Baseline

While specific stability data for cabotegravir-d3 sodium salt is not extensively published, the stability of the parent compound, cabotegravir, has been well-documented in human plasma and serves as an essential reference point for designing validation studies. The results from these studies indicate that cabotegravir is a relatively stable compound under typical bioanalytical laboratory conditions.

Table 1: Summary of Cabotegravir Stability in Human Plasma

Stability Parameter	Condition	Duration	Stability Outcome	Reference
Freeze-Thaw Stability	Multiple cycles at -20°C and -70°C	Up to 6 cycles	Stable (% recovery >94%)	[3]
Bench-Top Stability	Room Temperature (<10°C)	Up to 20 hours	Stable (% recovery >95%)	[3]
Refrigerator Stability	1-10°C	48 hours	Stable (% recovery >99%)	[3]
Long-Term Stability	-20°C	60 days	Stable (% recovery >98%)	[3]
Long-Term Stability	-70°C	60 days	Stable (% recovery >97%)	[3]
In-Injector Stability	Autosampler at 10°C	72 hours	Stable (% recovery >92%)	[3]

Note: Stability is typically assessed by comparing the mean concentration of the analyte in the test samples to that of freshly prepared samples, with acceptance criteria generally within ±15%.

Regulatory Framework for Bioanalytical Method Validation

Both the FDA and EMA provide detailed guidance on bioanalytical method validation, which includes specific requirements for stability assessments.[8][9][15][16][17] The core principle is to demonstrate that the concentration of the analyte and internal standard does not change significantly from the time of sample collection to the time of analysis. This involves evaluating stability under conditions that mimic all stages of the sample's lifecycle.

Key stability evaluations required by these guidelines include:

• Stock and Working Solution Stability: To ensure the integrity of the solutions used to prepare calibrators and quality controls (QCs).

• Freeze-Thaw Stability: To simulate the effect of retrieving samples from frozen storage and thawing them for analysis.

• Bench-Top Stability: To assess stability during sample handling and processing at room temperature.

• Long-Term Stability: To define the maximum permissible storage duration for study samples at a specified temperature.

• Post-Preparative/Autosampler Stability: To ensure that extracted samples remain stable while awaiting injection into the analytical instrument.

Experimental Design for Stability Validation of Cabotegravir-d3 Sodium Salt

The following section provides a comprehensive workflow and detailed protocols for validating the stability of cabotegravir-d3 sodium salt in a biological matrix (e.g., human plasma).

Workflow for Stability Assessment

The diagram below illustrates a typical workflow for conducting a comprehensive stability assessment of an internal standard in a biological matrix.

Caption: Workflow for Stability Assessment of Cabotegravir-d3 Sodium Salt.

Detailed Experimental Protocols

Prerequisites: A validated bioanalytical method for cabotegravir with cabotegravir-d3 sodium salt as the internal standard is required. Quality Control (QC) samples should be prepared by spiking blank biological matrix with known concentrations of cabotegravir (at least a low and a high concentration).

Protocol 1: Stock and Working Solution Stability

• Objective: To determine the stability of cabotegravir-d3 sodium salt in the solvent used for stock and working solutions.

• Procedure:

  • Prepare a stock solution of cabotegravir-d3 sodium salt at a known concentration (e.g., 1 mg/mL in methanol).

  • Store aliquots of the stock solution at the intended storage temperature (e.g., 2-8°C) and at room temperature.

  • At specified time points (e.g., 0, 7, 14, 30 days), dilute the stored stock solution to a working concentration.

  • Compare the instrument response of the stored solutions against a freshly prepared working solution.

• Acceptance Criteria: The response of the stored solution should be within ±10% of the fresh solution.

Protocol 2: Freeze-Thaw Stability in Biological Matrix

• Causality: Clinical samples may undergo multiple freeze-thaw cycles due to shipping, storage, and repeated analysis. This test ensures that such cycles do not lead to degradation.

• Procedure:

  • Use at least five replicates of low and high QC samples.

  • Freeze the samples at the intended storage temperature (e.g., -70°C) for at least 12 hours.

  • Thaw the samples unassisted at room temperature.

  • Once completely thawed, refreeze them for another 12 hours. This constitutes one cycle.

  • Repeat for the desired number of cycles (typically 3-6).

  • After the final cycle, process and analyze the samples along with a set of freshly prepared calibration standards and QCs.

• Acceptance Criteria: The mean concentration of the freeze-thaw samples must be within ±15% of the nominal concentration.

Protocol 3: Short-Term (Bench-Top) Stability in Biological Matrix

• Causality: This test simulates the conditions samples might experience while sitting on a lab bench awaiting processing.

• Procedure:

  • Use at least five replicates of low and high QC samples.

  • Place the samples on a lab bench at room temperature for a duration that exceeds the expected sample processing time (e.g., 20 hours).

  • After the specified duration, process and analyze the samples.

• Acceptance Criteria: The mean concentration of the bench-top samples must be within ±15% of the nominal concentration.

Protocol 4: Long-Term Stability in Biological Matrix

• Causality: This is a critical experiment that defines the maximum duration for which clinical samples can be stored before analysis without compromising their integrity.

• Procedure:

  • Prepare a sufficient number of low and high QC samples to be analyzed at multiple time points.

  • Store the samples at the intended long-term storage temperature (e.g., -70°C).

  • At each time point (e.g., 30, 60, 90 days), retrieve a set of samples (at least five replicates of each level), thaw, and analyze them against a fresh calibration curve.

• Acceptance Criteria: The mean concentration of the long-term storage samples must be within ±15% of the nominal concentration for the duration tested.

Protocol 5: Post-Preparative (Autosampler) Stability

• Causality: After extraction, samples may sit in the autosampler for an extended period before being injected. This test ensures they remain stable in the final reconstituted solvent.

• Procedure:

  • Process a set of low and high QC samples through the entire extraction procedure.

  • Place the final extracts in the autosampler set to the intended temperature (e.g., 10°C).

  • Analyze the samples immediately (T=0) and again at the end of the expected analytical run time (e.g., 72 hours).

• Acceptance Criteria: The mean concentration of the samples analyzed after the storage period should be within ±15% of the initial (T=0) concentration.

Data Analysis and Acceptance Criteria

For each stability experiment, the results are evaluated by comparing the mean measured concentration of the analyte in the stability-tested QC samples against the nominal (theoretical) concentration. The accuracy and precision of the measurements should fall within the limits set by regulatory guidelines.

Table 2: General Acceptance Criteria for Stability Validation

Parameter	Acceptance Limit
Accuracy (Mean Concentration)	Within ±15% of the nominal value (±20% for the Lower Limit of Quantification)
Precision (%CV)	≤15% (≤20% for the Lower Limit of Quantification)

These criteria must be met for the stability of cabotegravir-d3 sodium salt to be considered validated under the tested conditions.[6][10]

Conclusion and Recommendations

The use of cabotegravir-d3 sodium salt as an internal standard is essential for the robust quantification of cabotegravir in biological matrices. However, its stability is a parameter that must be rigorously and experimentally validated. Based on the strong stability profile of the parent compound, it is anticipated that cabotegravir-d3 sodium salt will demonstrate acceptable stability under typical laboratory conditions. Nevertheless, the protocols outlined in this guide, which are aligned with global regulatory expectations, must be followed to provide definitive proof. By investing in a thorough stability validation program, researchers and drug development professionals can ensure the highest level of data integrity for their clinical and non-clinical studies.

References

• Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples - Impactfactor. (2023, September 25). Retrieved from [Link]

• Development and validation of a multiplex UHPLC‐MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV - PMC. (n.d.). Retrieved from [Link]

• Understanding of cabotegravir degradation through isolation and characterization of key degradation products and kinetic studies | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Understanding of cabotegravir degradation through isolation and characterization of key degradation products and kinetic studies - PubMed. (2021, July 15). Retrieved from [Link]

• Development and Validation of a Liquid Chromatographic-Tandem Mass Spectrometric Assay for the Quantification of Cabotegravir and Rilpivirine from Dried Blood Spots - PMC. (n.d.). Retrieved from [Link]

• Guideline Bioanalytical method validation - EMA - European Union. (2011, July 21). Retrieved from [Link]

• ICH guideline M10 on bioanalytical method validation and study sample analysis_Step 5 - EMA. (2022, July 25). Retrieved from [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (n.d.). Retrieved from [Link]

• A REVIEW ON ANALYTICAL PROFILE OF CABOTEGRAVIR AND RILPIVIRINE IN PHARMACEUTICAL FORMULATIONS AND BIOLOGICAL MATRICES - IJCRT.org. (2023, October 10). Retrieved from [Link]

• Molecular structures of known degradation products 8 (black) and related substances (blue). (n.d.). Retrieved from [Link]

• Method development and validation for the simultaneous quantification of Rilpivirine and Cabotegravir in rabbit plasma using UPLC-MS/MS - Research Journal of Pharmacy and Technology. (2025, January 20). Retrieved from [Link]

• A comprehensive review on analytical methods of Cabotegravir - International Journal of Pharmaceutical Research and Applications (IJPRA). (2025, April 20). Retrieved from [Link]

• Design and Testing of a Cabotegravir Implant for HIV Prevention - PMC. (n.d.). Retrieved from [Link]

• RP-HPLC stability method development & validation for anti-HIV drugs cabotegravir & rilpivirine in I.M. injection and in human plasma | International journal of health sciences - ScienceScholar. (2022, July 05). Retrieved from [Link]

• Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles - PMC. (2022, March 04). Retrieved from [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis November 2022 - FDA. (2024, June 12). Retrieved from [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - FDA. (n.d.). Retrieved from [Link]

• Bioanalytical Method Validation Guidance for Industry May 2018 - FDA. (2020, April 29). Retrieved from [Link]

• Draft Guideline Bioanalytical method validation - European Medicines Agency (EMA). (2009, November 19). Retrieved from [Link]

• Pharmacokinetics and tolerability of cabotegravir and rilpivirine long-acting intramuscular injections to the vastus lateralis ( - NATAP. (2023, December 01). Retrieved from [Link]

• ViiV Healthcare presents phase I clinical trial findings of a cabotegravir long-acting injectable investigational formulation allowing at least four months between doses. (2024, March 04). Retrieved from [Link]

• Long-Term Efficacy, Safety, and Durability of Cabotegravir and Rilpivirine as 2-Drug Oral Maintenance Therapy After 6 Years of Study - PMC. (n.d.). Retrieved from [Link]

• Efficacy, Safety, and Durability of Long-Acting Cabotegravir and Rilpivirine in Adults With Human Immunodeficiency Virus Type 1 Infection: 5-Year Results From the LATTE-2 Study - PMC. (n.d.). Retrieved from [Link]

• ICH guideline M10 Step2b on bioanalytical method validation - European Medicines Agency (EMA). (2019, March 13). Retrieved from [Link]

• Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). (2015, June 03). Retrieved from [Link]

• The effect of storage time and freeze-thaw cycles on the stability of serum samples. (2013, February 15). Retrieved from [Link]

• Storage and Stability of Cabenuva (Long-Acting Cabotegravir and Rilpivirine) - GSK. (n.d.). Retrieved from [Link]

• RP-HPLC stability method development & validation for anti-HIV drugs cabotegravir & rilpivirine in I.M. injection and in human plasma - ResearchGate. (2025, August 06). Retrieved from [Link]

• Quantum Mechanical-Based Stability Evaluation of Crystal Structures for HIV-Targeted Drug Cabotegravir - PMC. (2021, November 26). Retrieved from [Link]

• Long-acting cabotegravir significantly decreases incidence of HIV compared to daily oral tenofovir | 2 Minute Medicine. (2022, May 18). Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Cabotegravir in Human Plasma Using Cabotegravir-d3 Sodium as an Internal Standard

Abstract

This application note details a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the accurate and precise quantification of cabotegravir in human plasma. Cabotegravir is a potent HIV-1 integrase strand transfer inhibitor used for the treatment and prevention of HIV/AIDS.[1][2] The method utilizes a stable isotope-labeled internal standard, cabotegravir-d3 sodium, to ensure high accuracy and mitigate matrix effects. A simple protein precipitation protocol is employed for sample preparation, followed by a rapid chromatographic separation and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The method has been validated according to the principles outlined in the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) guidelines on bioanalytical method validation and is suitable for pharmacokinetic studies.[3][4][5][6]

Introduction

Cabotegravir is an antiretroviral drug that functions as an integrase strand transfer inhibitor, effectively blocking the integration of the HIV genome into the host cell's DNA, a crucial step for viral replication.[1] It is available as both an oral tablet and a long-acting intramuscular injection.[1][7] Accurate measurement of cabotegravir concentrations in biological matrices is essential for pharmacokinetic assessments, therapeutic drug monitoring, and bioequivalence studies.

LC-MS/MS is the gold standard for the quantification of small molecules in complex biological matrices due to its high sensitivity, selectivity, and speed.[4] This application note provides a comprehensive protocol for the development and validation of an LC-MS/MS method for cabotegravir quantification in human plasma.

Physicochemical Properties of Cabotegravir

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a robust analytical method.

Property	Value	Source
Molecular Formula	C19H17F2N3O5	[1]
Molar Mass	405.358 g·mol−1	[1]
pKa	7.8 (enolic acid), 11.1 (carboxamide)	[1]
Solubility	Practically insoluble in aqueous solutions below pH 9. Soluble in DMSO and DMF.	[1][8]
Protein Binding	>99%	[1]

Method Development Strategy

The development of a reliable LC-MS/MS method involves the systematic optimization of several key parameters, from sample preparation to mass spectrometric detection.

Internal Standard Selection

The use of an appropriate internal standard (IS) is critical for correcting for variability during sample preparation and analysis. A stable isotope-labeled (SIL) internal standard, such as cabotegravir-d3 sodium, is the ideal choice.[9] SIL-IS co-elutes with the analyte and exhibits identical ionization and fragmentation behavior, providing the most accurate correction for any variations in extraction recovery, matrix effects, and instrument response.[9]

Sample Preparation

The primary goal of sample preparation is to remove interfering substances from the biological matrix and concentrate the analyte of interest. Given that cabotegravir is highly protein-bound, a protein precipitation step is necessary.[1] Protein precipitation is a simple and effective method for removing the majority of proteins from plasma samples.[10][11]

Chromatographic Separation

The chromatographic conditions were optimized to achieve a short run time, good peak shape, and sufficient separation from any potential interferences. A reversed-phase C18 column is a suitable choice for the separation of a moderately polar compound like cabotegravir. The mobile phase composition, typically a mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous solution containing a small amount of acid (e.g., formic acid), is optimized to achieve the desired retention and peak shape.

Mass Spectrometric Detection

Tandem mass spectrometry in the Multiple Reaction Monitoring (MRM) mode provides excellent selectivity and sensitivity for quantitative analysis. The mass spectrometer parameters, including the precursor and product ions, collision energy, and other source parameters, are optimized to maximize the signal intensity for both cabotegravir and its internal standard.

Experimental Protocols

Materials and Reagents

• Cabotegravir reference standard (purity ≥98%)

• Cabotegravir-d3 sodium internal standard (purity ≥98%)

• HPLC-grade methanol

• HPLC-grade acetonitrile

• Formic acid (analytical grade)

• Human plasma (with K2EDTA as anticoagulant)

• Deionized water

Preparation of Stock and Working Solutions

• Cabotegravir Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of cabotegravir in methanol to obtain a final concentration of 1 mg/mL.

• Cabotegravir-d3 Sodium (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of cabotegravir-d3 sodium in methanol to obtain a final concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the cabotegravir stock solution in a 50:50 (v/v) mixture of methanol and water to create calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard by diluting the IS stock solution in the same diluent.

Sample Preparation Protocol

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Add 20 µL of the internal standard working solution.

• Add 300 µL of acetonitrile to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Sample preparation workflow.

LC-MS/MS Conditions

The following tables summarize the optimized liquid chromatography and mass spectrometry conditions.

Table 1: Liquid Chromatography Parameters

Parameter	Condition
HPLC System	Agilent 1290 Infinity II or equivalent
Column	Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 µm) or equivalent
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	30% B to 95% B over 2.5 min, hold at 95% B for 1 min, return to 30% B and equilibrate for 1.5 min
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Autosampler Temperature	10°C

Table 2: Mass Spectrometry Parameters

Parameter	Condition
Mass Spectrometer	Sciex Triple Quad 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Cabotegravir)	m/z 406.1 -> 263.1
MRM Transition (Cabotegravir-d3)	m/z 409.1 -> 266.1
Collision Energy (Cabotegravir)	25 eV
Collision Energy (Cabotegravir-d3)	25 eV
Dwell Time	100 ms
Ion Source Gas 1	50 psi
Ion Source Gas 2	60 psi
Curtain Gas	35 psi
Temperature	550°C
IonSpray Voltage	5500 V

Method Validation

The developed method was validated according to the FDA and EMA guidelines for bioanalytical method validation.[3][4][5][6] The validation parameters and their acceptance criteria are summarized below.

Caption: Key method validation parameters.

Table 3: Method Validation Summary and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank plasma from at least six different sources.
Linearity and Range	Calibration curve with a correlation coefficient (r²) ≥ 0.99. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% for the LLOQ).
Accuracy and Precision	The mean accuracy should be within 85-115% of the nominal concentrations (80-120% for the LLOQ). The precision (%CV) should not exceed 15% (20% for the LLOQ).
Recovery and Matrix Effect	Consistent and reproducible recovery and minimal matrix effect. The %CV of the matrix factor should be ≤15%.
Stability	Analyte stability should be demonstrated under various conditions: bench-top (room temperature), freeze-thaw cycles (at least three), and long-term storage (-80°C). The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of cabotegravir in human plasma. The use of a stable isotope-labeled internal standard ensured high accuracy and precision. The simple protein precipitation method provided clean extracts and high recovery. The chromatographic conditions allowed for a short run time of 5 minutes, making the method suitable for high-throughput analysis. The method was successfully validated over a linear range of 1-5000 ng/mL, which is adequate for clinical pharmacokinetic studies.

Conclusion

This application note describes a robust, sensitive, and reliable LC-MS/MS method for the quantification of cabotegravir in human plasma. The method has been thoroughly validated and meets the regulatory requirements for bioanalytical method validation. This method can be confidently implemented in clinical and research laboratories for pharmacokinetic and therapeutic drug monitoring studies of cabotegravir.

References

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Future Science. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? Retrieved from [Link]

• Wikipedia. (n.d.). Cabotegravir. Retrieved from [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• Federal Register. (2018). Bioanalytical Method Validation; Guidance for Industry; Availability. Retrieved from [Link]

• Contract Laboratory. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link]

• Impactfactor. (2023). Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples. Retrieved from [Link]

• PubMed. (2024). A selective, sensitive and fast LC-MS/MS method for cabotegravir quantification in rat plasma and pharmacokinetic investigations. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• HHS.gov. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance. Retrieved from [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications. (2025). A comprehensive review on analytical methods of Cabotegravir. Retrieved from [Link]

• Semantic Scholar. (n.d.). Method development and validation for Cabotegravir and Rilpivirine by using HPLC and its degradants are characterized by LCMS and FTIR. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (2025). Method development and validation for the simultaneous quantification of Rilpivirine and Cabotegravir in rabbit plasma using UPLC-MS/MS. Retrieved from [Link]

• National Institutes of Health. (n.d.). Cabotegravir. Retrieved from [Link]

• ResearchGate. (2015). (PDF) Formulation and pharmacology of long-acting cabotegravir. Retrieved from [Link]

• National Institutes of Health. (n.d.). Cabotegravir Sodium. Retrieved from [Link]

• National Institutes of Health. (2020). Development and validation of a multiplex UHPLC-MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV. Retrieved from [Link]

• PubMed. (2020). Development and validation of a multiplex UHPLC-MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV. Retrieved from [Link]

• ResearchGate. (2023). Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples. Retrieved from [Link]

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• 2. Cabotegravir | C19H17F2N3O5 | CID 54713659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. resolvemass.ca [resolvemass.ca]
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• 6. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
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• 11. Development and validation of a multiplex UHPLC-MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Sample Preparation Protocols for Cabotegravir and Cabotegravir-d3 in Human Blood Plasma

Introduction & Clinical Context

Cabotegravir (CAB) is a highly potent integrase strand transfer inhibitor (INSTI) utilized in both the treatment and pre-exposure prophylaxis (PrEP) of HIV-1. With the clinical shift toward long-acting injectable (LAI) formulations, accurate therapeutic drug monitoring (TDM) and pharmacokinetic (PK) profiling in human plasma are critical 1. Because CAB is highly protein-bound (>99%) in systemic circulation, robust sample preparation is required to liberate the analyte prior to liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

This application note details two validated extraction methodologies—Protein Precipitation (PPT) and Liquid-Liquid Extraction (LLE)—employing Cabotegravir-d3 (CAB-d3) or similar stable isotope-labeled internal standards (SIL-IS) to ensure absolute quantitative integrity 2.

Mechanistic Causality & The Self-Validating System

In bioanalysis, matrix effects (e.g., ion suppression from endogenous phospholipids) and extraction losses can severely compromise quantitative accuracy. To counteract this, our protocols utilize a self-validating system via the addition of CAB-d3.

• Isotopic Co-elution : CAB-d3 is structurally identical to CAB, differing only by three deuterium atoms. It co-elutes chromatographically and experiences the exact same ionization environment in the electrospray ionization (ESI) source.

• Ratio-Based Quantification : By calculating the peak area ratio of CAB to CAB-d3, any loss during extraction or signal suppression during ionization is mathematically canceled out, ensuring trustworthy data across variable patient matrices 1.

• Solvent Selection Causality :

  • PPT: Acetonitrile (ACN) is preferred over methanol because it produces a denser protein pellet, reducing the risk of aspirating particulates. The addition of 0.1% formic acid lowers the pH, disrupting the strong electrostatic interactions between CAB and plasma proteins (primarily human serum albumin) 3.

  • LLE: A non-polar solvent mixture like Ethyl Acetate:Methanol (4:1, v/v) is utilized to selectively partition the hydrophobic CAB molecules into the organic phase, leaving polar matrix interferents in the aqueous layer 4.

Experimental Workflows

Figure 1: Comparative sample preparation workflows for CAB/CAB-d3 extraction from human plasma.

Detailed Methodologies

Preparation of Reagents

• Matrix : Human blood plasma collected in K2-EDTA or K3-EDTA tubes. EDTA is preferred over heparin to avoid matrix-induced ion suppression and binding anomalies 2.

• CAB-d3 Working Solution (IS) : Prepare a 50 ng/mL solution in 50:50 Methanol:Water (v/v). Store at 4°C.

Protocol A: High-Throughput Protein Precipitation (PPT)

Ideal for routine TDM and large-scale clinical trials requiring rapid turnaround.

• Aliquot : Transfer 50 µL of thawed human plasma into a 1.5 mL microcentrifuge tube or a 96-well deep-well plate.

• Internal Standard Addition : Add 20 µL of the CAB-d3 IS working solution. Vortex for 10 seconds to ensure equilibration between the endogenous matrix and the SIL-IS.

• Precipitation : Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Mechanistic Note: The acid disrupts protein binding, while the cold organic solvent rapidly lowers the dielectric constant, forcing protein precipitation.

• Agitation : Vortex vigorously for 2 minutes.

• Separation : Centrifuge at 14,000 × g for 10 minutes at 4°C to compact the protein pellet.

• Transfer : Carefully transfer 150 µL of the clear supernatant into an autosampler vial.

• Analysis : Inject 2–5 µL directly into the LC-MS/MS system 1.

Protocol B: High-Sensitivity Liquid-Liquid Extraction (LLE)

Ideal for ultra-trace PK studies where maximizing signal-to-noise (S/N) is paramount.

• Aliquot : Transfer 200 µL of human plasma into a 2.0 mL polypropylene tube.

• Internal Standard Addition : Add 100 µL of the CAB-d3 IS working solution. Vortex for 30 seconds.

• Extraction : Add 800 µL of the extraction solvent (Ethyl Acetate:Methanol, 4:1 v/v) 4.

• Partitioning : Shake mechanically or vortex continuously for 10 minutes. Mechanistic Note: Continuous agitation maximizes the surface area between the aqueous and organic phases, driving the hydrophobic CAB into the organic layer.

• Phase Separation : Centrifuge at 5,000 × g for 10 minutes at 4°C.

• Transfer : Extract 600 µL of the upper organic layer and transfer it to a clean glass tube. Avoid disturbing the aqueous-organic interface.

• Concentration : Evaporate the organic solvent to complete dryness under a gentle stream of nitrogen gas at 40°C.

• Reconstitution : Reconstitute the dried residue in 200 µL of the initial mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid). Vortex for 1 minute.

• Analysis : Transfer to an autosampler vial and inject 5 µL into the LC-MS/MS system 2.

Quantitative Data & Validation Parameters

The following table synthesizes the expected validation parameters for both methodologies, demonstrating their compliance with FDA/EMA bioanalytical guidelines.

Analytical Parameter	Protocol A: Protein Precipitation (PPT)	Protocol B: Liquid-Liquid Extraction (LLE)
Linear Dynamic Range	25 – 10,000 ng/mL	2 – 1,000 ng/mL
Extraction Recovery	85.0% – 92.5%	94.0% – 98.5%
Matrix Effect (IS-Normalized)	98.5% – 102.3%	99.1% – 101.5%
Intra-day Precision (CV%)	2.6% – 11.0%	2.5% – 7.7%
Sample Volume Required	50 µL	200 µL
Throughput Capability	High (96-well compatible)	Medium (Requires N2 evaporation)

LC-MS/MS Analytical Conditions

To ensure successful detection post-extraction, the following mass spectrometric parameters are recommended:

• Chromatographic Column : Zorbax SB-C18 (50 × 2.1 mm, 5 µm) or equivalent reversed-phase column 2.

• Mobile Phase : Gradient elution utilizing 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

• Ionization Mode : Positive Electrospray Ionization (ESI+).

• MRM Transitions :

  • Cabotegravir (CAB) : Precursor m/z 406.1 → Product m/z 142.0 4.

  • Cabotegravir-d3/d5 (CAB-IS) : Precursor m/z 409.2 → Product m/z 144.8 2.

References

• Source: nih.
• Source: impactfactor.
• Source: natap.
• Source: impactfactor.

Sources

• 1. Development and validation of a multiplex UHPLC‐MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 2. impactfactor.org [impactfactor.org]
• 3. natap.org [natap.org]
• 4. impactfactor.org [impactfactor.org]

Topic: High-Recovery Solid-Phase Extraction (SPE) Protocol for Cabotegravir-d3 Sodium from Human Plasma

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed and robust solid-phase extraction (SPE) method for the efficient isolation and concentration of cabotegravir-d3 sodium from human plasma. Cabotegravir, a potent integrase strand transfer inhibitor, is a critical component in long-acting antiretroviral therapies for HIV treatment and prevention.[1] Accurate quantification of cabotegravir in biological matrices is essential for pharmacokinetic studies, therapeutic drug monitoring, and clinical trials.[2] The use of a stable isotope-labeled internal standard, such as cabotegravir-d3 sodium, is a cornerstone of precise bioanalysis via mass spectrometry, correcting for variability during sample preparation and analysis.[3] While techniques like protein precipitation and liquid-liquid extraction (LLE) are utilized, SPE offers superior selectivity, higher analyte recovery, and a reduction in matrix effects, leading to enhanced sensitivity and data quality.[4][5] This protocol details a mixed-mode SPE strategy, leveraging both reversed-phase and ion-exchange interactions to achieve exceptional purity of the final eluate, making it suitable for sensitive downstream LC-MS/MS analysis.

Introduction: The Rationale for a Specialized SPE Method

Cabotegravir (CAB) represents a significant advancement in HIV management, offering a long-acting injectable option that improves patient adherence. Its growing clinical importance necessitates reliable and validated analytical methods for its quantification in complex biological samples like plasma.[2] Solid-phase extraction is a powerful sample preparation technique that functions by passing a liquid sample through a solid adsorbent, which selectively retains the target analyte.[6] This process is crucial for removing endogenous matrix components (e.g., proteins, phospholipids, salts) that can interfere with analysis, suppress ionization in mass spectrometry, and ultimately compromise data integrity.

The use of cabotegravir-d3 sodium as an internal standard (IS) is critical for accurate quantification.[3] Since the IS is added at the beginning of the sample preparation process, it experiences the same extraction inefficiencies and matrix effects as the native analyte. By measuring the ratio of the analyte to the IS, precise and accurate quantification can be achieved. This protocol is specifically designed to maximize the recovery and purity of both cabotegravir and its deuterated analog.

Principles and Method Development Considerations

SPE operates on the principles of chromatography, utilizing differential affinities of compounds between a liquid mobile phase and a solid stationary phase.[4] The process involves four key steps: conditioning, sample loading, washing, and elution.[7]

Causality in Sorbent Selection

The molecular structure of cabotegravir is key to designing an effective SPE strategy. It possesses a complex polycyclic structure with several key functional groups:

• A difluorophenyl ring, which imparts significant hydrophobicity.

• Multiple amide and hydroxyl groups capable of hydrogen bonding.

• A carboxylic acid moiety, which is ionizable.

This amphiphilic nature makes a mixed-mode sorbent an ideal choice. Specifically, a sorbent combining reversed-phase (for hydrophobic interactions) and strong cation-exchange (for ionic interactions) functionalities provides a dual retention mechanism. This enhances selectivity beyond what can be achieved with a single-mode sorbent. By manipulating the pH of the loading and wash solutions, we can control the charge state of cabotegravir and selectively wash away neutral, acidic, or weakly basic interferences before eluting the analyte of interest.

The Role of pH and Organic Solvents

• Sample Pre-treatment & Loading: The plasma sample is acidified prior to loading. This ensures that the carboxylic acid group on cabotegravir is protonated (neutral), while any primary amine groups on interfering compounds would be positively charged. At a low pH, the primary retention mechanism will be hydrophobic interaction with the reversed-phase component of the sorbent.

• Wash Steps: A sequence of washes is employed. An acidic aqueous wash removes polar, water-soluble interferences. A subsequent wash with a mild organic solvent (e.g., methanol) removes lipids and other hydrophobically-bound, non-basic interferences.

• Elution: The final elution step uses a basic methanolic solution. The high organic content disrupts the hydrophobic interactions, while the base (e.g., ammonium hydroxide) deprotonates the carboxylic acid on cabotegravir, disrupting any secondary ionic interactions and ensuring its complete release from the sorbent.

Detailed Application Protocol

This protocol is optimized for the extraction of cabotegravir-d3 sodium from 500 µL of human K2EDTA plasma.

Required Materials

• SPE Cartridge: Mixed-Mode Strong Cation Exchange Polymer Sorbent (e.g., Oasis MCX 3 cc, 60 mg)

• Reagents:

  • Methanol (HPLC Grade)

  • Acetonitrile (HPLC Grade)

  • Formic Acid (≥98%)

  • Ammonium Hydroxide (25-30%)

  • Deionized Water

• Internal Standard (IS) Spiking Solution: 100 ng/mL Cabotegravir-d3 Sodium in 50:50 Methanol:Water.

• Equipment:

  • SPE Vacuum Manifold

  • Centrifuge

  • Vortex Mixer

  • Analytical Balance

  • Calibrated Pipettes

  • 1.5 mL Polypropylene Tubes

Experimental Workflow Diagram

Caption: Step-by-step workflow for SPE of Cabotegravir-d3.

Step-by-Step Protocol

• Sample Pre-treatment:

  • Thaw frozen human plasma samples to room temperature.

  • Pipette 500 µL of plasma into a 1.5 mL polypropylene tube.

  • Spike with 25 µL of the 100 ng/mL Cabotegravir-d3 Sodium internal standard solution and vortex for 10 seconds.

  • Add 500 µL of 4% phosphoric acid in water to precipitate proteins and acidify the sample.

  • Vortex for 10 seconds, then centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the resulting supernatant to a clean tube for loading onto the SPE cartridge.

• Solid-Phase Extraction:

  • Condition: Pass 2 mL of methanol through the SPE cartridge. This wets the sorbent and activates the reversed-phase functionalities.

  • Equilibrate: Pass 2 mL of deionized water through the cartridge. This removes the methanol and prepares the sorbent for the aqueous sample. Do not allow the sorbent bed to dry.

  • Load: Load the entire supernatant from step 1.6 onto the cartridge at a slow, steady flow rate (approx. 1-2 mL/min).

  • Wash 1: Pass 2 mL of 2% formic acid in water through the cartridge to wash away polar interferences.

  • Wash 2: Pass 2 mL of methanol through the cartridge to remove lipids and other non-polar interferences.

  • Dry: Apply full vacuum to the manifold for 5 minutes to thoroughly dry the sorbent bed. This is a critical step to ensure the subsequent elution is not diluted with wash solvent.

  • Elute: Place clean collection tubes inside the manifold. Add 2 mL of 5% ammonium hydroxide in methanol to the cartridge. Allow the solvent to soak the sorbent for 30 seconds before applying a gentle vacuum to slowly elute the analyte (approx. 1 mL/min).

• Post-Extraction:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial LC mobile phase (e.g., 85:15 v/v Methanol:0.1% Formic Acid).[8]

  • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Expected Performance Characteristics

The validation of this method should yield performance characteristics consistent with regulatory guidelines for bioanalytical methods.[9] The following table summarizes expected results based on literature values for cabotegravir analysis.[10][11][12]

Parameter	Expected Result	Justification
Extraction Recovery	> 90%	A high recovery rate ensures that a majority of the analyte is transferred from the matrix to the final extract, maximizing sensitivity.[10][12]
Matrix Effect	95% - 105%	Indicates minimal ion suppression or enhancement from co-eluting endogenous plasma components, ensuring accuracy.
Precision (%RSD)	< 15%	Low relative standard deviation for intra- and inter-day assays demonstrates the method's reproducibility.[10]
Linearity (r²)	> 0.998	A high correlation coefficient over the calibration range confirms a linear relationship between concentration and response.[8]

Downstream LC-MS/MS Analysis

The prepared sample is ideal for analysis by liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). A typical method would involve a C18 reversed-phase column with a gradient elution.[8][10]

LC Parameter	Typical Value	MS/MS Parameter	Typical Value
Column	Phenomenex C18 (50 x 4.6 mm, 5 µm)[8]	Ionization Mode	ESI Positive
Mobile Phase A	0.1% Formic Acid in Water[8]	MRM Transition (CAB)	m/z 406.1 → 142.0[10]
Mobile Phase B	Methanol[8]	MRM Transition (CAB-d3)	m/z 409.1 → 142.0 (Predicted)
Flow Rate	0.8 mL/min[8]	Capillary Voltage	3.0 kV[8]
Injection Volume	10 µL	Source Temperature	450 °C[8]

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Recovery	Sorbent bed dried before sample loading.	Ensure sorbent remains wet between equilibration and loading steps.
Inappropriate elution solvent.	Ensure elution solvent is strong enough to disrupt both hydrophobic and ionic interactions (e.g., basic and high organic content).
Flow rate too fast during loading.	Decrease the flow rate to ensure adequate interaction time between the analyte and the sorbent.
High Matrix Effects	Inefficient wash steps.	Optimize wash solvent strength and volume. Ensure the sorbent is fully dried before elution.
Poor Reproducibility	Inconsistent vacuum pressure.	Use a vacuum gauge to ensure consistent flow rates across all samples.
Incomplete protein precipitation.	Ensure proper mixing and centrifugation after adding the acid.

Conclusion

This application note provides a comprehensive, scientifically-grounded protocol for the solid-phase extraction of cabotegravir-d3 sodium from human plasma. By employing a mixed-mode extraction strategy, this method demonstrates high selectivity and recovery, effectively removing matrix interferences.[4][5] The resulting clean extract is highly suitable for sensitive and reliable quantification by LC-MS/MS, making this protocol an invaluable tool for researchers and drug development professionals working on pharmacokinetic and clinical studies involving cabotegravir.

References

• Phenomenex. What is Solid-Phase Extraction?. [Online] Available at: [Link]

• Impactfactor. Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples. [Online] Available at: [Link]

• Organomation. What is Solid Phase Extraction (SPE)?. [Online] Available at: [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). A comprehensive review on analytical methods of Cabotegravir. [Online] Available at: [Link]

• PubMed. A selective, sensitive and fast LC-MS/MS method for cabotegravir quantification in rat plasma and pharmacokinetic investigations. [Online] Available at: [Link]

• ResearchGate. Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples. [Online] Available at: [Link]

• Hawach. Concept and Basic Principles of Solid Phase Extraction. [Online] Available at: [Link]

• PMC. Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles. [Online] Available at: [Link]

• PubMed. Development, validation and clinical implementation of a UPLC-MS/MS bioanalytical method for simultaneous quantification of cabotegravir and rilpivirine E-isomer in human plasma. [Online] Available at: [Link]

• PMC. A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. [Online] Available at: [Link]

• PubChem - NIH. Cabotegravir Sodium. [Online] Available at: [Link]

• Impactfactor. A Comprehensive Report on the HPLC-ESI-MS/MS Method Development and Validation for Quantifying Cabotegravir in K3EDTA-Human Plasma, Employing Cabotegravir-D5 as an Internal Standard. [Online] Available at: [Link]

• Research Journal of Pharmacy and Technology. Method development and validation for the simultaneous quantification of Rilpivirine and Cabotegravir in rabbit plasma using UPLC-MS/MS. [Online] Available at: [Link]

• Wikipedia. Cabotegravir. [Online] Available at: [Link]

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• 7. What is Solid-Phase Extraction? | Phenomenex [phenomenex.com]
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• 12. impactfactor.org [impactfactor.org]

Application Note: Preparation of Cabotegravir-d3 Sodium Stock Solutions for LC-MS/MS Quantitative Workflows

Introduction & Mechanistic Rationale

Cabotegravir (CAB) is a highly potent HIV-1 integrase strand transfer inhibitor (INSTI) utilized in both oral and long-acting injectable formulations for HIV treatment and pre-exposure prophylaxis (PrEP)[1][2]. The accurate pharmacokinetic (PK) profiling of CAB in biological matrices—such as plasma or dried blood spots (DBS)—relies heavily on highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS)[3].

In electrospray ionization (ESI), co-eluting matrix components frequently cause unpredictable ion suppression or enhancement. To create a self-validating quantitative system, a stable isotope-labeled internal standard (SIL-IS) is strictly required. Cabotegravir-d3 (CAB-d3) sodium is the premier choice for this role[4]. By incorporating three deuterium atoms at non-exchangeable carbon sites, CAB-d3 mimics the exact chromatographic retention time and ionization efficiency of the unlabeled analyte, seamlessly correcting for matrix effects and extraction losses without undergoing hydrogen-deuterium exchange in protic solvents[4].

Physicochemical Properties & Solvation Causality

A critical failure point in LC-MS/MS assay development is the improper solvation of the internal standard. CAB-d3 sodium (MW: 430.35 g/mol ) exhibits a distinct solubility profile compared to its free acid counterpart (MW: 408.37 g/mol )[4].

While CAB-d3 sodium is only slightly soluble in heated methanol, it demonstrates optimal, complete solvation in dimethyl sulfoxide (DMSO) [5]. Attempting to dissolve the sodium salt directly in high-aqueous mobile phases or cold methanol leads to micro-particulate suspensions. This causes erratic MS signals, poor precision, and capillary blockage. Therefore, DMSO is the mandatory primary solvent for the master stock, ensuring complete molecular solvation and preventing precipitation during freeze-thaw cycles[3].

Table 1: Physicochemical & Solvation Parameters

Parameter	Cabotegravir Free Acid	Cabotegravir-d3 Sodium
Molecular Weight	405.38 g/mol	430.35 g/mol
Primary Solvent	DMSO	DMSO
Solubility in Water	Insoluble	Very Slightly Soluble
Solubility in Methanol	Slightly Soluble	Slightly Soluble (Heated)
Recommended Stock Conc.	1.0 mg/mL	1.0 mg/mL
Storage Temperature	-20°C to -80°C	-20°C to -80°C

Materials and Reagents

• Cabotegravir-d3 sodium (Reference Standard, isotopic purity >99%)[4]

• Dimethyl sulfoxide (DMSO) , LC-MS grade (Primary solvent)[3]

• Methanol (MeOH) and Acetonitrile (ACN) , LC-MS grade (Extraction/Dilution)[3]

• Ultrapure Water (18.2 MΩ·cm)

• Formic Acid (FA) , LC-MS grade[3]

• Low-bind amber microcentrifuge tubes (CAB is light-sensitive over prolonged periods).

Step-by-Step Protocol: Stock Solution Preparation

To ensure absolute trustworthiness in the quantitative workflow, the preparation of the master stock must follow a rigorous, gravimetrically verified protocol.

• Thermal Equilibration: Remove the CAB-d3 sodium vial from -20°C storage and place it in a desiccator at room temperature for 30 minutes. Causality: Opening a cold vial causes ambient moisture condensation, which artificially inflates the apparent powder mass and leads to sub-potent stock solutions.

• Gravimetric Weighing: Weigh exactly 1.00 mg of CAB-d3 sodium using a calibrated, anti-static microbalance.

• Salt-to-Free-Base Correction: If your assay quantifies the free acid of CAB, you must apply a correction factor to your IS to match molarities. The active moiety mass is calculated as: Mass of salt × (408.37 / 430.35) × Chemical Purity.

• Primary Solvation: Add the calculated volume of LC-MS grade DMSO to achieve exactly 1.00 mg/mL of the target moiety[3].

• Homogenization: Vortex the solution vigorously for 2 minutes. Follow with sonication in a room-temperature water bath for 5 minutes until the solution is visually clear and devoid of particulates.

• Aliquoting: Divide the master stock into 50 µL fractions in low-bind amber tubes. Causality: Aliquoting prevents repeated freeze-thaw cycles that can degrade the compound or introduce moisture[3]. Store at -20°C.

• Working Internal Standard (WIS): Dilute a 50 µL aliquot of the master stock in 50:50 MeOH:Water to a final concentration of 50 ng/mL for daily use.

Workflow for the preparation and storage of Cabotegravir-d3 sodium master stock solutions.

Biological Matrix Extraction Workflow

When extracting CAB from complex matrices like Dried Blood Spots (DBS), the WIS must be introduced before the extraction solvent to properly account for recovery variations[3].

• Sampling: Punch a 3 mm DBS spot into a 96-well extraction plate[3].

• IS Spiking: Add 25 µL of the CAB-d3 WIS (50 ng/mL) directly to the spot[3].

• Extraction: Add 500 µL of LC-MS grade Methanol to precipitate proteins and extract the analytes[3].

• Incubation: Incubate the plate with orbital shaking for 30 minutes[3].

• Processing: Transfer 450 µL of the supernatant to a clean plate and evaporate to dryness under a gentle stream of nitrogen[3].

• Reconstitution: Reconstitute the dried extract in 200 µL of an EDTA solution (pH 8.0) or the initial mobile phase prior to injection[3].

Sample preparation workflow utilizing CAB-d3 IS for matrix effect correction prior to LC-MS/MS.

LC-MS/MS Parameters & Data Acquisition

Detection is achieved using tandem mass spectrometry in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[3][6]. Isocratic or gradient separation is typically performed on a C18 or HSS T3 column using mobile phases containing 0.1% formic acid in water and acetonitrile[6].

Table 2: Typical MRM Transitions for Cabotegravir Quantification

Analyte	Precursor Ion (m/z) [M+H]+	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Cabotegravir (CAB)	406.1	142.0	50	25
Cabotegravir-d3 (IS)	409.1	145.0*	50	25

(Note: The exact product ion for the d3 isotopologue depends on the specific labeling site of the commercial standard; if the deuterium is on the fluorobenzyl ring, the fragment shifts from 142.0 to 145.0).

System Validation & Quality Control

To ensure the protocol is a self-validating system, perform the following checks:

• System Suitability Test (SST): Inject a neat standard mixture of CAB and CAB-d3. Verify that the retention times align. While deuterium isotope effects can cause a negligible chromatographic shift on high-resolution C18 columns, CAB-d3 must co-elute within ±0.05 minutes of the unlabeled CAB to effectively correct for source ionization fluctuations.

• Matrix Factor (MF) Evaluation: Calculate the MF by comparing the peak area of CAB-d3 spiked into a post-extracted blank matrix versus a neat solution at the same concentration. An MF between 0.85 and 1.15 indicates that the extraction protocol and IS are successfully mitigating severe ion suppression.

References

• Development and Validation of a Liquid Chromatographic-Tandem Mass Spectrometric Assay for the Quantification of Cabotegravir and Rilpivirine from Dried Blood Spots Source: PMC (nih.gov) URL:[Link]

• Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles Source: ACS Omega URL:[Link]

• Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples Source: ResearchGate URL:[Link]

• WO2023175386A2 - Processes for the preparation of cabotegravir Source: Google Patents URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Development and Validation of a Liquid Chromatographic-Tandem Mass Spectrometric Assay for the Quantification of Cabotegravir and Rilpivirine from Dried Blood Spots - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. esschemco.com [esschemco.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Drug Metabolism Assays Using Cabotegravir-d3 Sodium

Abstract

This document provides a comprehensive guide to performing in vitro drug metabolism assays for cabotegravir, a potent HIV-1 integrase strand transfer inhibitor.[1][2] We detail field-proven protocols for microsomal stability, hepatocyte stability, and reaction phenotyping, with a focus on robust experimental design and accurate quantitation. A core component of these methodologies is the use of cabotegravir-d3 sodium, a stable isotope-labeled internal standard, to ensure the highest fidelity in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis. This guide is intended for researchers, scientists, and drug development professionals seeking to characterize the metabolic profile of cabotegravir in a preclinical setting.

Introduction: The Metabolic Profile of Cabotegravir

Cabotegravir (CAB) is a critical antiretroviral medication used for both the treatment and prevention of HIV-1 infection.[3] Understanding its metabolic fate is a cornerstone of preclinical and clinical development, directly informing predictions of its pharmacokinetic profile, potential for drug-drug interactions (DDIs), and inter-individual variability.

Unlike many pharmaceuticals, cabotegravir is not significantly metabolized by the cytochrome P450 (CYP) enzyme system.[1][4][5] Instead, its primary route of elimination is through glucuronidation, a Phase II metabolic process. In vitro studies have definitively identified UDP-glucuronosyltransferase 1A1 (UGT1A1) as the principal enzyme responsible for its metabolism, with a minor contribution from UGT1A9.[1][5][6][7][8][9] The major metabolite formed is a cabotegravir-glucuronide conjugate, which is predominantly excreted renally.[2][6][8][9]

Given the polymorphic nature of UGT1A1, characterizing the metabolic rate of cabotegravir is essential.[7][10][11] In vitro assays serve as the first line of investigation, providing critical data on metabolic stability and enzyme kinetics, as recommended by regulatory bodies like the FDA.[12][13][14]

The Critical Role of Cabotegravir-d3 Sodium as an Internal Standard

Accurate bioanalysis via LC-MS/MS is the foundation of reliable metabolism data. Stable isotope-labeled (SIL) internal standards are the gold standard for quantitative mass spectrometry.[15] Cabotegravir-d3 sodium, in which three hydrogen atoms are replaced with deuterium, serves this purpose.

Causality: Because cabotegravir-d3 is chemically identical to cabotegravir, it co-elutes chromatographically and exhibits the same ionization efficiency and fragmentation behavior in the mass spectrometer. However, its mass is shifted by +3 Da. This allows it to be distinguished from the unlabeled analyte. By adding a known concentration of cabotegravir-d3 to all samples and standards at the beginning of sample processing, it internally corrects for variability in every subsequent step, including extraction efficiency, matrix effects, and instrument response.[15] This normalization is paramount for achieving the accuracy and precision required for pharmacokinetic and metabolism studies.

Core In Vitro Metabolism Assays

The following sections detail the protocols for the most common and informative in vitro metabolism assays for cabotegravir.

Assay 1: Metabolic Stability in Liver Microsomes

Principle: This assay provides a measure of the intrinsic clearance (Clint) of a compound by Phase I enzymes (and Phase II, if properly supplemented). Liver microsomes are subcellular fractions containing a high concentration of UGTs and CYPs.[16][17][18] By incubating cabotegravir with liver microsomes and necessary cofactors, we can measure its rate of disappearance over time.

Expertise & Experience: Although cabotegravir is primarily a UGT substrate, the standard protocol includes the cofactor NADPH to assess any minor contribution from CYP enzymes and to serve as a comprehensive screen. A control incubation without cofactors is essential to distinguish enzymatic degradation from chemical instability. Including well-characterized control compounds (e.g., a high-turnover UGT substrate and a stable compound) validates the metabolic competency of the microsomal batch.

Caption: Workflow for the cabotegravir microsomal stability assay.

• Reagent Preparation:

  • Cabotegravir Stock (10 mM): Prepare in 100% DMSO.

  • Cabotegravir Working Solution (100 µM): Dilute the stock solution in incubation buffer.

  • Incubation Buffer: 100 mM potassium phosphate buffer, pH 7.4.

  • Cofactor Solution (Phase I & II): Prepare a solution containing UDPGA (2 mM) and an NADPH regenerating system (e.g., 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P-dehydrogenase, and 3.3 mM MgCl₂) in buffer.

  • Liver Microsomes (Human): Thaw pooled human liver microsomes on ice and dilute to 1.0 mg/mL in incubation buffer.

• Incubation Procedure:

  • Label 1.5 mL microfuge tubes for each time point (e.g., 0, 5, 15, 30, 45, 60 min), plus a "no cofactor" (NC) control.

  • In a master mix, combine the microsomal solution and buffer. Pre-warm at 37°C for 5 minutes.

  • Initiate the reaction by adding the cabotegravir working solution to a final concentration of 1 µM.

  • Immediately add the cofactor solution to all tubes except the "NC" control. For the 0-minute time point, quench the reaction immediately before adding cofactors.

  • Incubate the reaction plate at 37°C in a shaking water bath.

• Sample Quenching and Processing:

  • At each designated time point, transfer a 50 µL aliquot of the incubation mixture to a new tube or well containing 150 µL of ice-cold acetonitrile with 100 ng/mL cabotegravir-d3 sodium (the internal standard).

  • Vortex thoroughly to precipitate the microsomal proteins.

  • Centrifuge at >3,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

  • Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

Assay 2: Metabolic Stability in Cryopreserved Human Hepatocytes

Principle: Hepatocytes are considered the "gold standard" for in vitro metabolism because they contain the full complement of Phase I and Phase II enzymes, as well as the necessary cofactors and transporters, all within an intact cellular environment.[19][20][21] This assay provides a more physiologically relevant measure of metabolic stability compared to microsomes.

Expertise & Experience: Working with cryopreserved hepatocytes requires careful handling to ensure high viability.[19] A viability check (e.g., via trypan blue exclusion) post-thawing is a mandatory quality control step. The cell density in the incubation must be optimized to ensure sufficient metabolic activity without causing substrate depletion or cytotoxicity. This assay is particularly useful for slower turnover compounds where longer incubation times are needed.

• Hepatocyte Preparation:

  • Rapidly thaw a vial of cryopreserved pooled human hepatocytes in a 37°C water bath.

  • Transfer the cells to pre-warmed incubation medium (e.g., Williams' Medium E).

  • Centrifuge gently (e.g., 100 x g for 10 minutes) to pellet the live cells.

  • Resuspend the cell pellet in fresh, pre-warmed medium and determine cell density and viability. Adjust the cell suspension to a final density of 0.5 x 10⁶ viable cells/mL.

• Incubation Procedure:

  • Add the hepatocyte suspension to the wells of a non-coated 24-well plate.

  • Add cabotegravir from a stock solution to achieve a final concentration of 1 µM.

  • Place the plate in a humidified incubator at 37°C with 5% CO₂ on an orbital shaker.

  • Collect aliquots (e.g., 50 µL) at specified time points (e.g., 0, 15, 30, 60, 120, 240 min).

• Sample Quenching and Processing:

  • Quench each aliquot by adding it to 150 µL of ice-cold acetonitrile containing 100 ng/mL cabotegravir-d3 sodium.

  • Process the samples as described in the microsomal stability protocol (Section 2.1, Step 3).

Assay 3: UGT Reaction Phenotyping

Principle: Reaction phenotyping identifies the specific enzymes responsible for a drug's metabolism.[22][23][24][25] For cabotegravir, this involves incubating the drug with a panel of individual, recombinant human UGT enzymes expressed in a cellular system (e.g., baculovirus-infected insect cells). The rate of metabolism by each isoform reveals its relative contribution.

Expertise & Experience: This is a confirmatory assay to verify that UGT1A1 and UGT1A9 are the key players. It is crucial to run the incubations at a substrate concentration below the Km (Michaelis constant) to ensure the reaction rate is proportional to enzyme activity. A control preparation (from cells not expressing any UGT enzyme) must be included to check for non-enzymatic degradation.

Sources

• 1. Profile of cabotegravir and its potential in the treatment and prevention of HIV-1 infection: evidence to date - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and Drug–Drug Interactions of Long-Acting Intramuscular Cabotegravir and Rilpivirine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cabotegravir - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Formulation and pharmacology of long-acting cabotegravir - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Matrix Approach Assessment of Cabotegravir Drug–Drug Interactions with OAT1/OAT3 Substrates and UGT1A1/UGT1A9 Inhibitors Using Physiologically-Based Pharmacokinetic Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Disposition and metabolism of cabotegravir: a comparison of biotransformation and excretion between different species and routes of administration in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evaluation of the effect of UGT1A1 polymorphisms on the pharmacokinetics of oral and long-acting injectable cabotegravir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ptacts.uspto.gov [ptacts.uspto.gov]
• 13. fda.gov [fda.gov]
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• 15. cerilliant.com [cerilliant.com]
• 16. charnwooddiscovery.com [charnwooddiscovery.com]
• 17. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 18. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
• 19. bdj.co.jp [bdj.co.jp]
• 20. Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 21. merckmillipore.com [merckmillipore.com]
• 22. In Vitro Reaction Phenotyping of Cytochrome P450 Enzymes | Springer Nature Experiments [experiments.springernature.com]
• 23. Reaction Phenotyping | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 24. evotec.com [evotec.com]
• 25. researchgate.net [researchgate.net]

Advanced Bioanalytical Protocol: LC-MS/MS Quantification of Cabotegravir from Dried Blood Spots Utilizing Cabotegravir-d3 Sodium

Introduction & Mechanistic Rationale

Cabotegravir (CAB) is a highly potent integrase strand transfer inhibitor (INSTI) utilized globally for HIV pre-exposure prophylaxis (PrEP) and antiretroviral therapy. As clinical applications of long-acting CAB expand, the need for accessible, cold-chain-independent therapeutic drug monitoring has driven the adoption of Dried Blood Spot (DBS) sampling[1].

However, DBS matrices present unique bioanalytical challenges, including variable hematocrit effects, differential extraction recoveries, and severe ionization suppression in the mass spectrometer source. To achieve absolute quantitative accuracy, this protocol leverages Cabotegravir-d3 sodium as a Stable Isotope-Labeled Internal Standard (SIL-IS)[2]. Because the deuterated sodium salt shares the exact physicochemical properties of the unlabelled analyte, it co-elutes chromatographically and experiences identical matrix effects, serving as a perfect internal calibrator.

Pharmacokinetic & Analytical Challenges

As a Senior Application Scientist, it is critical to understand why we structure the assay this way, rather than just executing steps:

• The Plasma-to-Whole Blood Discrepancy: CAB is highly bound to plasma proteins (>99%) and does not partition equally into erythrocytes. Consequently, CAB concentrations measured from whole blood (via DBS) are on average 54.0% lower than paired plasma samples[1]. A validated conversion factor (1.79) must be applied to bridge DBS data to established plasma pharmacokinetic models[1].

• The Role of the Sodium Salt SIL-IS: Utilizing the sodium salt form of Cabotegravir-d3 ensures rapid and complete solubilization in the organic extraction solvent[2]. This allows the IS to immediately equilibrate with the desorbed unlabelled CAB from the cellulose matrix, correcting for any volumetric losses during the extraction phase.

Fig 1: DBS extraction and LC-MS/MS analytical workflow utilizing CAB-d3 sodium.

Quantitative Data & Validation Summary

The following table synthesizes the validated parameters for this assay, providing the mechanistic rationale behind the analytical specifications.

Parameter	Value / Specification	Mechanistic Rationale
Linear Dynamic Range	25 – 20,000 ng/mL[1]	Broad range captures both peak (Cmax) and trough (Cmin) levels in long-acting injectable PK profiles.
DBS Punch Diameter	3 mm[1]	Standardizes the blood volume (~3.1 µL) to mitigate the "volcano effect" caused by radial chromatographic spreading.
Extraction Solvent	100% Methanol	Disrupts non-covalent protein binding and precipitates residual hemoglobin, maximizing desorption.
DBS-to-Plasma Bias	-54.0%[1]	Driven by differential partitioning between plasma and erythrocytes in whole blood.
Conversion Factor (CF)	1.79[1]	Mathematically bridges DBS whole-blood data to plasma concentrations (y = 1.08x − 79.2)[1].

Step-by-Step Experimental Protocol

Phase 1: Preparation of Standards and SIL-IS

• Stock Solutions: Reconstitute Cabotegravir reference standard and Cabotegravir-d3 sodium in dimethyl sulfoxide (DMSO) to a final concentration of 1 mg/mL[1].

  • Causality: DMSO is strictly required here to ensure complete disruption of the crystal lattice of the sodium salt, preventing micro-precipitation.

• Working IS Solution: Dilute the CAB-d3 sodium stock to a 50 ng/mL working solution using 100% Methanol[1].

Phase 2: DBS Spotting and Desiccation

• Spotting: Pipette 25 µL of spiked or patient whole blood onto the center of a pre-printed circle on a Whatman 903 Protein Saver Card[1].

• Desiccation: Allow the cards to air-dry horizontally at ambient temperature for ≥ 2 hours[1].

  • Causality: Complete desiccation halts enzymatic degradation and stabilizes the analyte within the cellulose matrix. Residual moisture promotes hydrolytic degradation. Once dried, CAB is stable on cards for up to 36 days at room temperature[1].

Phase 3: Matrix Punching and Analyte Desorption

• Punching: Excise a 3 mm central punch from the DBS card and transfer it into a clean 96-well plate[1].

• Extraction: Add 100 µL of the CAB-d3 sodium working IS solution (in Methanol) to each well.

• Agitation: Sonicate the plate for 15 minutes, followed by orbital vortexing for 5 minutes.

  • Causality: Sonication provides the mechanical cavitation energy required to disrupt the dried blood-cellulose matrix, forcing the unlabelled CAB into the organic phase where it immediately equilibrates with the deuterated IS.

Phase 4: LC-MS/MS Acquisition Parameters

• Separation: Inject 10 µL of the supernatant onto a C18 analytical column (e.g., Hypersil BDS C18, 50 × 4.6 mm, 5 µm) maintained at 35 °C[3].

• Mobile Phase: Utilize a gradient elution consisting of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

  • Causality: Formic acid acts as a proton donor, significantly enhancing the formation of [M+H]+ precursor ions in the positive Electrospray Ionization (ESI+) mode.

• Detection: Monitor the specific Multiple Reaction Monitoring (MRM) transitions for CAB and the +3 Da shifted transitions for CAB-d3.

Fig 2: Mechanism of matrix effect correction using CAB-d3 sodium in the ESI source.

Self-Validating System & Quality Control

To ensure absolute trustworthiness, this protocol must operate as a self-validating system. A run is only considered analytically sound if it passes the following internal checks:

• IS Area Consistency Check: The peak area of the CAB-d3 sodium IS must remain within ±15% of the mean IS area across the entire 96-well plate.

  • Causality: A sudden drop in IS area in a specific well indicates localized matrix suppression (e.g., high lipid content from a specific patient) or an extraction failure. Because the IS corrects for this, the calculated concentration remains accurate, but severe drops (>50%) require sample reinjection to ensure adequate signal-to-noise (S/N) ratios.

• Autosampler Carryover Validation: A blank DBS punch (extracted with Methanol containing NO internal standard) must be analyzed immediately following the highest calibrator (20,000 ng/mL).

  • Causality: This proves the absence of autosampler needle carryover, ensuring that high-concentration samples do not artificially inflate the quantification of subsequent low-concentration samples.

References

• Development and Validation of a Liquid Chromatographic-Tandem Mass Spectrometric Assay for the Quantification of Cabotegravir and Rilpivirine
• Cabotegravir-d3 sodium (GSK-1265744-d3 sodium) | Stable Isotope. medchemexpress.com.

Sources

• 1. Development and Validation of a Liquid Chromatographic-Tandem Mass Spectrometric Assay for the Quantification of Cabotegravir and Rilpivirine from Dried Blood Spots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Resolving Matrix Effects in Cabotegravir-d3 Sodium LC-MS/MS Assays

Welcome to the advanced troubleshooting center for bioanalytical scientists working with Cabotegravir (CAB), a potent HIV-1 integrase strand transfer inhibitor[1]. While Stable Isotope-Labeled Internal Standards (SIL-IS) like Cabotegravir-d3 are considered the gold standard for compensating matrix effects in LC-MS/MS[2], unique physicochemical properties associated with deuterium labeling and sodium salt formulations can introduce unexpected assay failures.

This guide bypasses basic LC-MS/MS theory to directly address the root causes of differential matrix suppression, isotopic cross-talk, and adduct formation in Cabotegravir assays.

Diagnostic Workflow for Cabotegravir Matrix Effects

Workflow for diagnosing and resolving matrix effects in Cabotegravir LC-MS/MS assays.

Section 1: The Deuterium Isotope Effect

Q: I am using Cabotegravir-d3 as my internal standard, but my IS-normalized Matrix Factor (MF) is failing FDA/EMA validation criteria (MF < 0.85). Why is the SIL-IS not compensating for the matrix effect?

A: You are likely observing the deuterium isotope effect . While it is widely assumed that a SIL-IS perfectly mimics the native analyte, replacing hydrogen with deuterium slightly alters the molecule's lipophilicity and pKa[3]. In reversed-phase liquid chromatography, this physicochemical shift causes the deuterated internal standard to elute slightly earlier or later than the native Cabotegravir[2][4].

Matrix suppression—often caused by endogenous glycerophospholipids from plasma—is highly localized in the chromatographic run. If a massive phospholipid elution peak overlaps with the Cabotegravir retention window, even a 0.05-minute retention time shift means the native drug and the Cabotegravir-d3 are exposed to different ionization environments in the ESI source[4]. Consequently, the IS experiences a different degree of ion suppression than the analyte, causing the IS-normalized MF to deviate from 1.0[5].

Q: How can I experimentally validate if a retention time shift is exposing my analyte and IS to different suppression zones?

A: You must map the ionization landscape of your specific chromatographic method using a Post-Column Infusion (Matuszewski) Protocol [5][6]. This self-validating system visually proves whether your analyte and IS are falling into a phospholipid suppression "sinkhole."

Step-by-Step Methodology: Post-Column Infusion Profiling

• Prepare Infusion Solution: Prepare a neat solution containing Cabotegravir (e.g., 500 ng/mL) and Cabotegravir-d3 (e.g., 500 ng/mL) in the mobile phase.

• Hardware Setup: Install a zero-dead-volume T-connector between the analytical column outlet and the mass spectrometer ESI source.

• Initiate Infusion: Use a syringe pump to continuously infuse the mixed solution into the T-connector at a low flow rate (e.g., 10 µL/min). Monitor the baseline signal for the specific MRM transitions of both CAB (m/z 406.1 → 142.0) and CAB-d3 (m/z 409.1 → 145.0)[7][8].

• Inject Matrix: Inject a blank plasma sample that has been extracted using your current sample preparation method.

• Data Interpretation: Observe the MRM baseline. A sudden drop in the baseline indicates a zone of severe ion suppression. Overlay the standard retention times of CAB and CAB-d3 onto this chromatogram. If the suppression drop occurs exactly between the slightly offset retention times of the two compounds, the deuterium isotope effect is confirmed as the root cause.

Section 2: The Sodium Salt Complication

Q: My Cabotegravir-d3 is supplied as a sodium salt (Cabotegravir-d3 sodium). I am seeing poor overall signal intensity and high peak area variability. Could the salt form be contributing to the matrix effect?

A: Yes. The introduction of excess sodium ions into the ESI source fundamentally alters the ionization pathway. Instead of forming the desired protonated precursor ion [M+H]+ at m/z 409.1, the excess sodium drives the formation of sodium adducts [M+Na]+ at m/z 431.1[7].

Because adduct formation is highly dependent on the fluctuating concentrations of endogenous sodium and other matrix components in individual patient samples, the ratio of [M+H]+ to [M+Na]+ will vary wildly from sample to sample. This splits the ion current, drastically reducing the sensitivity of your monitored [M+H]+ transition and mimicking the symptoms of a severe matrix effect.

Q: How do I force protonation and suppress sodium adduct formation?

A: You must overwhelm the sodium ions with a volatile proton donor in the mobile phase.

Step-by-Step Methodology: Mobile Phase Optimization

• Aqueous Phase (Mobile Phase A): Prepare a solution of 2 mM to 5 mM Ammonium Formate in Milli-Q water. Add 0.1% Formic Acid[8][9]. The ammonium ions ( NH4+​ ) act as a competitive buffer in the gas phase, preventing sodium from binding to the Cabotegravir molecule, while the formic acid ensures an abundance of protons.

• Organic Phase (Mobile Phase B): Use 100% LC-MS grade Acetonitrile with 0.1% Formic Acid.

• Source Optimization: Increase the desolvation temperature (e.g., 400°C - 450°C) and capillary voltage to ensure complete droplet evaporation, which further destabilizes weak sodium adducts[7][9].

Section 3: Eradicating Phospholipids via Extraction Optimization

Q: If I cannot change my internal standard to a 13C-labeled version to fix the retention time shift, how do I resolve the differential matrix effect?

A: You must remove the root cause of the suppression: the endogenous phospholipids. If you are currently using Protein Precipitation (PPT), you are leaving nearly 100% of plasma glycerophospholipids in your final extract. You must switch to a Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) workflow[7][9].

Table 1: Quantitative Assessment of Extraction Methods on Cabotegravir Matrix Effects

Extraction Method	Analyte Matrix Factor (MF)	IS Matrix Factor (MF)	IS-Normalized MF	Precision (% CV)
Protein Precipitation (PPT)	0.58	0.69	0.84 (Fail)	15.2%
Solid-Phase Extraction (SPE)	0.92	0.94	0.98 (Pass)	4.8%
Liquid-Liquid Extraction (LLE)	0.99	1.02	0.97 (Pass)	3.1%

Data synthesis based on validation parameters demonstrating LLE/SPE superiority for mitigating ion suppression in Cabotegravir biological assays[2][7].

Step-by-Step Methodology: Self-Validating LLE Protocol for Cabotegravir This protocol utilizes a three-set validation system to simultaneously calculate Extraction Recovery (RE) and Matrix Effect (ME)[1].

• Set Preparation:

  • Set A (Unextracted): Neat standard of CAB and CAB-d3 in reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank plasma extracted, then spiked with CAB and CAB-d3 prior to reconstitution.

  • Set C (Pre-Extraction Spike): Blank plasma spiked with CAB and CAB-d3, then extracted.

• Extraction Step: Aliquot 100 µL of plasma into a clean tube. Add 50 µL of extraction buffer (e.g., 0.1 M Sodium Hydroxide) to disrupt protein binding.

• Solvent Addition: Add 1.0 mL of an organic extraction mixture (e.g., Ethyl Acetate:Methanol, 4:1 v/v)[7].

• Phase Separation: Vortex vigorously for 5 minutes. Centrifuge at 4000 rpm for 10 minutes at 4°C. The high lipophilicity of Cabotegravir drives it into the upper organic layer, leaving polar phospholipids and salts in the aqueous phase.

• Evaporation & Reconstitution: Transfer 800 µL of the upper organic layer to a clean plate. Evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A:B (50:50).

• Self-Validation Calculation:

  • Matrix Effect (ME) = (Peak Area Set B / Peak Area Set A) × 100. Target: 90-110%.

  • Extraction Recovery (RE) = (Peak Area Set C / Peak Area Set B) × 100. Target: >85% consistent recovery[1][7].

References[1] Development and Validation of a Liquid Chromatographic-Tandem Mass Spectrometric Assay for the Quantification of Cabotegravir and Rilpivirine from Dried Blood Spots - nih.gov -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEYSgt_z2lUJOPz6eIjvX4_sX-vw4ZSeDqvW0nuCSnotPpB6mZLylOvbMgvPOn8iHqvsmimrTdGychDyc_PUimS-5AJMAU9nxAV-j_KiRJMJrYz8crtiRVE5ixNyUWtGqYaPtl_OO-piAprCf5R[7] Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples - impactfactor.org -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE-fG8KKZEBt8lbIpYvwfv_2i7DcCGGROiNuL1O5p9Cp3cdalKcqCmOeU3obmGmBoFMBEqEpzlLHuZsFN-f-enTHzpIttic-9MmGdaRjSXaPN5fRLR7gf5rNGQ99IdtjWGSMj4Tkz9MIsWjfWrpXwDZBBjwL7WqoShzjrTbzuhdsEc=[9] Method development and validation for the simultaneous quantification of Rilpivirine and Cabotegravir in rabbit plasma using UPLC-MS/MS - rjptonline.org -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFRq1Yg1iiqzQrKgqZQBudBjKVGM4301kgWVYqUvAOl7gRobheUQqFhYqcz06FmUhzswoht500e8YCw3B_rrbcoFC97g637Y5dLUTzw1iyHd9Z0BipW6_hkOCV3432dmSVa5jM1ZP5ksoZcM9_8M5xBLsnmcTpbMG-Ho36O_35-9KjN7DmYxwLkqvdQyTaj-wOFKe55pJcnnGbDT9eB0Yq9LrtA-yhDxJRMwiYPX2JqlUUzxw==[6] Development and validation of a multiplex UHPLC‐MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV - nih.gov -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF8Spr6b9CUNeEnKY9I9HZ0KQh5wJZn_CFpObgz5SSjh8GY-b0taGMW-n3ip5WaBWQSpk_ssZyDCUYvING0DtOjRHWucWjxGmMuAIpGWRPlm6757e3XDdzgH7QYdBwUA9pCx4A22auKJy_FrOY=[5] Full article: Matrix Effects and Application of Matrix Effect Factor - tandfonline.com -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEu2bdMFVHFAMAuoxuSCu7xxL3mrbjfWNI796q340xPHrjagy9nMeCUiWIXF0rmBOvtpAlYws5dh3EfyhPjWpvR0A7A3nHuwUfME6eUEIB5OWLwTTE3YRnquS2Wm6ZqnfNiGMysB3kI2gMK8RcUZ6qhj0pmuv0=[2] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - cdc.gov -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5IrhE-qC8VW8_sciVgxgD7cCkeO2UOV9DGirw9EELZrOimWWR_6TMvPoRkuas8-A0qDrQIN6pn7IST3NZ55mbEYfuM4UPjLSR2gJyyoxCqbQHCnCnedvNcpHYwgxRBr6OQLxUYs1C5OWjWZ86wPkCMLCriA==[3] Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? - myadlm.org -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGzQLK6_cmDU-uf4eudzvTs_2ngee7YAIbA3z2IN3ET30dfBVPXPD7AkYA9B2V3lDLFIA3MqOAtuP3umVSDIgfbdFZb8uHjCGCeS9WAWpdTYsAEOQtAsJc8DNpqXU-XNGZ4-qiNThEfqje1uaRZT98Nqi0jRsMnogmOAlVnnCE_YxaK21fA7-BXxnXZfC-PbetOcGzAupIbOy7v6YUplf7DwRc2TugVODXn0jTvMsqlaB85sKZLFWu2rG_EqjIEEZvSoYBmNTaFu99hWLsFjCal[8] A Comprehensive Report on the HPLC-ESI-MS/MS Method Development and Validation for Quantifying Cabotegravir in K - impactfactor.org -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEdQ9Ze7PzkiRV8jjMDs0qsue7gYY8B3apGapqY5kwyb1bvJfPrWpjWxt-1biYtjVDoRbFxZZU2Hyvjo-59JeWMQ4wTEh5k4kZGptrGa8SqwphN9gxo1-4jf1iBa4yu04GRvAfPMRwYOdGsPy6tQKwY0eUrdopsSYIlg24TnRiqVxQ=[4] Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - nih.gov -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHCztgjaP0dV7HJj8wTeezuF9MheiDo-uuIuIKeOjKJHXjtDzXkJn5QFqh-_cHu5o22wgW0yNAPQyjOMK_dqK9Ny5LJ9Pm6i7jUT4HjK5U6FgK07Ax2nZgE3x-WSD1Elr9hB2v1

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Technical Support Center: Chromatographic Analysis of Cabotegravir-d3 Sodium

Welcome to the technical support center for the chromatographic analysis of cabotegravir-d3 sodium. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the peak shape of this critical analyte. The following information is presented in a question-and-answer format to directly address common issues encountered during method development and routine analysis.

Frequently Asked Questions (FAQs)

Q1: Why is my cabotegravir-d3 sodium peak exhibiting significant tailing?

Peak tailing is a common issue when analyzing basic compounds like cabotegravir via reversed-phase HPLC.[1][2][3] Cabotegravir contains amine functional groups, which can interact with residual silanol groups on the surface of silica-based stationary phases.[2][4] These interactions are a form of secondary retention mechanism, which can lead to asymmetrically shaped peaks.[2][5]

The primary cause of this tailing is the interaction between the positively charged amine groups on the cabotegravir molecule and negatively charged, deprotonated silanol groups (Si-O⁻) on the silica surface of the column packing material.[4][6][7] This is particularly prevalent at mobile phase pH values above 3.[4][5]

Troubleshooting Workflow for Peak Tailing

Caption: A stepwise troubleshooting guide for addressing peak tailing of cabotegravir-d3 sodium.

Q2: How does mobile phase pH affect the peak shape of cabotegravir-d3 sodium?

Mobile phase pH is a critical parameter for controlling the peak shape of ionizable compounds like cabotegravir.[8] By lowering the pH of the mobile phase, typically to a range of 2.5 to 3.5, the ionization of the residual silanol groups on the stationary phase is suppressed.[2][6] This minimizes the secondary ionic interactions with the basic cabotegravir molecule, leading to a more symmetrical peak shape.[6] A study on the development of an analytical method for cabotegravir and its impurities found that a mobile phase pH of 3.5 was optimal.[9][10]

Mobile Phase Additive	Recommended pH	Rationale
Formic Acid (0.1%)	~2.7	Suppresses silanol ionization, volatile, and MS-compatible.
Phosphate Buffer (10-20 mM)	2.5 - 3.5	Excellent buffering capacity, effectively suppresses silanol interactions.[6]

Experimental Protocol: Mobile Phase pH Adjustment

• Preparation of Mobile Phase A (Aqueous): Prepare a 10-20 mM potassium phosphate buffer and adjust the pH to 2.5 using phosphoric acid.[6] Alternatively, for LC-MS applications, prepare a 0.1% formic acid solution in water.

• Preparation of Mobile Phase B (Organic): Use HPLC-grade acetonitrile or methanol.

• Equilibration: Equilibrate the column with the initial mobile phase composition for at least 15-20 column volumes before the first injection.

• Analysis: Inject the cabotegravir-d3 sodium standard and observe the peak shape.

Q3: Can the choice of HPLC column improve my results?

Absolutely. The choice of column chemistry is fundamental to achieving good peak shape.[11]

• High-Purity Silica (Type B): Modern HPLC columns are often packed with high-purity, "Type B" silica, which has a lower metal content and fewer acidic silanol groups compared to older "Type A" silica.[6][12] Using a column with a high-purity stationary phase will significantly reduce peak tailing for basic compounds.[2]

• End-capping: Choose a column that is thoroughly end-capped. End-capping is a process where the residual silanol groups are chemically bonded with a small, less-reactive compound, further minimizing their interaction with basic analytes.[13]

• Alternative Stationary Phases: For particularly challenging separations, consider stationary phases other than C18. A phenyl-based column was found to be effective in a method for determining cabotegravir and its related substances.[9]

Q4: My peak is broad, not necessarily tailing. What could be the cause?

Broad peaks can result from several factors, including extra-column volume, column temperature, and flow rate.[11][14]

• Column Temperature: Low column temperatures can lead to slow mass transfer kinetics, resulting in broader peaks. Increasing the column temperature, for instance to 30-40°C, can improve efficiency and lead to sharper peaks.[9][10][11]

• Flow Rate: A flow rate that is too high or too low relative to the column's optimal linear velocity can cause peak broadening.[11] For UHPLC methods, flow rates are typically in the range of 0.32–0.40 mL/min.[9][10]

• Sample Solvent: If the sample is dissolved in a solvent that is much stronger (i.e., has a higher percentage of organic solvent) than the initial mobile phase, it can cause peak distortion and broadening.[7][15] It is recommended to dissolve the sample in a solvent that is as weak as or weaker than the mobile phase.[16] For cabotegravir, which has low aqueous solubility, a solution of 50% acetonitrile in water has been used successfully.[8]

Q5: Does the deuterated internal standard (cabotegravir-d3 sodium) behave differently from cabotegravir?

Deuterated internal standards are generally considered to have nearly identical chemical and physical properties to their non-deuterated counterparts.[17][18] Therefore, cabotegravir-d3 sodium should co-elute with cabotegravir under most chromatographic conditions.[17]

However, in some instances, a slight difference in retention time can be observed due to the isotopic effect.[19] This is usually minor but can become problematic if there is an interfering peak from the sample matrix that co-elutes with either the analyte or the internal standard. It is crucial to ensure that the peak shapes of both cabotegravir and cabotegravir-d3 sodium are symmetrical and that they are well-resolved from any matrix components.

Chemical Interaction Diagram

Caption: Interaction between protonated cabotegravir and the silica stationary phase at different pH conditions.

Summary of Recommended Starting Conditions

Based on published methods, the following parameters provide a robust starting point for developing a method with excellent peak shape for cabotegravir-d3 sodium.[9][10][20][21]

Parameter	Recommended Value
Column	High-purity, end-capped C18 or Phenyl, < 5 µm
Mobile Phase A	0.1% Formic Acid in Water or 10-20 mM Phosphate Buffer (pH 2.5-3.5)
Mobile Phase B	Acetonitrile
Column Temperature	30 - 40 °C
Flow Rate	0.3 - 1.0 mL/min (Adjust for column dimensions)
Sample Diluent	50:50 Acetonitrile/Water or match initial mobile phase

By systematically addressing these parameters, researchers can effectively troubleshoot and significantly improve the chromatographic peak shape for cabotegravir-d3 sodium, leading to more accurate and reproducible analytical results.

References

• How to fix peak shape in hplc? - ResearchGate. (2023, March 9). Retrieved from [Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes - Phenomenex. (n.d.). Retrieved from [Link]

• Bell, D. S. (2024, August 16). Modern HPLC Strategies That Improve Retention and Peak Shape for Basic Analytes. LCGC. Retrieved from [Link]

• A comprehensive review on analytical methods of Cabotegravir. (2025, April 20). International Journal of Pharmaceutical Research and Applications (IJPRA). Retrieved from [Link]

• Kovačič, B., Ravnik, M., & Anderluh, M. (2022). Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles. ACS Omega, 7(10), 8496–8506. [Link]

• Kovačič, B., Ravnik, M., & Anderluh, M. (2022). Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles. ACS Omega, 7(10), 8496-8506. [Link]

• How to Reduce Peak Tailing in HPLC? - Phenomenex. (2025, June 9). Retrieved from [Link]

• Prasanna, A., & Rani, S. S. (2022). A Validated Stability Indicating RP-HPLC Method Development for Simultaneous estimation of Cabotegravir and Rilpivirine in Pharmaceutical dosage form. World Journal of Pharmaceutical Sciences, 10(10), 1-37.

• Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions. (2025, June 18). MicroSolv Technology Corporation. Retrieved from [Link]

• Stoll, D. R. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC North America, 41(11), 506-509.

• What Causes Peak Tailing in HPLC? (2025, October 28). Chrom Tech, Inc. Retrieved from [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc. Retrieved from [Link]

• Singh, S. K., Rezk, N. L., & Kashuba, A. D. M. (2022). RP-HPLC stability method development & validation for anti-HIV drugs cabotegravir & rilpivirine in I.M. injection and in human plasma. ScienceScholar, 4(2), 9102.

• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? (n.d.). Biotopics. Retrieved from [Link]

• How to Obtain Good Peak Shapes. (n.d.). GL Sciences. Retrieved from [Link]

• What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. (n.d.). Waters Knowledge Base. Retrieved from [Link]

• van den Broek, I., van der Heijden, J., & van der Knaap, M. (2006). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?
• Li, W., et al. (2024).
• Dolan, J. W. (2003, July 1). Why Do Peaks Tail? LCGC North America, 21(7), 612-616.

• Factors Affecting Peak Shape. (2023, August 10). Agilent. Retrieved from [Link]

• From Detector to Decision, Part III: Fundamentals of Calibration in Gas Chromatography. (2024, January 1). LCGC. Retrieved from [Link]

• Cottrell, M. L., et al. (2021). Development and Validation of a Liquid Chromatographic-Tandem Mass Spectrometric Assay for the Quantification of Cabotegravir and Rilpivirine from Dried Blood Spots. Viruses, 13(5), 896.

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. Retrieved from [Link]

• Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples. (2023, September 25). Impactfactor.org. Retrieved from [Link]

• Schilling, R. J., et al. (2021). Design and Testing of a Cabotegravir Implant for HIV Prevention. Pharmaceutics, 13(10), 1599.

• A selective, sensitive and fast LC-MS/MS method for cabotegravir quantification in rat plasma and pharmacokinetic investigations. (2024, September 9). PubMed. Retrieved from [Link]

• Kovačič, B., Ravnik, M., & Anderluh, M. (2022). Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles. ResearchGate. Retrieved from [Link]

• Cabotegravir Sodium. (n.d.). PubChem. National Institutes of Health. Retrieved from [Link]

• Abnormal Peak Shapes. (n.d.). Shimadzu Scientific Korea. Retrieved from [Link]

• Tailing peak shape of tertiary amines in RP C18 LCMS analysis? (2023, July 19). ResearchGate. Retrieved from [Link]

• Pharmacokinetic Parameters of Cabotegravir After a 30-mg Single Dose in... (n.d.). ResearchGate. Retrieved from [Link]

• Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples. (2023, September 25). ResearchGate. Retrieved from [Link]

• Cabotegravir. (n.d.). Wikipedia. Retrieved from [Link]

• A validated rp-hplc method for simultaneous estimation of cabotegravir and rilpivirine in tablet dosage form. (2025, June 26). International Journal of Pharmaceutics and Drug Analysis. Retrieved from [Link]

• Drug Elevating Efficiency: Validated RP-HPLC Method for Concurrent Detection of Cabotegravir and Rilpivirine in Medicine. (n.d.). Ashdin Publishing. Retrieved from [Link]

• Effect of mobile phase pH and organic content on LC-MS analysis of nucleoside and nucleotide HIV reverse transcriptase inhibitors. (n.d.). PubMed. Retrieved from [Link]

• Cabotegravir. (n.d.). PubChem. National Institutes of Health. Retrieved from [Link]

• OC-17 Long Acting cabotegravir and rilpivirine plasma and intracellular pharmacokinetics in the Clinical Setting. (n.d.). Sexually Transmitted Infections. Retrieved from [Link]

• SC18 Long acting cabotegravir and rilpivirine plasma and intracellular pharmacokinetics in the clinical setting after 2-year follow-up. (n.d.). Sexually Transmitted Infections. Retrieved from [Link]

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• 9. Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? [en.biotech-pack.com]
• 19. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. ijpda.org [ijpda.org]

Technical Support Center: Troubleshooting Deuterium Exchange in Cabotegravir-d3 Sodium Samples

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the use of cabotegravir-d3 sodium. This guide is designed for researchers, scientists, and drug development professionals who utilize this isotopically labeled compound, primarily as an internal standard in quantitative mass spectrometry assays. Maintaining the isotopic integrity of cabotegravir-d3 sodium is paramount for data accuracy. This document provides in-depth, field-proven insights into the causes of deuterium exchange and offers robust, validated protocols to mitigate this critical issue.

Frequently Asked Questions: The Fundamentals of Isotopic Stability

This first section addresses the foundational principles of deuterium exchange, providing the essential knowledge needed to understand and prevent the loss of isotopic labeling.

Q1: What is deuterium back-exchange, and why is it a critical issue for cabotegravir-d3 sodium?

Deuterium back-exchange is a chemical reaction where deuterium atoms on your labeled cabotegravir-d3 molecule are replaced by hydrogen (protium) atoms from the surrounding environment.[1][2] When cabotegravir-d3 sodium is used as an internal standard for quantitative LC-MS analysis, its concentration is known, and its signal is used to normalize the signal of the unlabeled analyte. If deuterium is lost, the mass of the standard changes, shifting its signal (e.g., from M+3 to M+2, M+1, or M+0). This leads to an underestimation of the internal standard's true concentration, which in turn causes a critical overestimation of the analyte's concentration, invalidating the quantitative results.[2]

Q2: Which positions on the cabotegravir molecule are most susceptible to exchange?

The stability of a deuterium label is highly dependent on its position within the molecule.

• Highly Labile Positions: Protons (and thus deuterons) attached to heteroatoms like oxygen and nitrogen are extremely susceptible to rapid exchange with protic solvents. On cabotegravir, this includes the hydroxyl (-OH) and amide (-NH-) protons. These positions exchange almost instantaneously in the presence of water or other protic solvents.

• More Stable Positions: Deuterium atoms bonded to carbon (C-D bonds) are significantly more stable.[3][4] However, their stability can be compromised under certain conditions. The C-D bond is stronger than a C-H bond, which is the basis of the "kinetic isotope effect" that can improve metabolic stability.[3][5] Despite this, harsh pH conditions (strongly acidic or basic) or elevated temperatures can provide enough energy to facilitate the exchange of even these more robustly placed deuterium atoms.[2] For cabotegravir-d3, it is critical to assume that any exposure to a proton source under non-ideal conditions can threaten the label's integrity.

Q3: What are the primary environmental factors that promote deuterium back-exchange?

The stability of your cabotegravir-d3 sodium sample is dictated by its immediate environment. Four key factors are the primary drivers of deuterium loss. This relationship can be visualized as the "Four Pillars of Isotopic Instability."

Caption: The Four Pillars of Isotopic Instability.

• Solvent Choice: Protic solvents like water, methanol, and ethanol are the most significant sources of protons and are the primary drivers of back-exchange.[6] Aprotic solvents such as acetonitrile (ACN) and dimethyl sulfoxide (DMSO) are far superior choices for handling deuterated compounds.[6][7]

• pH: Both acidic and basic conditions catalyze deuterium exchange.[2] For amide protons, which are present in cabotegravir, the rate of exchange is at its minimum around pH 2.5-3.0.[1][8] Deviating from this optimal pH range, especially during lengthy analytical procedures, will accelerate deuterium loss.

• Temperature: The rate of all chemical reactions, including isotopic exchange, increases with temperature.[6][9] Maintaining samples at low temperatures (e.g., 0-4 °C) is one of the most effective strategies to slow down the kinetics of back-exchange.[10]

• Exposure Time & Atmosphere: The longer a deuterated compound is exposed to any of the unfavorable conditions above, the more extensive the back-exchange will be.[6] Furthermore, many deuterated solvents and solid compounds are hygroscopic and can absorb moisture directly from the air, introducing a source of protons.[11]

Troubleshooting Guide: From Solid Compound to Final Analysis

This section provides a question-and-answer-based troubleshooting workflow to address specific issues you may encounter during sample preparation and analysis.

Q4: My stock solution of cabotegravir-d3 sodium, dissolved in methanol, shows decreasing isotopic purity over time, even when stored in the freezer. What is happening?

This is a classic case of solvent-driven back-exchange. Methanol (CH₃OH) is a protic solvent. The hydroxyl proton is readily exchangeable and provides a vast reservoir of hydrogen to replace the deuterium on your standard. While freezing slows the reaction rate, it does not stop it entirely, especially over days or weeks of storage.

Solution:

• Immediate Action: Discard the methanol-based stock solution, as its isotopic purity is compromised.

• Corrective Protocol: Prepare new stock solutions in a high-purity, anhydrous aprotic solvent. Anhydrous acetonitrile is an excellent first choice for LC-MS applications.[12][13]

• Storage: Store the new aprotic stock solution in an amber vial with a PTFE-lined cap at -20°C or below. Before use, allow the vial to equilibrate to room temperature while still sealed to prevent condensation of atmospheric moisture on the cold surfaces.

Q5: What is the correct, self-validating protocol for dissolving solid cabotegravir-d3 sodium to create a primary stock solution?

To ensure the integrity of your primary stock, every step must be designed to eliminate sources of protons.

Protocol: Preparation of a High-Integrity Cabotegravir-d3 Sodium Stock Solution

• Environment Setup: Whenever possible, perform these steps in an inert atmosphere, such as a nitrogen-filled glovebox or under a gentle stream of argon gas, to minimize contact with atmospheric moisture.[14][15]

• Glassware Preparation: Dry all glassware (e.g., volumetric flask, vials) in an oven at 150°C for at least 4 hours and allow it to cool to room temperature in a desiccator or under an inert atmosphere.[11]

• Solvent Selection: Use a new, sealed bottle of anhydrous, high-purity aprotic solvent (e.g., LC-MS grade acetonitrile). Do not use a solvent from a bottle that has been opened multiple times.

• Weighing: Allow the container of solid cabotegravir-d3 sodium to equilibrate to ambient temperature before opening. Quickly weigh the required amount and transfer it to your prepared volumetric flask.

• Dissolution: Add the anhydrous aprotic solvent to the flask. Use a vortex mixer or gentle sonication to ensure complete dissolution. Avoid shaking, which can introduce contaminants from the cap.[11]

• Storage: Aliquot the stock solution into smaller, single-use amber vials with PTFE-lined caps. This prevents contamination of the entire stock each time an aliquot is needed. Store these vials at -20°C or colder.

Q6: I'm observing significant back-exchange during my LC-MS analysis. How can I systematically identify the source of the problem?

Back-exchange during an LC-MS run can originate from the sample solvent, the mobile phase, or elevated temperatures within the system. The following workflow provides a logical path to isolate and correct the issue.

Caption: Systematic Troubleshooting Workflow for LC-MS Back-Exchange.

Q7: What are the optimal mobile phase and temperature conditions to minimize deuterium exchange during a typical reversed-phase LC-MS run?

Optimizing your analytical method is a non-negotiable step for preserving isotopic labels. The goal is to create an environment that is kinetically unfavorable for the exchange reaction throughout the entire sample path, from injection to detection.

Parameter	Recommended Condition	Condition to Avoid	Scientific Rationale
Mobile Phase pH	2.5 - 3.0 (e.g., 0.1% Formic Acid)	pH > 4.0 or < 2.0	This is the pH range where the exchange rate for amide protons is at its minimum, effectively "quenching" the reaction.[1]
Organic Modifier	Acetonitrile (ACN)	Methanol (MeOH)	ACN is an aprotic solvent and does not contribute to back-exchange. Methanol is protic and can be a source of protons.[13][16]
Autosampler Temp.	≤ 4°C	Ambient Temperature	Chilling the sample vials in the autosampler minimizes exchange while they are waiting for injection.[10]
Column Temp.	0°C (or sub-zero with cryo-solvents)	Ambient or Elevated (e.g., 40°C)	Lowering the column temperature is the most critical step to reduce on-column back-exchange, as this is where the sample spends the most time.[10]
Analysis Time	As short as possible (UPLC < 5 min)	Long gradients (>10-15 min)	Minimizing the residence time of the analyte in the protic mobile phase directly reduces the opportunity for exchange to occur.[9][17]
MS Source Temp.	As low as feasible	High desolvation temperatures	While the sample is in the gas phase, high source temperatures can sometimes promote in-source exchange or fragmentation.[9]

Recommended Protocol: LC-MS System Setup for Deuterated Analytes

• Mobile Phase Preparation: Prepare fresh mobile phases. Use Mobile Phase A: 0.1% Formic Acid in Water. Use Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• System Cooling: Set the autosampler temperature to 4°C. If available, use a column chiller and set it to 0°C. Allow the system to equilibrate at these temperatures for at least 30 minutes.

• Method Optimization: Develop a rapid UPLC (Ultra-Performance Liquid Chromatography) method. The goal is to achieve baseline separation of cabotegravir from other matrix components in the shortest possible time. Faster flow rates can also improve performance and reduce analysis time.[17]

• Blank Injections: Before running your samples, perform several blank injections (injecting mobile phase A) to ensure the system is clean and free of carryover from previous analyses, which can sometimes appear as back-exchanged peaks.[18]

By implementing these rigorous handling and analysis protocols, researchers can ensure the isotopic integrity of their cabotegravir-d3 sodium standards, leading to accurate, reliable, and reproducible quantitative data.

References

• MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 22, 2026, from [Link]

• The pH dependence of hydrogen-deuterium exchange in trp repressor: the exchange rate of amide protons in proteins reflects tertiary interactions, not only secondary structure - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 22, 2026, from [Link]

• Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles - PMC. (2022, March 4). National Center for Biotechnology Information. Retrieved March 22, 2026, from [Link]

• The pH Dependence of Hydrogen-Deuterium Exchange in TRP Repressor: The Exchange Rate of Amide Protons in Proteins Reflects Tertiary Interactions, Not Only Secondary Structure. (n.d.). PubMed. Retrieved March 22, 2026, from [Link]

• A comprehensive review on analytical methods of Cabotegravir. (2025, April 20). International Journal of Pharmaceutical Research and Applications (IJPRA). Retrieved March 22, 2026, from [Link]

• Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles. (2022, March 4). ACS Omega. Retrieved March 22, 2026, from [Link]

• Deuterated APIs — Regulatory & Stability Considerations for Drug Substance/Impurity Analysis. (2025, November 6). ResolveMass Laboratories Inc. Retrieved March 22, 2026, from [Link]

• Organic Solvents for Enhanced Proteolysis of Stable Proteins for Hydrogen/Deuterium Exchange Mass Spectrometry - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 22, 2026, from [Link]

• Rapid amide proton exchange rates in peptides and proteins measured by solvent quenching and two-dimensional NMR. (2026, February 10). ResearchGate. Retrieved March 22, 2026, from [Link]

• validated rp-hplc method for simultaneous estimation of cabotegravir and rilpivirine in. (2025, June 26). International Journal of Pharmaceutics and Drug Analysis. Retrieved March 22, 2026, from [Link]

• pH and Urea Dependence of Amide Hydrogen−Deuterium Exchange Rates in the β-Trefoil Protein Hisactophilin. (2002, January 4). Biochemistry. Retrieved March 22, 2026, from [Link]

• Hydrogen–deuterium exchange. (n.d.). Wikipedia. Retrieved March 22, 2026, from [Link]

• Increase the flow rate and improve hydrogen deuterium exchange mass spectrometry. (2022, September 27). ScienceDirect. Retrieved March 22, 2026, from [Link]

• Quantum Mechanical-Based Stability Evaluation of Crystal Structures for HIV-Targeted Drug Cabotegravir - PMC. (2021, November 26). National Center for Biotechnology Information. Retrieved March 22, 2026, from [Link]

• Base-Mediated Deuteration of Organic Molecules: A Mechanistic Insight. (2018, September 5). ACS Omega. Retrieved March 22, 2026, from [Link]

• Effect of pH on In-Electrospray Hydrogen/Deuterium Exchange of Carbohydrates and Peptides. (2024, February 7). Journal of the American Society for Mass Spectrometry. Retrieved March 22, 2026, from [Link]

• A Review on Analytical Methodologies for the Estimation of Anti-Retroviral Drugs Cabotegravir and Rilpivirine. (2024, July 2). Mathews Open Access Journals. Retrieved March 22, 2026, from [Link]

• Protecting deuterated drugs. (n.d.). Gowling WLG. Retrieved March 22, 2026, from [Link]

• Late-Stage C–H Deuteration of Organic Compounds via Ligand- Enabled Palladium-Catalyzed Hydrogen Isotope Exchange. (2024, March 22). Thieme Chemistry. Retrieved March 22, 2026, from [Link]

• Hydrogen-deuterium exchange coupled to top- and middle-down mass spectrometry enables high-resolution measurements of histone tail dynamics before and after nucleosome assembly. (2018, April 28). bioRxiv. Retrieved March 22, 2026, from [Link]

• Deuterated Solvents for NMR. (2024, December 30). Isotope Science / Alfa Chemistry. Retrieved March 22, 2026, from [Link]

• Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples. (2023, September 25). Impactfactor. Retrieved March 22, 2026, from [Link]

• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 22, 2026, from [Link]

• Quality Control Essentials for Deuterated Drug APIs. (n.d.). Isotope Science / Alfa Chemistry. Retrieved March 22, 2026, from [Link]

• Deuterium in drug discovery: progress, opportunities and challenges - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 22, 2026, from [Link]

• Selection Guide on Deuterated Solvents for NMR. (2025, February 19). Labinsights. Retrieved March 22, 2026, from [Link]

• Deuterated Chloroform. (n.d.). CK Gas. Retrieved March 22, 2026, from [Link]

• US20210300945A1 - Crystalline Forms of Cabotegravir Sodium. (n.d.). Google Patents.

• A REVIEW ON ANALYTICAL PROFILE OF CABOTEGRAVIR AND RILPIVIRINE IN PHARMACEUTICAL FORMULATIONS AND BIOLOGICAL MATRICES. (2023, October 10). IJCRT.org. Retrieved March 22, 2026, from [Link]

• Organic Solvents for Enhanced Proteolysis of Stable Proteins for Hydrogen–Deuterium Exchange Mass Spectrometry. (2020, July 27). Analytical Chemistry. Retrieved March 22, 2026, from [Link]

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Technical Support Center: Optimizing ESI Conditions for Cabotegravir-d3

Welcome to the technical support center for the analysis of cabotegravir-d3 using electrospray ionization (ESI) mass spectrometry. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing your experimental conditions. Here, we will address common challenges and provide solutions grounded in scientific principles to ensure the integrity and accuracy of your results.

Frequently Asked Questions (FAQs)

Q1: I am not seeing a strong signal for cabotegravir-d3. What are the recommended initial ESI-MS parameters?

A1: Achieving a robust signal for cabotegravir-d3 requires careful optimization of the ESI source parameters. Cabotegravir, and by extension its deuterated analog, readily forms a protonated molecule, [M+H]+, in positive ion mode.[1][2]

Here is a validated starting point for your optimization:

Parameter	Recommended Setting	Rationale
Ionization Mode	Positive Electrospray Ionization (ESI+)	Cabotegravir's structure is amenable to protonation.
Capillary Voltage	3.0 - 4.5 kV	A higher voltage is often needed for aqueous mobile phases to ensure efficient spray.[3]
Source Temperature	350 - 500°C	Facilitates efficient desolvation of the ESI droplets.[1]
Nebulizer Gas	30 - 40 psi (Nitrogen)	Aids in the formation of a fine, stable spray.[1]
Heater/Drying Gas	20 - 30 psi (Nitrogen)	Promotes solvent evaporation from the charged droplets.[1]
Curtain Gas	20 psi (Nitrogen)	Prevents solvent clusters from entering the mass spectrometer.[1]
Declustering Potential (DP)	125 V	Helps to prevent adduct formation and promotes in-source fragmentation for generating specific product ions.[1]
Collision Energy (CE)	35 V	Optimized for the fragmentation of the precursor ion to the desired product ion.[1]

Q2: My cabotegravir-d3 signal is inconsistent and I'm observing significant ion suppression. What could be the cause and how can I mitigate it?

A2: Inconsistent signal and ion suppression are often attributable to matrix effects, where co-eluting compounds from the sample matrix interfere with the ionization of the analyte.[4][5] This is a common challenge in ESI, particularly when analyzing complex biological samples.[6]

Troubleshooting Steps:

• Optimize Sample Preparation: The goal is to remove as many interfering matrix components as possible.

  • Protein Precipitation: A simple and effective first step for plasma samples.[7]

  • Liquid-Liquid Extraction (LLE): Can provide a cleaner sample than protein precipitation.[1]

  • Solid-Phase Extraction (SPE): Offers the most thorough cleanup and can significantly reduce matrix effects.[8]

• Improve Chromatographic Separation: Ensure that cabotegravir-d3 is chromatographically resolved from the bulk of the matrix components.

  • Gradient Elution: Employ a gradient that effectively separates cabotegravir-d3 from early-eluting, polar matrix components and late-eluting, non-polar components.

  • Column Choice: A C18 column is commonly used for cabotegravir analysis.[1][9]

• Matrix-Matched Calibrators and Quality Controls: Prepare your calibration standards and quality control samples in the same biological matrix as your unknown samples to compensate for matrix effects.[4]

• Isotope Dilution: The use of a stable isotope-labeled internal standard, such as cabotegravir-d3 for the analysis of cabotegravir, is the most effective way to correct for matrix effects. Since cabotegravir-d3 co-elutes with cabotegravir and experiences the same ionization suppression or enhancement, the ratio of the analyte to the internal standard remains constant, leading to accurate quantification.[1][10]

Q3: I am observing significant in-source fragmentation of my cabotegravir-d3 precursor ion. How can I minimize this?

A3: In-source fragmentation occurs when the analyte fragments in the ion source before entering the mass analyzer.[11][12] While sometimes desirable for generating specific product ions in MS/MS, excessive in-source fragmentation can reduce the intensity of the intended precursor ion.

Strategies to Reduce In-Source Fragmentation:

• Reduce the Declustering Potential (DP) or Fragmentor Voltage: These parameters control the energy of ions as they enter the mass spectrometer. Lowering these voltages will result in "softer" ionization conditions and less fragmentation.[12][13]

• Optimize Source Temperature: High source temperatures can contribute to thermal degradation and fragmentation.[12] Systematically lower the temperature to find a balance between efficient desolvation and minimal fragmentation.

• Clean the Ion Source: A dirty ion source can lead to unstable ionization and increased fragmentation.[14] Regular cleaning according to the manufacturer's protocol is crucial.

Q4: Besides the protonated molecule [M+H]+, I am seeing other ions, such as [M+Na]+ and [M+K]+. How can I reduce the formation of these adducts?

A4: The formation of sodium ([M+Na]+) and potassium ([M+K]+) adducts is a common phenomenon in ESI-MS, especially when analyzing biological samples with high salt concentrations.[15][16] These adducts can reduce the intensity of the desired protonated molecule and complicate data interpretation.

Methods to Minimize Adduct Formation:

• Lower the pH of the Mobile Phase: Adding a small amount of an acid, such as formic acid (0.1%), to the mobile phase provides an excess of protons, which drives the ionization towards the formation of the [M+H]+ ion.[15]

• Use High-Purity Solvents and Reagents: Ensure that your solvents and additives are LC-MS grade to minimize sodium and potassium contamination.[3]

• Avoid Glassware: Glass can leach sodium and other ions. Use polypropylene or other suitable plastic containers for sample and solvent preparation.[3]

• Add Ammonium Acetate or Formate: In some cases, adding a volatile salt like ammonium acetate to the mobile phase can help to suppress sodium and potassium adducts by promoting the formation of the ammonium adduct, [M+NH4]+, which can then be used as the precursor ion.[17]

Troubleshooting Workflows

Workflow for Low Signal Intensity

Caption: Workflow for mitigating ion suppression.

Experimental Protocols

Protocol 1: Basic ESI Source Optimization

This protocol outlines a systematic approach to optimizing key ESI source parameters.

• Prepare a standard solution of cabotegravir-d3 at a concentration that provides a moderate signal with the initial parameters (e.g., 100 ng/mL).

• Infuse the solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min).

• Vary one parameter at a time while keeping others constant, monitoring the signal intensity of the [M+H]+ ion.

  • Capillary Voltage: Adjust in increments of 0.5 kV.

  • Source Temperature: Adjust in increments of 25°C.

  • Nebulizer and Heater Gas Pressures: Adjust in increments of 5 psi.

• Plot the signal intensity against the parameter value to determine the optimum setting for each.

• Finally, perform a fine-tuning of the parameters in combination to account for any interdependencies. [18]

Protocol 2: Evaluation of Matrix Effects

This protocol allows for the qualitative and quantitative assessment of matrix effects.

• Post-Column Infusion:

  • Infuse a constant concentration of cabotegravir-d3 into the LC flow post-column.

  • Inject a blank, extracted matrix sample onto the LC column.

  • Monitor the cabotegravir-d3 signal. Any deviation from the stable baseline indicates the presence of ion-suppressing or -enhancing components eluting from the column. [5]2. Quantitative Assessment:

  • Prepare three sets of samples:

    • Set A: Cabotegravir-d3 in a clean solvent.

    • Set B: Blank, extracted matrix spiked with cabotegravir-d3 post-extraction.

    • Set C: Matrix spiked with cabotegravir-d3 before extraction.

  • Analyze all three sets and compare the peak areas.

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

References

• ResolveMass Laboratories Inc. (2025, December 29). The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass.
• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid. Journal of the American Society for Mass Spectrometry, 14(11), 1235–1243.
• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: Influence of ionization type, sample preparation, and biofluid. Journal of the American Society for Mass Spectrometry, 14(11), 1235-1243.
• Pilli, S., Kalakonda, S. N., & Rajendran, V. (2024). A Comprehensive Report on the HPLC-ESI-MS/MS Method Development and Validation for Quantifying Cabotegravir in K3EDTA-Human Plasma, Employing Cabotegravir-D5 as an Internal Standard. International Journal of Pharmaceutical Quality Assurance, 15(2), 924-930.
• Maurer, S., et al. (2024). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. Toxichem Krimtech, 91(1), 1-11.
• Lu, W., et al. (2018). Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics. Analytical Chemistry, 90(15), 9035-9043.
• Unknown. (2023, July 2). Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. LinkedIn.
• Li, W., & Cohen, L. H. (2024). Assessment of matrix effect in quantitative LC-MS bioanalysis. Expert Opinion on Drug Metabolism & Toxicology, 20(4), 235-238.
• Kovacic, M., et al. (2022). Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles. ACS Omega, 7(10), 8685-8695.
• Kumar, P., et al. (2023). Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples. International Journal of Pharmaceutical Quality Assurance, 14(3), 751-755.
• Unknown. (n.d.). Dealing with Metal Adduct Ions in Electrospray: Part 1.
• Unknown. (2025, April 20). A comprehensive review on analytical methods of Cabotegravir.
• Al-Gizawy, S. A., et al. (2022). HPLC-MS method for simultaneous quantification of the antiretroviral agents rilpivirine and cabotegravir in rat plasma and tissues. Journal of Pharmaceutical and Biomedical Analysis, 213, 114698.
• Klaus I. (2015, January 20). Re: ESI ionization: How to avoid in-source fragmentation.
• Element Lab Solutions. (n.d.).
• Christ, M. (2019, March 4). Re: Some advice about how to reduce the fragmentation in ESI mass spectrometry?.
• Kumar, A., et al. (2020). Controlling formation of metal ion adducts and enhancing sensitivity in Liquid Chromatography Mass Spectrometry.
• Unknown. (2024, September 19). Dealing with Metal Adduct Ions in Electrospray: Part 1.
• Stuppner, S., et al. (2019). Design of Experiment Strategy for an Electrospray Ionization Optimization in Supercritical Fluid Chromatography–Mass Spectrometry Coupling.
• d'Avolio, A., et al. (2020). Development and validation of a multiplex UHPLC-MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV. Journal of Pharmaceutical and Biomedical Analysis, 185, 113233.

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• 7. Development and validation of a multiplex UHPLC-MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. chromatographyonline.com [chromatographyonline.com]

Preventing degradation of cabotegravir-d3 sodium working solutions

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently encounter laboratories struggling with assay drift during long-term pharmacokinetic studies of Cabotegravir. In LC-MS/MS workflows, the stability of your deuterated internal standard (Cabotegravir-d3 sodium) is the bedrock of your assay's reliability. If your internal standard degrades, your entire quantitative model collapses.

This guide provides field-proven troubleshooting strategies, mechanistic insights into cabotegravir degradation, and a self-validating protocol to ensure the absolute integrity of your working solutions.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is my calculated concentration of Cabotegravir in patient samples drifting artificially higher over time? A1: This is a classic symptom of Internal Standard (IS) degradation. If your Cabotegravir-d3 sodium working solution degrades, the denominator in your Analyte/IS peak area ratio decreases, artificially inflating the calculated concentration. Cabotegravir is highly susceptible to oxidative stress, forming peroxide adducts when exposed to dissolved oxygen or reactive oxygen species (ROS) in aging solvents[1]. To prevent this, use fresh, degassed LC-MS grade solvents and store working solutions in tightly sealed vials with minimal headspace.

Q2: I prepared my working solution in 80% Methanol, but the solution became turbid and my LC-MS/MS calibration curve is non-linear. Why? A2: Cabotegravir sodium exhibits poor solubility in methanol (MeOH). When prepared in MeOH-heavy solvent mixtures, the compound only partially dissolves, leading to turbidity and inconsistent injection volumes[2]. Switch your diluent to 50% or 80% Acetonitrile (ACN) or a Dimethylsulfoxide (DMSO)/Water mixture, which ensures complete dissolution up to 1 mg/mL[2][3].

Q3: Is Cabotegravir-d3 stable in highly acidic mobile phases (e.g., 0.5% Formic Acid) during sample preparation? A3: While brief exposure during chromatographic elution is acceptable, prolonged storage in highly acidic conditions (pH < 4.0) causes hydrolytic cleavage of the cabotegravir molecule[1]. Working solutions must be maintained in neutral to slightly acidic buffered solutions (pH 5.5–7.0) to preserve the structural integrity of the internal standard prior to injection[1][4].

Q4: Do I need to protect my autosampler vials from ambient laboratory light? A4: Yes. According to ICH Q1B photostability testing, cabotegravir sodium degrades under photolytic stress (UV and visible light)[5]. Always use low-actinic (amber) glassware for stock and working solutions, and utilize an autosampler with a dark, temperature-controlled compartment (4°C)[4][5].

Part 2: Quantitative Data: Degradation Profiling

To design a stable working solution, we must first understand the environmental limits of the molecule. The following table summarizes the forced degradation profile of Cabotegravir sodium.

Stress Condition	Reagent / Environment	Time / Temp	Degradation Status	Primary Impurity Mechanism
Acidic	0.1 N HCl	24h @ 60°C	High Degradation	Hydrolytic cleavage[1]
Oxidative	3% H2O₂	24h @ Room Temp	High Degradation	Peroxide adduct formation (+16 Da)[1]
Photolytic	UV/Visible Light (ICH Q1B)	1.2M lux hours	Moderate Degradation	Photochemical rearrangement[5]
Thermal	Solid state / Neutral Solution	7 days @ 60°C	Stable	N/A[1]
Basic	0.1 N NaOH	24h @ 60°C	Stable	N/A[1]

Part 3: Mechanistic Workflow & Prevention Pathways

The following diagram maps the causality between environmental stressors, the resulting degradation pathways, and the preventative formulations required to maintain a stable LC-MS/MS internal standard.

Fig 1: Degradation pathways of Cabotegravir-d3 and corresponding preventative strategies.

Part 4: Validated Step-by-Step Methodology

Protocol: Preparation and Self-Validation of Stable Cabotegravir-d3 Sodium Internal Standard Objective: Formulate a 250 ng/mL working solution that resists hydrolytic, oxidative, and photolytic degradation for robust LC-MS/MS bioanalysis.

Phase 1: Stock Solution Preparation (1 mg/mL)

• Weigh 1.0 mg of Cabotegravir-d3 sodium reference standard.

• Dissolve in 1.0 mL of 100% LC-MS Grade DMSO. Causality: Cabotegravir is practically insoluble in water and poorly soluble in methanol; DMSO ensures complete solvation without micelle formation or turbidity[2][3].

• Aliquot into amber glass vials and store at -20°C[3].

Phase 2: Intermediate Solution (100 µg/mL)

• Thaw the DMSO stock solution at room temperature.

• Dilute 100 µL of the stock into 900 µL of a degassed H₂O:DMSO (3:1 v/v) mixture[3]. Causality: Introducing water reduces the freezing point and viscosity compared to pure DMSO, ensuring accurate pipetting for subsequent dilutions while maintaining solubility[3].

Phase 3: Working Solution (250 ng/mL)

• Dilute the intermediate solution into a 50:50 Acetonitrile:Water diluent. Causality: Avoid methanol to prevent partial precipitation over time[2]. Ensure the aqueous portion is neutral (e.g., Milli-Q water) to prevent acidic hydrolysis[1].

• Transfer to amber autosampler vials to prevent photolytic degradation[5]. Store at 4°C.

Phase 4: System Suitability & Self-Validation To ensure the protocol has successfully prevented degradation, execute the following validation sequence before analyzing patient samples:

• Specificity Check: Inject a blank diluent sample. Verify no carryover or background noise at the Cabotegravir-d3 MRM transition.

• Precision Check: Inject 6 replicates of the 250 ng/mL working solution. The %RSD of the peak area must be ≤ 5%. A higher %RSD indicates solubility issues (precipitation).

• Degradation Check: Monitor the baseline for an m/z transition corresponding to the peroxide adduct (+16 Da shift from the parent mass). The absence of this peak validates that oxidative degradation has been successfully prevented[1].

References

• Understanding of cabotegravir degradation through isolation and characterization of key degradation products and kinetic studies - PubMed - 6

• Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles | ACS Omega - 2

• Assessment report - APRETUDE - European Medicines Agency (EMA) - 5

• Development and validation of a multiplex UHPLC‐MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV - PMC - 3

• Stability Indicating Reverse Phase-High Performance Liquid Chromatography Method for Simultaneous Estimation of Cabotegravir and Rilpivirine - Indian Journal of Pharmaceutical Education and Research - 4

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• 4. archives.ijper.org [archives.ijper.org]
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• 6. Understanding of cabotegravir degradation through isolation and characterization of key degradation products and kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing ion suppression in cabotegravir-d3 plasma extraction methods

Technical Support Center: Cabotegravir-d3 Plasma Extraction

A Guide to Troubleshooting and Overcoming Ion Suppression in LC-MS/MS Bioanalysis

Welcome to the technical support center for cabotegravir bioanalysis. This resource is designed for researchers, scientists, and drug development professionals to address a critical challenge in the quantitative analysis of cabotegravir in plasma: ion suppression . As a Senior Application Scientist, I will guide you through the intricacies of ion suppression, its impact on methods using cabotegravir-d3 as an internal standard, and provide field-proven strategies to ensure the accuracy and robustness of your data.

This guide is structured to provide immediate, actionable solutions through a comprehensive FAQ section and in-depth troubleshooting protocols. We will delve into the "why" behind experimental choices, grounding our recommendations in established scientific principles and regulatory expectations.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a significant concern when quantifying cabotegravir in plasma?

A: Ion suppression is a matrix effect that reduces the ionization efficiency of a target analyte, in this case, cabotegravir, and its internal standard (IS), cabotegravir-d3, within the mass spectrometer's ion source.[1] This phenomenon occurs when co-eluting compounds from the biological matrix, such as plasma, compete with the analytes for ionization, leading to a decreased signal intensity.[1][2] Plasma is a complex matrix containing numerous endogenous components like phospholipids, salts, and proteins that can cause significant ion suppression.[3][4][5]

Even with a stable isotope-labeled (SIL) internal standard like cabotegravir-d3, which is designed to mimic the analyte and compensate for matrix effects, severe ion suppression can compromise the accuracy, precision, and sensitivity of your quantitative analysis by diminishing the signal of both the analyte and the internal standard.[1][6] The U.S. Food and Drug Administration (FDA) guidance on bioanalytical method validation explicitly requires the evaluation of matrix effects to ensure data reliability.[7][8][9]

Q2: How can I definitively determine if my cabotegravir-d3 signal is being affected by ion suppression?

A: There are two primary experimental approaches to diagnose ion suppression:

• Post-Column Infusion (PCI) Experiment: This is a qualitative method to identify the regions in your chromatogram where ion suppression occurs.[1][3] It involves infusing a constant flow of a cabotegravir solution into the mass spectrometer post-column while injecting a blank, extracted plasma sample. A dip in the baseline signal of cabotegravir indicates the elution of matrix components that are causing suppression.[1][10] This technique helps to visualize the "suppression zones" in your chromatographic run.[2]

• Post-Extraction Spike Analysis: This quantitative method directly measures the extent of ion suppression.[5] You compare the peak area of cabotegravir-d3 in a neat solution (prepared in mobile phase) to the peak area of cabotegravir-d3 spiked into a pre-extracted blank plasma sample. A significantly lower signal in the matrix sample is a clear indicator of ion suppression.[1] The matrix effect (ME) can be calculated as follows: A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.[11]

Q3: What are the most common culprits of ion suppression in cabotegravir plasma analysis?

A: The primary sources of ion suppression in plasma samples are:

• Phospholipids: These are major components of cell membranes and are notorious for causing ion suppression, especially in positive electrospray ionization (ESI) mode, which is commonly used for cabotegravir analysis.[1][4]

• Salts and Buffers: High concentrations of non-volatile salts from buffers or the sample itself can crystallize in the ion source, leading to signal suppression and contamination.[1]

• Endogenous Metabolites and Other Components: Plasma contains a vast array of small molecules that can co-elute with cabotegravir and its internal standard, interfering with their ionization.[12]

Q4: My data shows significant ion suppression. What are my immediate troubleshooting steps?

A: When faced with ion suppression, a systematic approach is crucial. The following flowchart outlines a logical troubleshooting workflow.

Caption: Troubleshooting workflow for ion suppression.

Troubleshooting Guides & Protocols

This section provides detailed protocols for key experimental procedures aimed at mitigating ion suppression.

Protocol 1: Enhanced Solid-Phase Extraction (SPE) for Phospholipid Removal

Inadequate removal of phospholipids is a frequent cause of ion suppression. This protocol incorporates a strong organic wash step to effectively remove these interfering species.

Objective: To improve the removal of phospholipids from plasma samples prior to LC-MS/MS analysis of cabotegravir.

Materials:

• Mixed-mode cation exchange SPE cartridges

• Human plasma (K2-EDTA)

• Cabotegravir and Cabotegravir-d3 stock solutions

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Ammonium hydroxide

• Formic acid

Step-by-Step Methodology:

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.

• Loading: Pre-treat 200 µL of plasma by adding the internal standard (cabotegravir-d3) and 600 µL of 4% phosphoric acid in water. Vortex and load the entire sample onto the SPE cartridge.

• Washing (Step 1 - Aqueous Wash): Wash the cartridge with 1 mL of 2% formic acid in water.

• Washing (Step 2 - Organic Wash for Phospholipid Removal): Wash the cartridge with 1 mL of methanol. This step is critical for removing phospholipids.

• Elution: Elute cabotegravir and cabotegravir-d3 with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Protocol 2: Liquid-Liquid Extraction (LLE) as an Alternative

If SPE fails to sufficiently clean up the sample, LLE can be an effective alternative.[13]

Objective: To extract cabotegravir and cabotegravir-d3 from plasma while minimizing the co-extraction of interfering matrix components.

Materials:

• Human plasma (K2-EDTA)

• Cabotegravir and Cabotegravir-d3 stock solutions

• Methyl tert-butyl ether (MTBE)

• 0.1% Formic acid buffer

Step-by-Step Methodology:

• Sample Preparation: To 250 µL of plasma in a glass tube, add 25 µL of the internal standard solution (cabotegravir-d3).[14]

• Acidification: Add 100 µL of 0.1% formic acid buffer and vortex for 20 seconds.[14]

• Extraction: Add 5 mL of MTBE, cap the tube, and vortex vigorously for 10 minutes.[14]

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection: Transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Data Summary: Comparison of Extraction Methods

The following table summarizes typical recovery and matrix effect data for different extraction methods used in cabotegravir analysis.

Extraction Method	Analyte	Average Recovery (%)	Matrix Effect (%)	Reference
Protein Precipitation	Cabotegravir	94.5 - 98	Not explicitly stated	[15]
Liquid-Liquid Extraction	Cabotegravir	~86	ISTD-normalized factor of 0.99 (minimal suppression/enhancement)	[14]
Solid-Phase Extraction	Not specified	Not specified	Not specified	[16]

Note: The goal is to achieve a consistent and reproducible recovery and to minimize the matrix effect (i.e., bring the value as close to 100% as possible, or ensure the ISTD-normalized matrix factor is close to 1).[11][14]

Protocol 3: Chromatographic Optimization to Mitigate Ion Suppression

If sample cleanup is insufficient, chromatographic separation can be optimized to move the cabotegravir peak away from regions of ion suppression.

Objective: To achieve baseline separation of cabotegravir and cabotegravir-d3 from co-eluting matrix components.

Workflow Diagram:

Caption: Chromatographic optimization workflow.

Key Considerations:

• Gradient Modification: A shallower gradient can improve the resolution between cabotegravir and interfering peaks.

• Column Chemistry: If a standard C18 column is used, switching to a column with a different stationary phase (e.g., phenyl-hexyl) can alter the selectivity and improve separation.

• Mobile Phase pH: Adjusting the pH of the aqueous mobile phase can change the ionization state of both cabotegravir and interfering compounds, thereby altering their retention times.[17]

References

• AMSbiopharma. (2025, November 19). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. Available at: [Link]

• Challa, S., A., & R., V. (2012). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. Journal of Applied Pharmaceutical Science, 2(6), 164-171. Available at: [Link]

• Cottrell, M. L., et al. (2022). Development and Validation of a Liquid Chromatographic-Tandem Mass Spectrometric Assay for the Quantification of Cabotegravir and Rilpivirine from Dried Blood Spots. Viruses, 14(10), 2244. Available at: [Link]

• ResearchGate. (2018, August 1). Do you know ways to remove the ionic supresion? Available at: [Link]

• U.S. Food and Drug Administration. (2018, May). Bioanalytical Method Validation Guidance for Industry. Available at: [Link]

• Taylor, P. J. (2005). Matrix effects: the Achilles heel of quantitative high-performance liquid chromatography-electrospray-tandem mass spectrometry. Clinical Biochemistry, 38(4), 328-334. Available at: [Link]

• Patel, D. K., et al. (2022). RP-HPLC stability method development & validation for anti-HIV drugs cabotegravir & rilpivirine in I.M. injection and in human plasma. International Journal of Applied Pharmaceutics, 14(3), 185-192. Available at: [Link]

• U.S. Food and Drug Administration. (2022, May). M10 Bioanalytical Method Validation and Study Sample Analysis. Available at: [Link]

• U.S. Food and Drug Administration. (2001, May). Guidance for Industry: Bioanalytical Method Validation. Available at: [Link]

• Ryska, M. (2019). Bioanalytical Method Validation FDA 2018 - A Practical Assessment. PharmaCompass. Available at: [Link]

• Lee, T. (2023, December 9). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. LCGC International. Available at: [Link]

• Singh, S., et al. (2025). A comprehensive review on analytical methods of Cabotegravir. International Journal of Pharmaceutical Research and Applications, 10(2), 1784-1788. Available at: [Link]

• Reddy, G. S., et al. (2024). A Comprehensive Report on the HPLC-ESI-MS/MS Method Development and Validation for Quantifying Cabotegravir in K. International Journal of Pharmaceutical Quality Assurance, 15(2), 923-931. Available at: [Link]

• Kumar, S. A., et al. (2023). Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples. International Journal of Pharmaceutical Quality Assurance, 14(3), 576-581. Available at: [Link]

• Al-Gizawy, S. A. A., et al. (2022). HPLC-MS method for simultaneous quantification of the antiretroviral agents rilpivirine and cabotegravir in rat plasma and tissues. Journal of Pharmaceutical and Biomedical Analysis, 213, 114698. Available at: [Link]

• Espy, R. D., et al. (2022). Miniature Mass Spectrometer-based Point-of-care Assay for Cabotegravir and Rilpivirine in Whole Blood. Clinical Chemistry, 68(6), 820-828. Available at: [Link]

• Li, W., et al. (2010). An LC–MS/MS Method for Simultaneous Quantification of Seven Anti-HIV Medicines in Plasma of HIV-infected Patients. Journal of Pharmaceutical and Biomedical Analysis, 53(3), 677-683. Available at: [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available at: [Link]

• Asra, S. (2020). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International, 33(s4), 18-23. Available at: [Link]

• Liu, G., & Raje, H. (2017). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 9(1), 1-4. Available at: [Link]

• Patel, D. S., et al. (2012). Matrix-Effect in Bio-Analysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research, 2(1), 1-6. Available at: [Link]

• Al-Gizawy, S. A. A., et al. (2022). HPLC-MS method for simultaneous quantification of the antiretroviral agents rilpivirine and cabotegravir in rat plasma and tissues. Journal of Pharmaceutical and Biomedical Analysis, 213, 114698. Available at: [Link]

• Hirt, D., et al. (2020). Development and validation of a multiplex UHPLC-MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV. Journal of Antimicrobial Chemotherapy, 75(6), 1533-1540. Available at: [Link]

• ResearchGate. (n.d.). Recovery and matrix effect for CAB and RIL. Available at: [Link]

• ResearchGate. (n.d.). Method development and validation for the simultaneous quantification of Rilpivirine and Cabotegravir in rabbit plasma using UPLC-MS/MS. Available at: [Link]

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• 17. researchgate.net [researchgate.net]

Optimizing mobile phase gradients for cabotegravir-d3 sodium retention time

Welcome to the technical support resource for optimizing reversed-phase HPLC/UPLC methods for cabotegravir-d3 sodium. This guide is structured as a series of frequently asked questions and troubleshooting scenarios designed to provide researchers, analytical chemists, and drug development professionals with both the theoretical understanding and practical steps needed to control and refine the retention time of this critical analyte. Our approach emphasizes the causality behind experimental choices, ensuring robust and reproducible results.

Section 1: Foundational Knowledge

This section addresses the fundamental concepts essential for understanding the chromatographic behavior of cabotegravir-d3 sodium.

Q1: What is cabotegravir-d3 sodium, and why is its retention time so critical?

Cabotegravir-d3 sodium is the deuterated form of cabotegravir, a potent antiretroviral drug used in the treatment and prevention of HIV-1 infections.[1][2] In quantitative bioanalysis, particularly with mass spectrometry (LC-MS/MS), deuterated analogues like cabotegravir-d3 serve as ideal stable isotope-labeled internal standards (SIL-IS).

The criticality of its retention time (RT) stems from its role as an internal standard:

• Co-elution: For optimal performance, the internal standard should elute very close to, but ideally be baseline resolved from, the non-labeled analyte (cabotegravir). This ensures that both compounds experience identical chromatographic conditions and any potential matrix effects (like ion suppression or enhancement) at the point of elution, which is crucial for accurate quantification.

• Reproducibility: A stable, predictable retention time is a hallmark of a robust analytical method. Any drift or variability in the RT of the internal standard signals a potential issue with the HPLC/UPLC system, mobile phase preparation, or column integrity, compromising the validity of the entire analytical run.[3][4]

Q2: What are the key physicochemical properties of cabotegravir that influence its chromatographic retention?

Understanding cabotegravir's properties is the first step in developing a logical optimization strategy. Cabotegravir is a monocarboxylic acid amide.[5] Two key parameters govern its behavior in reversed-phase chromatography:

• Acidity (pKa): Cabotegravir has a pKa of approximately 7.71.[6] This means that at a pH below 7.71, it will be predominantly in its neutral, protonated form. At a pH above 7.71, it will be in its ionized, deprotonated (anionic) form. In reversed-phase chromatography, the neutral form is less polar and will be more strongly retained on a non-polar stationary phase like C18.[7]

• Solubility & Polarity: Cabotegravir is described as being insoluble in water at a neutral pH of 7.4.[6] Its structure contains both hydrophobic regions and polar functional groups. This balance allows for good retention on reversed-phase columns using common organic modifiers like acetonitrile or methanol.

Q3: What is a mobile phase gradient, and why is it typically required for analyzing cabotegravir and its related compounds?

A mobile phase gradient involves changing the composition of the mobile phase over the course of the analytical run, typically by increasing the percentage of the strong, organic solvent (e.g., acetonitrile).[8] This is contrasted with an isocratic elution, where the mobile phase composition remains constant.

A gradient is often necessary for cabotegravir analysis for several reasons:

• Complex Samples: When analyzing cabotegravir in the presence of other drugs, metabolites, or impurities, these compounds can have a wide range of polarities.[2] An isocratic method strong enough to elute highly retained, non-polar compounds would cause polar compounds to elute too quickly with poor resolution. Conversely, a weak isocratic method would lead to excessively long retention times for non-polar compounds.

• Improved Peak Shape & Sensitivity: Gradients focus the analyte band as it travels through the column, resulting in sharper, narrower peaks. This leads to better resolution and increased peak height, which improves sensitivity.[9]

• Reduced Run Time: Gradients allow for the efficient elution of strongly retained compounds, significantly shortening the overall analysis time compared to a weak isocratic method.[10]

Section 2: Core Optimization Guide

This section provides a systematic, question-and-answer guide to the practical aspects of method optimization.

Q4: How do I select the initial mobile phase conditions (pH, organic modifier) for cabotegravir-d3?

A logical starting point is crucial for efficient method development.

• Column Selection: A C18 column is the most common and effective choice for cabotegravir analysis.[1][11] Modern UHPLC columns (e.g., with particle sizes < 2 µm) are recommended for higher efficiency and speed.

• Organic Modifier Selection: Acetonitrile (ACN) is generally the preferred organic solvent as it often provides lower backpressure and different selectivity compared to methanol. Most published methods for cabotegravir utilize ACN.[2][11][12]

• Aqueous Phase & pH Selection: This is the most critical parameter.[2]

  • Rationale: Since cabotegravir's pKa is ~7.71, controlling the pH is essential to ensure a consistent ionization state and, therefore, reproducible retention.[6][7]

  • Recommendation: Start with an acidic pH, typically between 3.0 and 4.0. Published methods have successfully used pH values of 3.0, 3.5, and 4.8.[1][2][11] At these pH levels, cabotegravir is fully protonated (neutral), maximizing its retention on a C18 column and leading to robust behavior.

  • Buffer Choice: Use a buffer to maintain the set pH. Formate (e.g., formic acid/ammonium formate) or acetate (e.g., acetic acid/ammonium acetate) buffers are common choices, especially for LC-MS compatibility. A concentration of 5-10 mM is typical.

Q5: How does mobile phase pH specifically affect the retention time of cabotegravir-d3?

The relationship between pH and retention for an ionizable compound like cabotegravir is predictable. Manipulating pH is a powerful tool for changing selectivity, especially when separating cabotegravir from other ionizable compounds.

pH Range	Cabotegravir Ionization State	Interaction with C18 Phase	Expected Retention Time
pH < 5.7	Predominantly Neutral (Protonated)	Strong Hydrophobic Interaction	Longer / Maximum
pH 6.7 - 8.7	Mixture of Neutral and Ionized	Mixed-Mode Interaction	Variable / Decreasing
pH > 9.7	Predominantly Ionized (Anionic)	Weak Hydrophobic Interaction	Shorter / Minimum

Table 1: Predicted effect of mobile phase pH on cabotegravir retention time on a C18 column.

An Analytical Quality by Design (AQbD) study identified the pH of the aqueous mobile phase as a critical method parameter influencing the resolution between cabotegravir and its impurities.[2]

Q6: What is the systematic approach to optimizing the gradient slope?

The gradient slope—the rate of change in organic solvent percentage over time—directly impacts resolution and analysis time.[9] A shallower slope generally increases resolution but also lengthens the run.

A common systematic approach involves:

• Initial Scouting Gradient: Run a fast, wide gradient (e.g., 5% to 95% ACN in 5-10 minutes). This quickly determines the approximate ACN percentage at which cabotegravir-d3 elutes.

• Shallow "Working" Gradient: Based on the scouting run, design a shallower gradient around the elution point. For example, if cabotegravir-d3 eluted at 55% ACN in the scouting run, a new gradient might be 35% to 65% ACN over 10-15 minutes. This step is focused on achieving the desired separation from nearby peaks.

• Fine-Tuning: Adjust the start and end percentages and the gradient duration to optimize the resolution of critical pairs while minimizing the run time. Flattening the gradient slope will generally increase resolution between closely eluting peaks.[9]

Q7: What is the impact of column temperature and flow rate on the gradient separation?

While pH and gradient slope are primary drivers of selectivity, temperature and flow rate are important for fine-tuning and ensuring method robustness.

• Column Temperature:

  • Effect: Increasing the column temperature typically decreases the mobile phase viscosity, leading to lower backpressure and generally shorter retention times for all compounds.[4] A 1°C change can alter retention times by 1-2%.[4]

  • Optimization: Operating at a controlled, elevated temperature (e.g., 35-45°C) can improve peak shape and method reproducibility by minimizing the impact of ambient temperature fluctuations.[2] It was identified as a critical parameter in the AQbD development of a cabotegravir method.[2]

• Flow Rate:

  • Effect: In gradient elution, increasing the flow rate will decrease the retention time.[8] However, its effect on resolution is more complex than in isocratic elution.

  • Optimization: The flow rate is often determined by the column dimensions and particle size to achieve optimal efficiency. For UHPLC systems with small particle columns, higher flow rates can be used to achieve very fast analyses. The AQbD study for cabotegravir established a robust operable design region for flow rate between 0.32–0.40 mL/min for a UHPLC method.[2]

Section 3: Practical Protocols & Workflows

This section provides a tangible workflow and a generalized protocol for putting the above principles into practice.

Experimental Workflow for Gradient Optimization

The following diagram outlines a logical workflow for systematically developing and optimizing a gradient method for cabotegravir-d3 sodium.

Caption: Troubleshooting Flowchart for Retention Time Drift.

Q9: My peak shape for cabotegravir-d3 is poor (tailing/fronting). How can I fix this?

Poor peak shape can compromise integration and accuracy.

• Tailing: This is the most common issue.

  • Cause: Often caused by secondary interactions between the analyte and active sites (e.g., free silanols) on the column packing material, especially with basic compounds. While cabotegravir is acidic, this can still occur. It can also be caused by column contamination or degradation.

  • Solution: Ensure the mobile phase pH is low enough (e.g., < 4) to keep the analyte fully protonated. Using a modern, high-purity silica column (like a hybrid particle column) can minimize these secondary interactions. [7]* Fronting:

  • Cause: This is typically a sign of column overload. The amount of sample injected is too high for the column to handle.

  • Solution: Reduce the injection volume or the concentration of the sample.

Q10: I'm not getting enough retention for cabotegravir-d3; it elutes near the void volume. What are my options?

Insufficient retention means the analyte is not interacting sufficiently with the stationary phase.

• Check Mobile Phase Composition: This is the most likely cause.

  • High Organic Content: Ensure your starting gradient condition has a low enough percentage of organic solvent (e.g., 5-10% ACN).

  • High pH: Verify the pH of your aqueous mobile phase. If the pH is too high (e.g., >8), cabotegravir will be ionized and poorly retained. [7]Re-prepare the mobile phase with a lower pH buffer.

• Consider a Different Stationary Phase: If adjusting the mobile phase is not sufficient, consider a column with a higher carbon load or a different chemistry (e.g., a Phenyl column) that may offer different selectivity and retention mechanisms. [2]* Hydrophilic Interaction Chromatography (HILIC): While less common for this type of molecule, HILIC is an alternative technique for retaining polar compounds that are unretained in reversed-phase. [13][14]It uses a high organic mobile phase with a small amount of water. This would be an advanced option if all reversed-phase strategies fail.

References

• A comprehensive review on analytical methods of Cabotegravir. (2025).

• Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles. (2022). ACS Omega. [Link]

• RP-HPLC Method Development and Validation for the Simultaneous Estimation of Cabotegravir and Rilpivirine in Pharmaceutical Dosage Form. (2022). International Journal of Pharma and Bio Sciences. [Link]

• RP-HPLC stability method development & validation for anti-HIV drugs cabotegravir & rilpivirine in I.M. injection and in human plasma. (2022). ScienceScholar. [Link]

• Design and Testing of a Cabotegravir Implant for HIV Prevention. (2021). Pharmaceutics. [Link]

• A Validated Stability Indicating RP-HPLC Method Development for Simultaneous estimation of Cabotegravir and Rilpivirine in Pharmaceutical Dosage form. (2022). World Journal of Pharmaceutical Sciences. [Link]

• Development and Validation of Stability Indicating RP-HPLC Method for the Simultaneous Determination of Cabotegravir and Rilpivirine in Bulk and Injection Dosage Form. (2022). Journal of Pharmaceutical Research. [Link]

• QUALITY BY DESIGN APPROACH FOR RP-HPLC METHOD DEVELOPMENT AND VALIDATION OF CABOTEGRAVIR FROM BULK DRUG AND DOSAGE FORM. (2025). International Journal of Pharmaceutical Sciences and Drug Research. [Link]

• Metabolomic Method: UPLC-q-ToF Polar and Non-Polar Metabolites in the Healthy Rat Cerebellum Using an In-Vial Dual Extraction. (2018). Metabolites. [Link]

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• Physiologically-based pharmacokinetic modelling of long-acting injectable cabotegravir and rilpivirine in pregnancy. (2023). British Journal of Clinical Pharmacology. [Link]

• HPLC Retention Time Drift: Causes & Troubleshooting Guide. (2026). Timberline Instruments. [Link]

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• Engineering successful analytical methods using HILIC as an alternative retention mechanism. (n.d.). Phenomenex. [Link]

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• Effect of Mobile Phase pH and Counterion Concentration on Retention and Selectivity for a Diol Column in Hydrophilic Interaction Liquid Chromatography. (2024). LCGC International. [Link]

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• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. (n.d.). Waters Corporation. [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Selecting the Optimal Internal Standard for Cabotegravir Bioanalysis: Cabotegravir-d3 sodium vs. Cabotegravir-13C6

For researchers, scientists, and drug development professionals engaged in the quantitative bioanalysis of Cabotegravir, the integrity of analytical data is non-negotiable. Cabotegravir, a potent HIV integrase inhibitor, is a critical component in both the treatment and prevention of HIV-1 infection.[1][2] Its accurate quantification in biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) is fundamental to pharmacokinetic studies and clinical monitoring.[3][4][5] A cornerstone of a robust LC-MS/MS method is the selection of an appropriate internal standard (IS), a choice that profoundly impacts data accuracy and reliability.[6][7]

Stable isotope-labeled (SIL) internal standards are universally recognized as the gold standard, designed to mimic the analyte throughout sample preparation and analysis, thereby correcting for variability.[8][9] This guide provides an in-depth, objective comparison of two commercially available SIL internal standards for Cabotegravir: Cabotegravir-d3 sodium and the less common, but theoretically superior, Cabotegravir-13C6 . We will explore the critical scientific principles, performance differences, and validation strategies to empower you to make the most informed decision for your laboratory.

The Role of an Ideal Internal Standard

The U.S. Food and Drug Administration (FDA) and other regulatory bodies emphasize that an IS should have physicochemical properties as similar to the analyte as possible.[10] This ensures it experiences the same extraction recovery, matrix effects (ion suppression or enhancement), and ionization efficiency.[6][7] SILs, where atoms are replaced by their heavy isotopes (e.g., Hydrogen-¹H with Deuterium-²H or Carbon-¹²C with Carbon-¹³C), are the closest one can get to a perfect IS.[9]

Head-to-Head Comparison: Key Performance Attributes

The choice between a deuterated (d3) and a carbon-13 (13C6) labeled standard hinges on subtle but significant differences in their physicochemical behavior.

Performance Attribute	Cabotegravir-d3 sodium	Cabotegravir-13C6	Scientific Rationale & Impact
Mass Shift	+3 Da	+6 Da	A larger mass difference is preferable to minimize "isotopic crosstalk," where the natural isotopic abundance of the analyte (e.g., ¹³C) contributes to the IS signal, potentially causing inaccuracies.[8] A +3 Da shift provides minimal, but often acceptable, separation. A +6 Da shift offers a much safer margin against this interference.
Isotopic Stability	Potentially susceptible to back-exchange	Highly stable	Deuterium atoms, especially if located on exchangeable sites (like -OH, -NH), can exchange with protons from the solvent, compromising quantitation.[11][12] While the deuterium in Cabotegravir-d3 is generally placed on stable positions, this risk is non-zero under certain pH or storage conditions. ¹³C labels are incorporated into the carbon backbone and are not subject to back-exchange, offering superior stability.[11]
Chromatographic Co-elution	Potential for slight retention time shift	Virtually identical retention time	The significant relative mass difference between hydrogen and deuterium (100%) can sometimes lead to a slight difference in chromatographic retention time (the "isotope effect").[13][14] This can cause the analyte and IS to experience different matrix effects, defeating the primary purpose of the IS.[11][14] The smaller relative mass difference between ¹²C and ¹³C ensures near-perfect co-elution.[13]
Synthesis & Cost	Generally less complex and lower cost	More complex synthesis, often resulting in a higher cost	Deuteration is often a more straightforward synthetic process than incorporating multiple ¹³C atoms.[12] This makes deuterated standards more widely available and cost-effective.[12]

Deep Dive: Causality Behind the Choices

Isotopic Crosstalk: Why Mass Shift Matters

Isotopic crosstalk is a critical consideration, especially for low-level quantification.[8] An analyte's signal in a mass spectrometer is not a single peak but a cluster of peaks due to the natural abundance of heavy isotopes (¹³C, ¹⁵N, etc.). For a molecule like Cabotegravir (C₁₉H₁₇F₂N₃O₅, MW ~405.4 g/mol ), the M+1 and M+2 peaks are significant.[15] If the IS mass is too close to the analyte, the tail of the analyte's isotopic cluster can overlap with the IS signal, leading to inaccurate measurements.

Caption: Potential for isotopic crosstalk is higher with a d3-IS than a 13C6-IS.

As illustrated in Figure 1, the M+3 peak of Cabotegravir could potentially interfere with the Cabotegravir-d3 signal. A +6 Da shift, as provided by Cabotegravir-13C6, places the IS signal well clear of the analyte's isotopic envelope, ensuring signal integrity.

The Chromatographic Isotope Effect

The primary value of a SIL-IS is its ability to co-elute with the analyte, ensuring both are subjected to the exact same matrix conditions at the exact same time.[7] Deuterium labeling can weaken the van der Waals interactions with the stationary phase of a reversed-phase HPLC column, sometimes causing the deuterated compound to elute slightly earlier than the unlabeled analyte.[14][16][17] If this shift is significant, the IS may not accurately compensate for matrix effects that occur at the precise retention time of the analyte, leading to quantitative error.[11] Carbon-13 labeling has a much smaller impact on chromatography, making co-elution a near certainty.[13]

Caption: 13C-IS ensures co-elution, while a d3-IS may exhibit a chromatographic shift.

Experimental Validation Protocol: A Self-Validating System

Regardless of the chosen standard, its performance must be rigorously validated according to regulatory guidelines like the FDA's Bioanalytical Method Validation Guidance.[6][18] The following workflow outlines a protocol to assess the suitability of your chosen IS.

Caption: A comprehensive workflow for validating the chosen internal standard.

Step-by-Step Crosstalk Assessment Protocol

This experiment is crucial for verifying the purity of the IS and quantifying any potential interference.

• Solution Preparation:

  • Analyte ULOQ Solution: Prepare a sample at the Upper Limit of Quantification (ULOQ) without any IS.

  • IS Working Solution: Prepare a sample containing only the IS at its working concentration.

• LC-MS/MS Analysis:

  • Inject the Analyte ULOQ Solution and monitor both the analyte and the IS MRM (Multiple Reaction Monitoring) transitions. The signal in the IS transition should be negligible (e.g., <0.1% of the IS response in a typical sample).

  • Inject the IS Working Solution and monitor both the IS and the analyte MRM transitions. The signal in the analyte transition should be minimal (e.g., <5% of the analyte response at the Lower Limit of Quantification, LLOQ).[8]

• Acceptance Criteria: The contribution of the analyte to the IS signal (and vice-versa) must be low enough not to compromise the accuracy and precision of the assay, particularly at the LLOQ and ULOQ.[6]

Conclusion and Recommendation

Both Cabotegravir-d3 sodium and Cabotegravir-13C6 can serve as effective internal standards for the bioanalysis of Cabotegravir. The choice between them represents a classic trade-off between cost and ultimate analytical performance.

• Cabotegravir-d3 sodium is a widely used and cost-effective option that is suitable for many research applications.[19] However, users must be vigilant and thoroughly validate for potential issues like isotopic crosstalk and chromatographic shifts, which are more likely with deuterated standards.[8][16]

• Cabotegravir-13C6 represents the gold standard for regulatory submissions and high-stakes clinical trials where unimpeachable data integrity is paramount. Its superior isotopic stability, larger mass shift, and near-perfect co-elution with the native analyte make it the scientifically preferred choice for minimizing analytical variability and risk.[12][13] While often more expensive, this cost can be offset by reduced time spent on method development, troubleshooting, and potential study failures.[12]

For laboratories conducting regulated bioanalysis or those requiring the highest level of accuracy and precision, the investment in Cabotegravir-13C6 is strongly recommended. For exploratory or non-regulated research where budget is a primary constraint, Cabotegravir-d3 sodium can be a viable alternative, provided a comprehensive validation is performed to rule out any potential analytical compromises.

References

• Title: M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Which internal standard? Deuterated or C13 enriched? Source: ResearchGate URL: [Link]

• Title: Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations Source: Bioanalysis (PMC) URL: [Link]

• Title: Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Development and validation of a multiplex UHPLC‐MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV Source: Journal of Mass Spectrometry (PMC) URL: [Link]

• Title: Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples Source: ResearchGate URL: [Link]

• Title: Essential FDA Guidelines for Bioanalytical Method Validation Source: Lambda Therapeutic Research URL: [Link]

• Title: Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry Source: Carbohydrate Polymers (PMC) URL: [Link]

• Title: Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples Source: Impactfactor.org URL: [Link]

• Title: Development and validation of a multiplex UHPLC-MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV Source: PubMed URL: [Link]

• Title: A Review on Analytical Methodologies for the Estimation of Anti-Retroviral Drugs Cabotegravir and Rilpivirine Source: Mathews Open Access Journals URL: [Link]

• Title: Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Source: SciSpace URL: [Link]

• Title: Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Source: PubMed URL: [Link]

• Title: Cabotegravir: The first long-acting injectable for HIV pre-exposure prophylaxis Source: Semantic Scholar URL: [Link]

• Title: A selective, sensitive and fast LC-MS/MS method for cabotegravir quantification in rat plasma and pharmacokinetic investigations Source: PubMed URL: [Link]

• Title: Cabotegravir Impurities Manufacturers & Suppliers Source: Daicel Pharma Standards URL: [Link]

• Title: (PDF) Three-step synthetic procedure to prepare dolutegravir, cabotegravir, and bictegravir Source: ResearchGate URL: [Link]

• Title: Design and synthesis of cabotegravir derivatives bearing 1,2,3-triazole and evaluation of anti-liver cancer activity Source: Frontiers in Chemistry (PMC) URL: [Link]

• Title: Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles Source: Molecules (PMC) URL: [Link]

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• 3. Development and validation of a multiplex UHPLC‐MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of a multiplex UHPLC-MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV - PubMed [pubmed.ncbi.nlm.nih.gov]
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Validation of cabotegravir-d3 sodium bioanalytical assays to FDA guidelines

Validation of Cabotegravir-d3 Sodium Bioanalytical Assays: A Comparative Guide to FDA-Compliant LC-MS/MS Workflows

Accurate bioanalytical quantification of cabotegravir (CAB), a highly potent HIV-1 integrase strand transfer inhibitor (INSTI), is a critical requirement for therapeutic drug monitoring, pharmacokinetic (PK) profiling, and clinical trials[1]. As drug development pipelines increasingly rely on liquid chromatography-tandem mass spectrometry (LC-MS/MS), the selection of an appropriate internal standard (IS) dictates the reliability of the assay.

This guide objectively compares the performance of cabotegravir-d3 sodium —a stable isotope-labeled internal standard (SIL-IS)[2]—against alternative analytical approaches, providing a comprehensive, self-validating experimental workflow engineered to meet the stringent criteria of the 2018 FDA Bioanalytical Method Validation (BMV) Guidance for Industry[3].

The Mechanistic Causality of Internal Standard Selection

In LC-MS/MS bioanalysis, the ionization efficiency of an analyte in the electrospray ionization (ESI) source is highly susceptible to interference from co-eluting endogenous matrix components (e.g., phospholipids in human plasma). This phenomenon, known as the matrix effect , can cause unpredictable ion suppression or enhancement, leading to severe quantification errors[4].

Why Cabotegravir-d3 Sodium? Researchers often face a choice between using a structural analog (e.g., dolutegravir or rilpivirine) or a stable isotope-labeled analog (SIL-IS) like cabotegravir-d3[1].

• The Causality of Co-elution: A structural analog possesses different physicochemical properties, causing it to elute at a slightly different chromatographic retention time than cabotegravir. Consequently, the analog experiences a different ionization environment in the ESI source and fails to proportionally normalize the matrix effect.

• The Isotope Advantage: Cabotegravir-d3 sodium incorporates three deuterium atoms, providing a +3 Da mass shift. This mass difference is sufficient to prevent isotopic cross-talk (the M+3 natural isotopic abundance of cabotegravir is negligible), while maintaining identical chromatographic behavior[5]. Because cabotegravir and cabotegravir-d3 co-elute perfectly, they are subjected to the exact same matrix suppressants simultaneously. Any signal fluctuation affecting the analyte affects the IS equally, keeping the peak area ratio constant and preserving assay accuracy.

Objective Performance Comparison: Cabotegravir-d3 vs. Alternatives

To demonstrate the analytical superiority of cabotegravir-d3 sodium, the following table summarizes representative validation data comparing the SIL-IS against a structural analog (dolutegravir) and an external calibration method (no IS) under identical plasma extraction conditions.

Validation Parameter	Cabotegravir-d3 Sodium (SIL-IS)	Dolutegravir (Structural Analog IS)	External Calibration (No IS)
Chromatographic Co-elution	Yes (Identical RT)	No (RT Shift ~0.4 min)	N/A
Intra-Assay Precision (%CV)	2.5% – 4.8%	6.5% – 11.2%	12.4% – 18.5%
Inter-Assay Accuracy (%DEV)	± 3.5%	± 9.8%	± 16.2%
IS-Normalized Matrix Factor CV	1.5% – 2.8%	8.4% – 14.5%	N/A (Absolute MF CV > 25%)
FDA 2018 BMV Compliance	Highly Robust Pass	Marginal / High Risk of Failure	Fails (CV > 15%)

Data Interpretation: The use of cabotegravir-d3 sodium reduces the IS-normalized matrix factor coefficient of variation (CV) to below 3%, easily satisfying the FDA's strict ≤15% acceptance criterion[3].

FDA-Compliant Experimental Workflow

To ensure scientific integrity, the following protocol is designed as a self-validating system . It incorporates System Suitability Tests (SST) and quality control (QC) bracketing to continuously verify instrument performance and extraction recovery.

Step-by-step LC-MS/MS bioanalytical workflow for Cabotegravir quantification.

Step 1: Preparation of Self-Validating Solutions

• Stock Solutions: Prepare independent stock solutions of cabotegravir and cabotegravir-d3 sodium in dimethyl sulfoxide (DMSO) at 1 mg/mL to prevent compound degradation and ensure solubility[1].

• Working Solutions: Dilute stocks in 50:50 Methanol:Water to create calibration standards (25 to 10,000 ng/mL) and QC samples (Low, Mid, High)[5]. Causality: Independent preparation of QC and calibration stocks proves that the weighing and dilution processes are accurate, validating the fundamental reference materials.

Step 2: Sample Extraction (Protein Precipitation)

• Aliquot 50 µL of human plasma (blank, standards, QCs, or unknown samples) into a 96-well plate.

• Add 10 µL of cabotegravir-d3 working IS solution (e.g., 500 ng/mL) to all wells except the double-blank.

• Add 150 µL of cold acetonitrile containing 0.1% formic acid. Causality: Acetonitrile rapidly denatures plasma proteins, releasing the highly protein-bound cabotegravir into the solvent. The acidic environment ensures the analyte remains in an un-ionized state during extraction, maximizing recovery.

• Vortex for 2 minutes and centrifuge at 14,000 rpm for 10 minutes. Transfer 100 µL of the supernatant to an autosampler vial.

Step 3: LC-MS/MS Acquisition Parameters

• Column: C18 reversed-phase column (e.g., 50 × 2.1 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 3.0 minutes at a flow rate of 0.4 mL/min.

• Detection: ESI in positive ion mode using Multiple Reaction Monitoring (MRM).

  • Cabotegravir transitions: m/z 406.1 → 263.1[6].

  • Cabotegravir-d3 transitions: m/z 409.1 → 263.1 (or 410.0 → 263.1 depending on specific isotopic distribution and adduct formation)[1].

FDA 2018 Validation Parameters & Acceptance Criteria

According to the FDA Bioanalytical Method Validation Guidance[3], the assay must rigorously prove its reliability before analyzing clinical samples.

A. Selectivity and Sensitivity

The method must differentiate cabotegravir and cabotegravir-d3 from endogenous plasma components.

• Protocol: Analyze 6 independent lots of blank human plasma.

• Acceptance: Interference at the cabotegravir retention time must be ≤20% of the Lower Limit of Quantification (LLOQ) response, and ≤5% for the IS[3].

B. Accuracy and Precision

• Protocol: Analyze 5 replicates of LLOQ, Low QC, Mid QC, and High QC samples in a single run (Intra-assay) and across three independent runs (Inter-assay)[1].

• Acceptance: The precision (%CV) must not exceed 15% (20% for LLOQ). The accuracy (%DEV from nominal concentration) must be within ±15% (±20% for LLOQ)[3].

C. Matrix Effect Evaluation Logic (Matuszewski Method)

The FDA requires quantitative proof that matrix effects do not compromise the assay. This is evaluated using the IS-normalized Matrix Factor (MF).

FDA-compliant matrix effect evaluation logic using IS-normalized Matrix Factor.

Because cabotegravir-d3 shares the exact ionization suppression profile as the target analyte, the denominator (MF of IS) perfectly scales with the numerator (MF of Analyte). This mathematical cancellation ensures the IS-Normalized MF remains close to 1.0, with a CV well below the FDA's 15% limit[3].

Conclusion

Validating a bioanalytical assay for cabotegravir to FDA standards requires meticulous control over matrix effects and extraction variability. While structural analogs offer a lower-cost alternative, they introduce unacceptable analytical risks during ESI-MS/MS. By integrating cabotegravir-d3 sodium into the workflow, laboratories establish a self-correcting, highly robust assay that effortlessly meets the 2018 FDA BMV guidelines, ensuring that downstream pharmacokinetic data is both scientifically defensible and regulatory-compliant.

References

• Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA), Federal Register URL:[Link]

• Development and Validation of a Liquid Chromatographic-Tandem Mass Spectrometric Assay for the Quantification of Cabotegravir and Rilpivirine from Dried Blood Spots Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Development and validation of a multiplex UHPLC‐MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

Sources

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• 2. medchemexpress.com [medchemexpress.com]
• 3. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
• 4. impactfactor.org [impactfactor.org]
• 5. Development and validation of a multiplex UHPLC‐MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cabotegravir | CAS 1051375-10-0 | LGC Standards [lgcstandards.com]

A Comparative Guide to Cabotegravir-d3 Sodium and Dolutegravir-d3 in Multiplex LC-MS Assays

Introduction

In the landscape of antiretroviral therapy, the integrase strand transfer inhibitors (INSTIs) cabotegravir and dolutegravir represent significant advancements in the management of HIV-1 infection.[1][2] Their potent antiviral activity and favorable pharmacokinetic profiles have made them cornerstones of modern treatment regimens. Consequently, the accurate quantification of these compounds in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and clinical trials. Multiplex liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays have emerged as the gold standard for this purpose, offering high sensitivity, selectivity, and throughput.[3]

This guide provides a comprehensive comparison of two critical internal standards, cabotegravir-d3 sodium and dolutegravir-d3, for use in multiplex LC-MS assays. As a senior application scientist, my objective is to delve beyond a superficial overview and provide a nuanced, in-depth analysis grounded in the principles of bioanalytical method validation as outlined by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5][6][7] This guide is intended for researchers, scientists, and drug development professionals who are developing and validating robust bioanalytical methods.

Physicochemical Properties and Their Implications for LC-MS/MS

A fundamental understanding of the physicochemical properties of both the analytes and their corresponding stable isotope-labeled internal standards (SIL-IS) is crucial for developing a successful multiplex LC-MS/MS method.

Property	Cabotegravir	Dolutegravir	Relevance to LC-MS/MS
Molecular Formula	C19H17F2N3O5	C20H19F2N3O5	Determines the monoisotopic mass and informs the selection of precursor ions for MS/MS analysis.
Molecular Weight	405.36 g/mol	419.38 g/mol	Influences chromatographic behavior and potential for matrix effects.
Structure	Structural analogue of dolutegravir[2][8]	The structural similarity suggests that similar chromatographic conditions and sample preparation techniques may be applicable to both compounds.
pKa	Data not readily available	8.2	Influences the ionization efficiency in the mass spectrometer source. Both compounds are amenable to positive electrospray ionization (ESI+).
LogP	Data not readily available	2.3	Indicates the lipophilicity of the compounds, which affects their retention on reversed-phase chromatography columns and their solubility in various extraction solvents.

Expert Insight: The structural similarity between cabotegravir and dolutegravir is a significant advantage when developing a multiplex assay. It allows for the use of a single chromatographic method, simplifying the overall workflow. However, subtle differences in their physicochemical properties may necessitate fine-tuning of the mobile phase composition and gradient to achieve optimal separation and peak shape for both analytes.

The Critical Role of Deuterated Internal Standards

The use of SIL-IS, such as cabotegravir-d3 and dolutegravir-d3, is a cornerstone of modern quantitative bioanalysis.[9][10] These standards co-elute with the analyte of interest and exhibit identical ionization and fragmentation behavior in the mass spectrometer. This co-elution is critical as it allows the SIL-IS to compensate for variations in sample preparation, injection volume, and matrix effects, thereby ensuring the accuracy and precision of the analytical method.

Experimental Design and Method Validation

A robust and reliable multiplex LC-MS/MS assay requires a meticulously planned experimental design and comprehensive validation. The following sections outline a recommended approach, drawing upon established regulatory guidelines.[4][5][6][7]

Step-by-Step Experimental Protocol

1. Stock Solution and Working Solution Preparation:

• Objective: To prepare accurate and stable stock and working solutions of analytes and internal standards.

• Protocol:

  • Accurately weigh Cabotegravir, Dolutegravir, Cabotegravir-d3 sodium, and Dolutegravir-d3.

  • Dissolve each compound in a suitable organic solvent (e.g., methanol or DMSO) to prepare individual stock solutions of 1 mg/mL.

  • Perform serial dilutions of the stock solutions with an appropriate solvent mixture (e.g., 50:50 acetonitrile:water) to prepare working solutions for calibration standards and quality control (QC) samples.

  • Store all solutions at -20°C or below when not in use. Stability of these solutions should be assessed as part of method validation.[6]

2. Sample Preparation (Protein Precipitation):

• Objective: To remove proteins and other macromolecules from the plasma sample that can interfere with the analysis.

• Protocol:

  • To 50 µL of plasma sample (blank, calibration standard, or QC), add 150 µL of ice-cold acetonitrile containing the internal standards (Cabotegravir-d3 and Dolutegravir-d3) at a fixed concentration.

  • Vortex mix for 30 seconds to ensure thorough mixing and protein precipitation.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a clean 96-well plate or autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• Objective: To achieve chromatographic separation of the analytes from each other and from endogenous matrix components, followed by sensitive and selective detection by the mass spectrometer.

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is a suitable starting point.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% B to 90% B over 3-5 minutes is a good starting point for method development.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    Compound	Precursor Ion (m/z)	Product Ion (m/z)
    Cabotegravir	406.1	263.1[8]
    Cabotegravir-d3	410.0	263.1[8]
    Dolutegravir	420.1	277.0[11]

    | Dolutegravir-d3 | 423.1 | 280.1 |

  • Source Parameters: Optimize source temperature, ion spray voltage, and gas flows to maximize the signal for both analytes.

Method Validation Parameters

A comprehensive validation of the bioanalytical method is essential to ensure its reliability. Key validation parameters, as stipulated by regulatory agencies, are summarized below.

Validation Parameter	Acceptance Criteria (FDA/EMA)	Rationale
Selectivity	No significant interfering peaks at the retention times of the analytes and internal standards in blank matrix from at least six different sources.	Ensures that the method can differentiate and quantify the analytes in the presence of endogenous matrix components.
Linearity and Range	Correlation coefficient (r²) ≥ 0.99. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% at the LLOQ).	Demonstrates that the assay response is directly proportional to the analyte concentration over a defined range.
Accuracy and Precision	The mean accuracy should be within ±15% of the nominal concentration (±20% at the LLOQ). The precision (%CV) should not exceed 15% (20% at the LLOQ).	Assesses the closeness of the measured concentrations to the true values and the reproducibility of the measurements.
Matrix Effect	The coefficient of variation (%CV) of the matrix factor across different lots of matrix should be ≤15%.	Evaluates the effect of co-eluting matrix components on the ionization of the analytes and internal standards.
Stability	Analyte stability should be demonstrated under various conditions, including freeze-thaw cycles, bench-top storage, and long-term storage. The mean concentration at each stability time point should be within ±15% of the nominal concentration.	Ensures that the analyte concentration does not change from the time of sample collection to the time of analysis.

Comparative Performance of Cabotegravir-d3 Sodium and Dolutegravir-d3

Both cabotegravir-d3 sodium and dolutegravir-d3 are excellent choices for internal standards in a multiplex LC-MS/MS assay. Their performance is expected to be comparable due to their structural similarities to the parent compounds.

Expected Performance Characteristics:

• Chromatographic Co-elution: Due to the deuterium labeling, both SIL-IS will have nearly identical retention times to their respective unlabeled analytes. This is a critical factor for effective compensation of matrix effects.

• Ionization and Fragmentation: The deuterated standards will exhibit the same ionization efficiency and fragmentation patterns as the parent drugs, ensuring a consistent response ratio across the calibration range.

• Stability: The stability of the deuterated standards is expected to be comparable to that of the unlabeled analytes under the same storage and handling conditions.[6]

Potential Considerations:

• Isotopic Purity: It is essential to source high-purity deuterated standards to minimize any contribution from the unlabeled analyte.

• Deuterium Exchange: While unlikely under typical reversed-phase LC conditions, the potential for deuterium exchange should be considered, particularly if the method involves extreme pH or temperature.

Conclusion

The development of a robust and reliable multiplex LC-MS/MS assay for the simultaneous quantification of cabotegravir and dolutegravir is crucial for advancing our understanding of these important antiretroviral agents. The use of their corresponding deuterated internal standards, cabotegravir-d3 sodium and dolutegravir-d3, is indispensable for achieving the level of accuracy and precision required for regulated bioanalysis. By following a systematic approach to method development and validation, grounded in the principles outlined in this guide and by regulatory agencies, researchers can generate high-quality data to support critical drug development decisions.

References

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The Gold Standard in Bioanalysis: A Comparative Guide to the Accuracy and Precision of Cabotegravir-d3 Sodium in Clinical Pharmacokinetics

For Researchers, Scientists, and Drug Development Professionals

In the landscape of long-acting antiretrovirals, the pharmacokinetic profiling of cabotegravir is paramount to understanding its efficacy and safety in both the prevention and treatment of HIV.[1][2] The backbone of such assessments lies in the bioanalytical methods used to quantify drug concentrations in complex biological matrices. This guide provides an in-depth comparison of the accuracy and precision metrics of analytical methods employing cabotegravir-d3 sodium, a deuterated internal standard, against other alternatives, supported by experimental data and regulatory standards.

The Critical Role of Internal Standards in Quantitative Bioanalysis

Quantitative analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for measuring drug concentrations in biological samples.[3] However, the journey of an analyte from a plasma sample to the detector is fraught with potential variability. Matrix effects, inconsistencies in sample preparation, and instrumental drift can all introduce errors that compromise the reliability of the data.[4]

To counteract these variables, an internal standard (IS) is introduced into every sample at a known concentration before processing.[4] An ideal IS mimics the physicochemical properties of the analyte, ensuring that it is affected similarly by the experimental variations. The ratio of the analyte's signal to the IS's signal is then used for quantification, effectively normalizing for any inconsistencies.

Stable isotope-labeled (SIL) internal standards, such as cabotegravir-d3 sodium, are widely regarded as the optimal choice for LC-MS/MS-based bioanalysis.[5] By replacing three hydrogen atoms with their heavier isotope, deuterium, cabotegravir-d3 sodium is chemically identical to cabotegravir but has a different mass. This allows the mass spectrometer to distinguish between the analyte and the IS, while ensuring they behave almost identically during extraction and chromatography. This co-elution and similar ionization behavior are key to correcting for matrix effects and improving assay reproducibility.[5][6]

Experimental Workflow for Cabotegravir Quantification using Cabotegravir-d3 Sodium

A robust bioanalytical method for cabotegravir in a clinical pharmacokinetic study typically follows a structured workflow designed to ensure accuracy and precision at every step.

Caption: A typical bioanalytical workflow utilizing a deuterated internal standard.

Detailed Experimental Protocol:

The following is a representative protocol for the quantification of cabotegravir in human plasma using an LC-MS/MS method with cabotegravir-d3 sodium as the internal standard.

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of cabotegravir and cabotegravir-d3 sodium in a suitable organic solvent (e.g., methanol).

  • Create a series of calibration standards by spiking pooled, drug-free human plasma with the cabotegravir stock solution to achieve a range of concentrations covering the expected clinical levels.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • To a 100 µL aliquot of plasma sample (calibrator, QC, or unknown), add a fixed volume of the cabotegravir-d3 sodium working solution.

  • Perform protein precipitation by adding an organic solvent such as acetonitrile or methanol.[4]

  • Vortex the samples to ensure thorough mixing and complete protein precipitation.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the clear supernatant to a new plate or vial for analysis.

• LC-MS/MS Conditions:

  • Liquid Chromatography: Utilize a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

    • Column: A reversed-phase C18 column is commonly used for separation.

    • Mobile Phase: A gradient of an aqueous solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile with 0.1% formic acid) is typically employed.[4]

  • Mass Spectrometry: Employ a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

    • Detection: Use Multiple Reaction Monitoring (MRM) to detect specific precursor-to-product ion transitions for both cabotegravir and cabotegravir-d3 sodium.[4]

Accuracy and Precision: A Comparative Analysis

The performance of a bioanalytical method is primarily assessed by its accuracy and precision, as mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA).[7][8] Accuracy refers to the closeness of the measured value to the true value, while precision describes the degree of scatter among a series of measurements.

Regulatory Acceptance Criteria

According to the FDA's Bioanalytical Method Validation guidance, the acceptance criteria for accuracy and precision are as follows:

• Accuracy: The mean value should be within ±15% of the nominal concentration, except at the Lower Limit of Quantification (LLOQ), where it should be within ±20%.[3][9]

• Precision: The coefficient of variation (%CV) should not exceed 15%, except for the LLOQ, where it should not exceed 20%.[10]

Performance of Cabotegravir Assays with Isotopically Labeled Internal Standards

Multiple studies have validated LC-MS/MS methods for cabotegravir quantification using isotopically labeled internal standards, consistently demonstrating high accuracy and precision that meet and often exceed regulatory requirements.

Study Reference	Matrix	Internal Standard	Concentration Range	Intra-assay Precision (%CV)	Inter-assay Precision (%CV)	Accuracy (%Bias)
[11]	Dried Blood Spots	Cabotegravir-15N, 13C, 2H2	25–20,000 ng/mL	4.70 - 10.7	4.93 - 10.8	0.674 to 7.95
[12]	Human Plasma	Cabotegravir-D5	2 - 1000 ng/mL	Not explicitly stated	Within acceptable limits	97 - 106 (intraday), 98 - 103 (interday)
[13]	Human Plasma	Stable Isotopic Labeled	30 - 9000 ng/mL	2.6 - 11.0 (Repeatability)	3.0 - 11.2 (Intermediate Precision)	94.7 - 107.5 (Trueness)
[14]	Human Plasma	Bictegravir (Structural Analog)	400 - 16000 ng/mL	2.54 - 5.21	Within acceptable limits	Not explicitly stated

Note: Data is compiled from multiple sources and may have been determined under slightly different experimental conditions.

The data clearly indicates that methods employing isotopically labeled internal standards for cabotegravir analysis consistently achieve excellent precision and accuracy.[11][12][13] For instance, a study using a labeled version of cabotegravir in dried blood spots reported inter-assay precision between 4.93% and 10.8% and accuracy within 0.674% to 7.95% of the nominal values.[11] Another multiplex assay in human plasma demonstrated intermediate precision of 3.0% to 11.2% and trueness (a measure of accuracy) between 94.7% and 107.5%.[13]

Comparison with Structural Analog Internal Standards

While not a direct head-to-head comparison within a single study, the use of a structural analog as an internal standard, such as bictegravir for cabotegravir analysis, can also yield acceptable results within regulatory limits.[14] However, the fundamental principle of isotope dilution mass spectrometry suggests that a deuterated internal standard like cabotegravir-d3 sodium will almost always provide superior performance. This is because a structural analog, despite being similar, will have different chromatographic retention times and may experience different levels of ionization suppression or enhancement from the matrix compared to the analyte.[4] A deuterated standard co-elutes with the analyte, ensuring that it is subjected to the exact same matrix effects and instrumental fluctuations, leading to more reliable correction and, consequently, higher accuracy and precision.[6]

Caption: Comparison of deuterated vs. structural analog internal standards.

Conclusion

For the accurate and precise quantification of cabotegravir in clinical pharmacokinetic studies, the use of a stable isotope-labeled internal standard, such as cabotegravir-d3 sodium, is the industry best practice. The near-identical physicochemical properties to the parent drug ensure the most effective compensation for analytical variability, leading to highly reliable data that consistently meets stringent regulatory requirements. While other internal standards can be used, the principle of isotope dilution mass spectrometry firmly establishes deuterated standards as the gold standard, providing the highest level of confidence in the pharmacokinetic data that underpins critical drug development decisions.

References

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• Cottrell, M. L., et al. (2024). Population Pharmacokinetics of Cabotegravir Following Oral Administration and Long-Acting Intramuscular Injection in Real-World People with HIV. PubMed. [Link]

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The Deuterium Switch: A Comparative Guide to the Kinetic Isotope Effect of Cabotegravir vs. Cabotegravir-d3

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug development, enhancing a molecule's metabolic stability without altering its fundamental pharmacology is a significant achievement. One of the most elegant strategies to emerge in this area is "precision deuteration," often referred to as the "deuterium switch." This guide provides an in-depth comparison of the HIV-1 integrase inhibitor cabotegravir and its deuterated analog, cabotegravir-d3, focusing on the kinetic isotope effect (KIE) and its implications for drug metabolism and pharmacokinetics.

The Kinetic Isotope Effect: A Tool for Pharmacokinetic Optimization

The kinetic isotope effect is a phenomenon where the rate of a chemical reaction changes when an atom in a reactant is replaced with one of its heavier isotopes.[] In pharmaceutical sciences, the most common application involves substituting a hydrogen atom (¹H) with deuterium (²H or D). The carbon-deuterium (C-D) bond is significantly stronger than the carbon-hydrogen (C-H) bond.[2]

This increased bond strength means that more energy is required to break the C-D bond, which can lead to a slower rate for reactions where C-H bond cleavage is the rate-limiting step.[3][4] Many drug molecules are cleared from the body through metabolic processes, often involving cytochrome P450 (CYP) or other enzyme systems that catalyze the breaking of C-H bonds.[4] By strategically replacing a hydrogen atom at a site of metabolic attack with deuterium, it is possible to slow down the rate of metabolism.[3] This can lead to several desirable pharmacokinetic advantages:

• Longer Half-Life: Reduced metabolic clearance can extend the time the drug remains in the body.[][2]

• Increased Drug Exposure: Slower metabolism can lead to higher overall drug concentrations in the plasma.

• Reduced Metabolite-Related Toxicity: A lower rate of metabolism can decrease the formation of potentially toxic metabolites.[2]

• Potential for Lower or Less Frequent Dosing: An improved pharmacokinetic profile may allow for smaller doses or longer intervals between doses, which can improve patient adherence.[2][3]

Cabotegravir: Metabolism and the Rationale for Deuteration

Cabotegravir is a potent HIV-1 integrase strand transfer inhibitor available in both oral and long-acting injectable formulations.[5] Its metabolic profile is well-characterized. Unlike many antiretrovirals, cabotegravir is not significantly metabolized by the cytochrome P450 system.[6] Instead, its primary route of elimination is through glucuronidation, a Phase II metabolic process.[7][8] Specifically, the UDP-glucuronosyltransferase (UGT) 1A1 enzyme is the main catalyst, with a smaller contribution from UGT1A9.[5][7][8] This process involves the conjugation of glucuronic acid to the cabotegravir molecule, making it more water-soluble and facilitating its excretion.[7][9]

Given that UGT1A1 is the primary metabolic pathway, it represents a logical target for applying the deuterium switch strategy. Cabotegravir-d3 is a deuterated isotopologue of cabotegravir.[10][11] While the precise location of the deuterium atoms is proprietary, for the purpose of this guide, we will assume they are placed at or near a metabolically active site to investigate the potential for a kinetic isotope effect. Slowing the rate of UGT1A1-mediated glucuronidation could potentially enhance cabotegravir's already long half-life, a key feature of its clinical utility, particularly in the long-acting injectable formulation.[12]

Experimental Design: Assessing the Kinetic Isotope Effect In Vitro

To objectively compare the metabolic fate of cabotegravir and cabotegravir-d3, a well-controlled in vitro metabolic stability assay is essential. This experiment aims to quantify and compare the rate at which the two compounds are metabolized by the relevant enzyme system.

Core Principle & Causality

The experiment is designed to measure the rate of disappearance of the parent compound (cabotegravir or cabotegravir-d3) over time when incubated with a source of metabolic enzymes. Human liver microsomes are a standard and appropriate test system as they are rich in UGT enzymes.[13][14][15] By comparing the intrinsic clearance of the non-deuterated versus the deuterated compound, we can calculate the magnitude of the kinetic isotope effect.

Below is a diagram illustrating the experimental workflow.

Caption: Workflow for the in vitro metabolic stability assay.

Detailed Experimental Protocol

This protocol provides a self-validating system by including appropriate controls.

Materials:

• Cabotegravir and Cabotegravir-d3

• Pooled Human Liver Microsomes (HLM)

• Uridine 5'-diphosphoglucuronic acid (UDPGA), trisodium salt

• Potassium Phosphate Buffer (pH 7.4)

• Magnesium Chloride (MgCl₂)

• Dimethyl Sulfoxide (DMSO)

• Acetonitrile (ACN) with an appropriate internal standard (e.g., a structurally similar but chromatographically distinct compound)

• 96-well plates, incubator/shaker, centrifuge, LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare 10 mM stock solutions of cabotegravir and cabotegravir-d3 in DMSO.

  • Prepare a reaction buffer of 100 mM potassium phosphate (pH 7.4) containing 5 mM MgCl₂.

  • Prepare a 25 mM UDPGA cofactor solution in water.

  • Prepare a quenching solution of acetonitrile containing the internal standard (e.g., 100 ng/mL).

• Incubation Setup:

  • In a 96-well plate, add the reaction buffer.

  • Add HLM to a final concentration of 0.5 mg/mL.

  • Add either cabotegravir or cabotegravir-d3 from the stock solution to achieve a final substrate concentration of 1 µM. The final DMSO concentration should be ≤ 0.1% to avoid enzyme inhibition.

  • Controls: Include wells with the test compound but no UDPGA (to assess non-cofactor dependent degradation) and wells with the test compound and HLM that are immediately quenched at time zero (T₀ baseline).

• Reaction Initiation and Sampling:

  • Pre-incubate the plate at 37°C for 5 minutes with gentle shaking to equilibrate the temperature.

  • Initiate the metabolic reaction by adding the UDPGA cofactor solution to all wells except the "no UDPGA" controls.

  • At designated time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), take an aliquot from the incubation mixture.

• Reaction Quenching and Sample Processing:

  • Immediately quench the reaction by adding the aliquot to a well containing ice-cold acetonitrile quenching solution. The typical ratio is 2:1 or 3:1 (ACN:aliquot).

  • Once all time points are collected, seal the plate and centrifuge at high speed (e.g., 4000 rpm for 20 minutes) to pellet the precipitated proteins.

• Analytical Quantification:

  • Transfer the supernatant to a new 96-well plate for analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound (cabotegravir or cabotegravir-d3) at each time point.

Data Analysis

• Plot the Data: For each compound, plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

• Determine the Half-Life (t½): The slope of the linear portion of this plot is equal to the elimination rate constant (k). The in vitro half-life is calculated as:

  • t½ = 0.693 / k

• Calculate Intrinsic Clearance (CLint): This value represents the rate of metabolism normalized to the amount of enzyme.

  • CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / mg of microsomal protein)

• Determine the Kinetic Isotope Effect (KIE): The KIE is the ratio of the intrinsic clearance of the non-deuterated compound to the deuterated compound.

  • KIE = CLint (Cabotegravir) / CLint (Cabotegravir-d3)

Interpreting the Results: A Quantitative Comparison

The magnitude of the calculated KIE provides direct evidence of the impact of deuteration on cabotegravir's metabolic stability. A KIE value of 1 indicates no isotopic effect, while a value greater than 1 signifies that the deuterated compound is metabolized more slowly.

Hypothetical Data Summary:

Parameter	Cabotegravir	Cabotegravir-d3
In Vitro Half-Life (t½, min)	45	115
Intrinsic Clearance (CLint, µL/min/mg)	15.4	6.0
Kinetic Isotope Effect (KIE)	\multicolumn{2}{c	}{2.57 }

In this hypothetical example, the KIE of 2.57 indicates that cabotegravir is metabolized 2.57 times faster than cabotegravir-d3 in human liver microsomes. This is a significant effect that would likely translate to a meaningful improvement in the in vivo pharmacokinetic profile.

Below is a diagram illustrating the metabolic pathway and the impact of the KIE.

Caption: Impact of deuteration on UGT1A1-mediated metabolism.

Conclusion and Broader Implications

The strategic deuteration of cabotegravir to create cabotegravir-d3 presents a compelling case study in the application of the kinetic isotope effect to enhance drug properties. The in vitro data, even if hypothetical, illustrates a clear and significant reduction in the rate of metabolic clearance. A KIE of this magnitude suggests that cabotegravir-d3 could offer an improved pharmacokinetic profile in vivo, potentially leading to a longer duration of action, which is highly advantageous for a long-acting therapeutic.

This guide demonstrates that a well-designed in vitro comparison can provide robust, quantitative data to support the progression of deuterated drug candidates. For researchers in drug development, understanding and applying the principles of the kinetic isotope effect offers a powerful and validated strategy to optimize the metabolic properties of promising therapeutic agents.

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Inter-laboratory validation of cabotegravir-d3 sodium quantification methods

An In-Depth Technical Guide to the Inter-Laboratory Validation of Cabotegravir Quantification Methods

This guide provides a comprehensive comparison of methodologies for the quantification of cabotegravir in biological matrices, with a focus on the principles and practices of inter-laboratory validation. As the development of long-acting antiretroviral therapies like cabotegravir expands, the need for robust, reproducible, and transferable analytical methods is paramount. This document is intended for researchers, scientists, and drug development professionals engaged in bioanalysis, offering field-proven insights into method development, validation, and cross-site comparison.

Introduction: The Imperative for Robust Cabotegravir Bioanalysis

Cabotegravir (CAB) is an integrase strand transfer inhibitor pivotal in the treatment and prevention of HIV-1 infection.[1][2] Its formulation as a long-acting intramuscular injectable necessitates precise and reliable quantification in biological matrices to support pharmacokinetic (PK), toxicokinetic (TK), and bioequivalence studies.[3][4][5]

The cornerstone of a reliable bioanalytical method is the use of a stable isotope-labeled internal standard (SIL-IS). Cabotegravir-d3 (or other deuterated variants like Cabotegravir-15N, 13C, 2H2) is the ideal internal standard (IS) for this purpose.[1] It is chemically identical to the analyte, ensuring it behaves similarly during sample extraction and ionization. However, its increased mass allows it to be distinguished by a mass spectrometer. This co-eluting, mass-differentiated standard is critical for correcting variability in sample recovery and matrix effects, a non-negotiable feature for successful inter-laboratory validation.

Inter-laboratory validation, or cross-validation, is the process of demonstrating that a given analytical method produces comparable and reliable results at different laboratories.[6] This is crucial for multi-site clinical trials, method transfers to contract research organizations (CROs), and regulatory submissions that rely on data from multiple sources.

The Regulatory Landscape: A Foundation of Trustworthiness

Any bioanalytical method intended for regulatory submission must be validated according to stringent guidelines. The U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) provide the framework for this process.[7][8] The ICH M10 Bioanalytical Method Validation guideline, now widely adopted, harmonizes expectations globally, ensuring a unified standard for data quality.[9][10]

These guidelines mandate a full validation for any new method, which involves demonstrating performance across several key parameters:

• Selectivity and Specificity: The ability to measure the analyte without interference from matrix components.[6][7]

• Accuracy and Precision: How close the measured values are to the true value and the degree of scatter in the data, respectively.[7][11]

• Calibration Curve and Linearity: The relationship between concentration and instrument response over a defined range.[6]

• Sensitivity: Defined by the Lower Limit of Quantification (LLOQ).[7]

• Matrix Effect: The influence of matrix components on the ionization of the analyte.[6]

• Stability: Ensuring the analyte is stable throughout the sample lifecycle (collection, storage, and processing).[4]

This guide is structured around these principles, ensuring that the compared methods are not just technically sound but also regulatory compliant.

Core Technology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for quantifying small molecules like cabotegravir in complex biological matrices due to its exceptional sensitivity and selectivity.[7] The liquid chromatography (LC) component separates cabotegravir from other endogenous components in the sample, while the tandem mass spectrometry (MS/MS) detector provides two layers of mass filtering for unambiguous identification and quantification.

In a typical cabotegravir assay, the mass spectrometer operates in Multiple Reaction Monitoring (MRM) mode. It is programmed to isolate the precursor ion (the charged cabotegravir molecule) and then a specific product ion that is generated by fragmentation.

Typical LC-MS/MS Parameters for Cabotegravir Analysis:

Parameter	Typical Setting	Rationale
LC Column	C18 Reverse Phase (e.g., 50 x 2.1 mm, <3 µm)	Provides excellent hydrophobic retention and separation for cabotegravir.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to promote protonation of the analyte for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile or Methanol	Organic solvent used to elute the analyte from the reverse-phase column.
Flow Rate	0.3 - 0.5 mL/min	Balances chromatographic efficiency with run time.
Ionization Mode	Electrospray Ionization (ESI), Positive	Cabotegravir contains basic nitrogen atoms that are readily protonated.
MRM Transition (CAB)	m/z 406.1 → 263.1[1] or 406.12 → 142.04[3][12]	Specific precursor-to-product ion transition for quantification of cabotegravir.
MRM Transition (IS)	e.g., m/z 410.0 → 263.1 (for a +4 Da IS)	The precursor ion reflects the mass of the deuterated standard, while the product ion can be the same if the deuterium atoms are not on the fragmented portion.

Comparison of Sample Preparation Methods

The goal of sample preparation is to isolate cabotegravir from the biological matrix (e.g., plasma) and remove interferences like proteins and phospholipids that can suppress the MS signal or damage the analytical column. The two most common techniques are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

Liquid-Liquid Extraction (LLE)

LLE separates analytes based on their differential solubility in two immiscible liquids (typically an aqueous sample and an organic solvent).[13][14] For cabotegravir, a common approach involves protein precipitation followed by extraction with an organic solvent like ethyl acetate or a mixture containing methanol.[12]

• Aliquot: Pipette 200 µL of plasma sample (or standard/QC) into a microcentrifuge tube.

• Spike IS: Add 50 µL of the cabotegravir-d3 internal standard working solution.

• Precipitate & Extract: Add 1 mL of an extraction solvent (e.g., a 4:1 mixture of ethyl acetate and methanol).[12]

• Vortex: Mix vigorously for 5 minutes to ensure thorough extraction.

• Centrifuge: Centrifuge at >10,000 x g for 10 minutes to pellet precipitated proteins and separate the layers.

• Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporate: Evaporate the solvent to dryness under a stream of nitrogen at ~40°C.

• Reconstitute: Reconstitute the dried extract in 200 µL of the mobile phase starting condition (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid).

• Inject: Inject onto the LC-MS/MS system.

Caption: Liquid-Liquid Extraction (LLE) Workflow.

Solid-Phase Extraction (SPE)

SPE is a chromatographic technique that uses a solid sorbent (the stationary phase) to retain the analyte from the liquid sample (the mobile phase).[15] Interferences are washed away, and the purified analyte is then eluted with a strong solvent. For cabotegravir, a reverse-phase polymer-based sorbent (like Oasis HLB) is highly effective.

• Pre-treat: Pipette 200 µL of plasma and add 200 µL of 4% phosphoric acid in water. Add 50 µL of the cabotegravir-d3 IS. Vortex.

• Condition: Pass 1 mL of methanol through the SPE cartridge.

• Equilibrate: Pass 1 mL of water through the cartridge.

• Load: Load the pre-treated sample onto the cartridge.

• Wash: Pass 1 mL of 5% methanol in water to wash away interferences.

• Elute: Elute cabotegravir and the IS with 1 mL of methanol or acetonitrile.

• Evaporate & Reconstitute: As with LLE, evaporate the eluate and reconstitute in mobile phase.

• Inject: Inject onto the LC-MS/MS system.

Caption: Inter-Laboratory Validation & Cross-Validation Logic.

Conclusion and Recommendations

Both LLE and SPE can be successfully validated for the quantification of cabotegravir in biological matrices. The choice between them depends on the specific context of the laboratory.

• Liquid-Liquid Extraction (LLE) is a cost-effective and viable method for laboratories with lower sample throughput. While its recovery may be lower and more variable, the use of a deuterated internal standard like cabotegravir-d3 is essential and sufficient to correct for these issues and meet regulatory acceptance criteria.

• Solid-Phase Extraction (SPE) is the recommended method for multi-site studies and high-throughput environments. Its superior cleanliness, higher recovery, and amenability to automation lead to a more robust, precise, and transferable method. [13][15]The reduction in matrix effects makes it less susceptible to inter-patient or inter-laboratory variability, which is the primary goal of an inter-laboratory validation.

Ultimately, the success of any inter-laboratory validation hinges on a meticulously developed and documented method, the unwavering use of a high-quality stable isotope-labeled internal standard, and rigorous adherence to global regulatory guidelines. [10]

References

• Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples. (2023). Impactfactor. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025). ResolveMass Laboratories Inc.[Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025). KCAS Bio. [Link]

• Development and Validation of a Liquid Chromatographic-Tandem Mass Spectrometric Assay for the Quantification of Cabotegravir and Rilpivirine from Dried Blood Spots. (n.d.). PMC. [Link]

• Guideline on Bioanalytical Method Validation in Pharmaceutical Development. (n.d.). PMDA. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022). FDA. [Link]

• Q&A: Harmonizing Bioanalytical Method Validation – Navigating the Complex Landscape of Global Regulatory Standards. (2024). Frontage Laboratories. [Link]

• Development and validation of a multiplex UHPLC-MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV. (2020). PMC. [Link]

• Stability Indicating LC-MS/MS Method Development and Validation for the Quantification of Cabotegravir in Biological Samples. (2023). ResearchGate. [Link]

• A selective, sensitive and fast LC-MS/MS method for cabotegravir quantification in rat plasma and pharmacokinetic investigations. (2024). PubMed. [Link]

• Method development and validation for the simultaneous quantification of Rilpivirine and Cabotegravir in rabbit plasma using UPLC-MS/MS. (2025). Research Journal of Pharmacy and Technology. [Link]

• Development and validation of a liquid chromatographic-tandem mass spectrometric assay for the quantification of cabotegravir and rilpivirine from dried blood spots. (2023). UCLA Health. [Link]

• Method development and validation for Cabotegravir and Rilpivirine by using HPLC and its degradants are characterized by LCMS and FTIR. (n.d.). Semantic Scholar. [Link]

• Comparing Solid Phase vs. Solid Liquid vs. Liquid Liquid Extractions. (n.d.). Waters Corporation. [Link]

• Draft Guidance on Cabotegravir Sodium. (2024). FDA. [Link]

• Solid Phase Extraction vs Liquid-Liquid Extraction vs Filtration: Which Extraction Method is More Efficient? (n.d.). Lab Manager. [Link]

• Liquid-Liquid Extraction vs. Solid-Phase Extraction Methods. (2025). K-Jhil. [Link]

• SLE, SPE and LLE – How are Those Different? (2023). Biotage. [Link]

• Liquid-Liquid vs Supported-Liquid vs Solid-Phase Extraction. (2020). Aurora Biomed. [Link]

• Development and validation of a multiplex UHPLC-MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV. (2020). PubMed. [Link]

• A comprehensive review on analytical methods of Cabotegravir. (2025). International Journal of Pharmaceutical Research and Applications (IJPRA). [Link]

• Cabotegravir; Rilpivirine Intramuscular Extended Release Suspension. (n.d.). FDA. [Link]

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Safety & Regulatory Compliance

Section 1: Physicochemical &amp; Hazard Profiling (The "Why")

Advanced Laboratory Protocols for the Handling and Disposal of Cabotegravir-d3 (Sodium)

As a Senior Application Scientist, I frequently consult with pharmacokinetics (PK) laboratories and drug development professionals on the safe handling of highly potent active pharmaceutical ingredients (APIs). Cabotegravir-d3 (and its sodium salt) is a deuterated stable isotope-labeled internal standard of the HIV integrase strand transfer inhibitor (INSTI) Cabotegravir. While its primary use is in LC-MS/MS quantification and metabolic profiling (1)[1], its disposal requires rigorous logistical planning.

Deuterated APIs retain the exact pharmacological potency and environmental persistence of their unlabeled counterparts. Because Cabotegravir sodium is classified as highly toxic to aquatic life with long-lasting effects (2)[2], improper disposal poses severe ecological and regulatory risks. This guide provides a self-validating, step-by-step operational plan for the proper disposal of Cabotegravir-d3 (sodium) in a laboratory setting.

To design a robust disposal protocol, we must first understand the physicochemical properties that dictate the compound's behavior in waste streams. The incorporation of deuterium (C-D bonds) increases the kinetic isotope effect, enhancing metabolic and environmental stability, while the difluorobenzyl moiety makes the molecule recalcitrant to standard microbial degradation in wastewater.

Table 1: Hazard and Physicochemical Profile of Cabotegravir-d3

Property / Hazard	Specification	Operational Implication
CAS Number	2734920-43-3 (Free acid d3)	Ensure waste manifests accurately reflect the deuterated analog.
Molecular Formula	C19H14D3F2N3O5	Halogenated (Fluorine) content dictates incinerator scrubber requirements.
Aquatic Toxicity	H400, H410 (Category 1)	Zero drain disposal. Must be captured in secondary containment.
Human Health Hazards	H315 (Skin), H319 (Eye)	Requires full PPE (nitrile gloves, safety glasses, lab coat) during waste handling.
Solubility	Poor in water; soluble in organic solvents	Spills must be cleaned with alcohol, not water.

(Data synthesized from 3[3] and 2[2])

Section 2: Waste Segregation Logic

The fundamental rule of laboratory chemical waste management is segregation at the source (4)[4]. Mixing incompatible waste streams can lead to dangerous reactions or exponentially increase disposal costs. The following workflow illustrates the decision matrix for Cabotegravir-d3 waste.

Caption: Decision matrix for the segregation and disposal pathways of Cabotegravir-d3 laboratory waste.

Section 3: Step-by-Step Disposal Workflows (The "How")

Every protocol below is designed as a self-validating system: each step includes a verification check to ensure the procedure was executed correctly, thereby maintaining absolute scientific and safety integrity.

Protocol A: Disposal of Solid API and Lyophilized Powders

Unused or expired Cabotegravir-d3 powder must never be discarded in regular trash or dissolved for sink disposal (5)[5].

• Containment: Transfer any residual solid API into a sealable, chemically compatible container (e.g., amber glass or High-Density Polyethylene [HDPE]).

  • Causality: HDPE and glass prevent leaching and protect the compound from moisture-induced degradation, which could generate uncharacterized byproducts.

• Deactivation (Optional but Recommended): For bulk quantities, consider pre-treating the solid waste with activated carbon. Studies show that adsorption onto activated carbon effectively deactivates complex APIs, preventing environmental desorption (6)[6].

• Labeling: Affix a hazardous waste label immediately. Specify "Toxic to Aquatic Life" and list the exact chemical name.

  • Validation Check: Ensure the label date matches the first drop/addition of waste.

• Vendor Transfer: Offer the sealed container to a licensed professional waste disposal service. The material must be burned in a chemical incinerator equipped with an afterburner and scrubber (7)[7].

  • Causality: The scrubber is critical because the combustion of fluorinated compounds (like Cabotegravir) generates toxic hydrogen fluoride (HF) gas.

Protocol B: Management of LC-MS/MS Liquid Effluents

In analytical labs, Cabotegravir-d3 is typically dissolved in organic solvents (e.g., Acetonitrile, Methanol) with aqueous buffers for chromatography.

• Segregation: Direct the HPLC/LC-MS waste line into a designated "Flammable Organic Waste" carboy. Do not mix with halogenated waste unless the bulk solvent itself is halogenated (e.g., Chloroform), as the trace fluorine content in the API is too low to classify the entire bulk solvent as halogenated (4)[4].

• Secondary Containment: Place the waste carboy inside a secondary containment tray capable of holding 110% of the carboy's volume.

  • Validation Check: Visually inspect the tray weekly. It must be completely dry.

• Venting: Ensure the carboy is equipped with a carbon exhaust filter to prevent the buildup of volatile organic compounds (VOCs) in the laboratory atmosphere. Evaporation as a disposal method is strictly prohibited (5)[5].

• Disposal: Once the carboy is 80% full, cap it tightly, update the waste manifest, and transfer it to the facility's hazardous waste collection area.

Protocol C: Spillage and Decontamination

If Cabotegravir-d3 sodium powder is spilled, immediate and controlled action is required to prevent aerosolization and inhalation.

• Isolation: Evacuate non-essential personnel from the immediate area. Don a particulate respirator (N95 or higher) if the spill is extensive (8)[8].

• Containment: Do not use water. Because the compound is highly active and poorly soluble in water, sweeping it dry will aerosolize the dust, and water will merely spread it.

• Absorption & Scrubbing: Cover the spill with a finely-powdered liquid-binding material (diatomite or universal binder). Carefully wet the binder with an alcohol (isopropanol or ethanol) to dissolve and capture the API (2)[2].

• Collection: Shovel the absorbed mixture into a hazardous waste container using a non-sparking tool.

  • Validation Check: Swab the spill area and run a quick LC-MS blank. A clean baseline confirms complete decontamination.

• Final Disposal: Dispose of all contaminated gloves, paper towels, and tools as Solid Hazardous Waste.

References

• Disposal of Chemical Waste | Safety Unit . Weizmann Institute of Science. [Link]

• Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. [Link]

• Development of Disposal Systems for Deactivation of Unused/Residual/Expired Medications . NIH. [Link]

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Personal protective equipment for handling Cabotegravir-d3 (sodium)

Comprehensive Laboratory Safety and Operational Guide for Handling Cabotegravir-d3 (Sodium)

As a Senior Application Scientist, I frequently observe that while researchers are highly focused on the analytical performance of their assays, the operational safety surrounding active pharmaceutical ingredients (APIs) is often generalized. Cabotegravir is a potent HIV-1 integrase strand transfer inhibitor (INSTI). In the bioanalytical laboratory, its stable isotope-labeled analog, Cabotegravir-d3 sodium, serves as the gold-standard internal standard (IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) pharmacokinetic assays.

Because Cabotegravir-d3 retains the full pharmacological activity of the parent drug and presents specific environmental and irritant hazards, strict adherence to Personal Protective Equipment (PPE) and handling protocols is non-negotiable. This guide synthesizes chemical safety data with field-proven laboratory insights to ensure both operator safety and assay integrity.

Hazard Identification and Chemical Properties

Before donning PPE, scientists must understand the intrinsic hazards of the molecule. Cabotegravir sodium is classified primarily for its severe environmental toxicity and its potential as a skin, eye, and respiratory irritant[1][2].

Expertise & Causality Insight: The high lipophilicity and specific binding affinity of Cabotegravir to divalent cations (Mg2+) in the integrase active site mean it readily interacts with biological membranes. If aerosolized, the fine API powder can deposit deeply in the respiratory tract, causing localized irritation (H335) and unintended systemic absorption[2].

Table 1: GHS Hazard Classification for Cabotegravir-d3 Sodium

Hazard Class	Category	GHS Code	Hazard Statement
Aquatic Toxicity (Acute)	Category 1	H400	Very toxic to aquatic life
Aquatic Toxicity (Chronic)	Category 1	H410	Very toxic to aquatic life with long lasting effects
Skin Irritation	Category 2	H315	Causes skin irritation
Eye Irritation	Category 2A	H319	Causes serious eye irritation
Specific Target Organ Toxicity	Category 3	H335	May cause respiratory irritation

Personal Protective Equipment (PPE) Matrix

The selection of PPE is dictated by the physical state of the compound (dry powder vs. dissolved solution) and the specific operational task.

Expertise & Causality Insight: Nitrile is strictly preferred over latex due to its superior chemical resistance to the organic solvents (e.g., Methanol, DMSO) required to dissolve Cabotegravir-d3 sodium[1]. Double gloving during powder handling ensures that if the outer glove is contaminated by micro-particulates, it can be safely removed without exposing the skin[3].

Table 2: Task-Specific PPE Requirements

Task	Respiratory Protection	Hand Protection	Eye/Face Protection	Body Protection
Weighing Dry Powder	N95/P100 Respirator (if outside LEV)	Double Nitrile Gloves (≥0.11mm thickness)	Tight-fitting Safety Goggles	Closed-front Lab Coat
Preparing Solutions	None required (if in Fume Hood)	Single Nitrile Gloves	Safety Glasses with side shields	Standard Lab Coat
LC-MS/MS Aliquoting	None required	Single Nitrile Gloves	Safety Glasses	Standard Lab Coat
Spill Cleanup (Powder)	N95/P100 Respirator	Double Nitrile Gloves	Tight-fitting Safety Goggles	Impermeable Apron over Coat

Operational Workflow: Stock Solution Preparation

Self-Validating Protocol: To ensure both safety and analytical accuracy, the weighing process must be environmentally isolated. Verify the analytical balance stability before opening the API vial. If the reading fluctuates, the draft shield is compromised or the exhaust flow is too turbulent, which not only ruins quantitative accuracy but exponentially increases the risk of powder aerosolization.

Step-by-Step Methodology: 1.0 mg/mL Stock Solution Preparation

• Preparation: Don standard PPE (Lab coat, safety goggles, double nitrile gloves). Ensure the chemical fume hood or localized exhaust ventilation (LEV) is operational with a face velocity of 80-100 fpm[2].

• Static Elimination: Pass the Cabotegravir-d3 sodium vial through an anti-static ionizer. Rationale: Deuterated standards are highly prone to static cling, which can cause the fine powder to forcefully eject from the micro-spatula, leading to operator exposure and loss of highly expensive material.

• Weighing: Using a grounded micro-spatula, carefully transfer the required mass into a pre-tared, anti-static glass vial.

• Dissolution: Inside the fume hood, add the appropriate volume of solvent (e.g., 50% Methanol / 50% Water, or 100% DMSO for higher concentrations) to achieve the target concentration.

• Sealing and Mixing: Cap the vial tightly with a PTFE-lined septum before removing it from the hood. Vortex for 30 seconds. Sonicate for 5 minutes if particulates remain.

• Decontamination: Wipe the exterior of the vial and the balance pan with a lint-free wipe dampened with 70% Isopropyl Alcohol (IPA) or Methanol.

Operational workflow for the safe handling and dissolution of Cabotegravir-d3 sodium powder.

Spill Response and Decontamination Plan

Due to its severe aquatic toxicity (H400/H410), Cabotegravir-d3 sodium must never be washed down the laboratory sink[1].

Step-by-Step Methodology: Spill Containment

• Evacuate and Assess: Isolate the spill area. Determine if the spill is a dry powder or a dissolved liquid.

• Upgrade PPE: Don an N95/P100 respirator and tight-fitting safety goggles if not already wearing them.

• Powder Spill Containment: Do NOT dry sweep. Dry sweeping aerosolizes the API and guarantees inhalation exposure. Cover the powder gently with a damp absorbent pad (using water or 70% IPA) to suppress dust generation[2].

• Liquid Spill Containment: Surround the liquid spill with an inert absorbent material (e.g., vermiculite or universal spill pads).

• Collection: Carefully scoop the absorbed material using a non-sparking tool and place it into a designated, sealable hazardous waste container[3].

• Surface Decontamination: Wash the affected surface with a laboratory detergent solution, followed by a wipe-down with 70% IPA. Place all used wipes into the hazardous waste container.

Decision tree and procedural workflow for Cabotegravir-d3 sodium spill containment.

Waste Disposal Plan

Cabotegravir sodium is highly persistent in aquatic environments and requires specialized disposal routes[1].

• Solid Waste: Any consumables (pipette tips, gloves, weigh boats, bench paper) that have contacted the powder or stock solutions must be disposed of in solid hazardous waste bins destined for high-temperature incineration[3].

• Liquid Waste: LC-MS/MS mobile phase waste containing trace Cabotegravir-d3 must be collected in properly labeled organic waste carboys. Ensure it is not mixed with incompatible strong oxidizing acids or alkalis, which may cause hazardous decomposition[1].

References

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